Fapi-mfs

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of Fapi-MFS

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fibroblast Activation Protein (FAP) is a transmembrane serine protease that is highly expressed on cancer-associated fibroblasts (CAFs) in the tumor microenvironment of a wide variety of cancers, while its expression in healthy tissues is limited. This differential expression profile makes FAP an attractive target for both diagnostic imaging and therapeutic intervention. Fapi-MFS (Fibroblast Activation Protein inhibitor with a methyl-fluorosulfate moiety) is a novel, irreversible inhibitor of FAP that has demonstrated significant promise in preclinical and emerging clinical studies. This technical guide provides a comprehensive overview of the core mechanism of action of Fapi-MFS, detailing its unique covalent binding properties, the downstream consequences of FAP inhibition, and relevant experimental methodologies.

Introduction to Fapi-MFS and its Target, Fibroblast Activation Protein (FAP)

Fibroblast Activation Protein is a type II transmembrane glycoprotein (B1211001) with both dipeptidyl peptidase and endopeptidase activity.[1] In the tumor microenvironment, FAP plays a crucial role in extracellular matrix remodeling, tumor growth, invasion, and immunosuppression.[2][3] Its enzymatic activity contributes to the degradation of components of the extracellular matrix, facilitating cancer cell migration and metastasis.[2]

FAP inhibitors (FAPis) are a class of molecules designed to specifically bind to and inhibit the enzymatic activity of FAP. Fapi-MFS is a next-generation FAP inhibitor distinguished by its irreversible, covalent mode of binding to its target.[4][5] This irreversible interaction leads to enhanced uptake and prolonged retention within the tumor microenvironment, offering significant advantages for both radionuclide imaging and therapy.[4][6] When labeled with positron emitters like Gallium-68 (⁶⁸Ga), Fapi-MFS enables high-contrast PET imaging of FAP-expressing tumors.[6] When conjugated with therapeutic radionuclides such as Lutetium-177 (¹⁷⁷Lu) or Actinium-225 (²²⁵Ac), it becomes a potent agent for targeted radionuclide therapy.[5]

The Core Mechanism: Irreversible Covalent Binding to FAP

The defining feature of Fapi-MFS's mechanism of action is its ability to form a stable, covalent bond with a specific amino acid residue within the FAP protein.[4] This irreversible binding contrasts with the reversible binding of first-generation FAP inhibitors like FAPI-04.

The Chemistry of Covalent Ligation

The Fapi-MFS molecule incorporates a methyl-fluorosulfate (MFS) "warhead." This electrophilic moiety is designed to react with nucleophilic residues on the target protein. Through a sulfur-fluoride exchange (SuFEx) reaction, the MFS group of Fapi-MFS covalently links to a tyrosine residue on FAP.[4]

Identification of the Covalent Binding Site

Tandem mass spectrometry has been instrumental in identifying the precise binding site of Fapi-MFS on the FAP protein. Studies have shown that Fapi-MFS predominantly forms a covalent bond with Tyrosine 450 (Y450) of the FAP protein.[4]

Quantitative Data on Fapi-MFS Binding and Cellular Activity

The irreversible nature of Fapi-MFS binding translates to superior binding affinity and cellular retention compared to its reversible counterparts.

Table 1: Comparative Binding Affinities (IC50) of FAP Inhibitors

Compound	Target	IC50 (nM)	Reference
Fapi-MFS	FAP	1.8 ± 0.3	[7]
FAPI-pFS	FAP	2.5 ± 0.4	[7]
FAPI-04	FAP	5.2 ± 1.1	[7]

Table 2: Preclinical Tumor Uptake of Radiolabeled FAP Inhibitors

Radiotracer	Tumor Model	Time Post-Injection	Tumor Uptake (%ID/g)	Reference
[⁶⁸Ga]Ga-FAPI-MFS	SDC-PDX	1 hour	> 10	[7]
[⁶⁸Ga]Ga-FAPI-04	SDC-PDX	1 hour	~5	[7]
[¹⁷⁷Lu]Lu-FAPI-46	PANC-1 Xenograft	3 hours	~0.3	[6]
[¹⁷⁷Lu]Lu-FAPI-04	HT-1080-FAP Xenograft	1 hour	~3.5	[8]
[¹¹¹In]In-FAPI-46	HT1080-huFAP	2 hours	22.4 ± 1.9	[5]

Table 3: Preclinical and Clinical Dosimetry and Efficacy of FAP-Targeted Radionuclide Therapy

Radiopharmaceutical	Tumor Model/Patient Population	Absorbed Dose to Tumor (Gy/GBq)	Therapeutic Outcome	Reference
[¹⁷⁷Lu]Lu-FAPI-MFS	SDC-PDX mice	Not Reported	Complete tumor growth inhibition at high dose	[7]
[²²⁵Ac]Ac-FAPI-MFS	SDC-PDX mice	Not Reported	Remarkable inhibition of tumor growth	[7]
[¹⁷⁷Lu]Lu-DOTA.SA.FAPi	Various Cancers	0.603 (median)	Clinical response observed	[9]
[¹⁷⁷Lu]Lu-DOTAGA.(SA.FAPi)₂	Various Cancers	6.70 (median)	Significant clinical response	[9]
[¹⁷⁷Lu]Lu-FAPI-XT	Advanced Sarcoma and other cancers	Not Reported	Stable disease in 35.7% of patients	[10]

Downstream Signaling and Impact on the Tumor Microenvironment

Inhibition of FAP by Fapi-MFS has profound effects on the tumor microenvironment. FAP is implicated in several signaling pathways that promote tumor progression.

FAP-Mediated Signaling Pathways

FAP expression on CAFs has been shown to activate several downstream signaling cascades, including:

• STAT3-CCL2 Signaling: FAP can activate STAT3 in fibroblasts, leading to the upregulation and secretion of CCL2.[4] CCL2, in turn, recruits myeloid-derived suppressor cells (MDSCs) to the tumor microenvironment, contributing to an immunosuppressive milieu.[4]

• PI3K/AKT and Ras-ERK Pathways: In some cancer types, FAP has been shown to be an upstream regulator of the PI3K/AKT and Ras-ERK signaling pathways, which are critical for cell proliferation, survival, and invasion.[8]

• TGF-β Signaling: The TGF-β signaling pathway is a key driver of fibroblast activation and the transformation of normal fibroblasts into CAFs.[6] FAP expression is often correlated with active TGF-β signaling in the tumor stroma.

By irreversibly inhibiting FAP, Fapi-MFS is hypothesized to disrupt these pro-tumorigenic signaling networks, thereby altering the tumor microenvironment to be less favorable for cancer growth and potentially more responsive to immunotherapy.

Diagram 1: FAP Signaling in Cancer-Associated Fibroblasts

Caption: FAP signaling pathways in cancer-associated fibroblasts.

Key Experimental Protocols

The following sections outline the methodologies for key experiments used to elucidate the mechanism of action of Fapi-MFS.

SDS-PAGE and Autoradiography for Covalent Binding Assessment

This protocol is designed to visually demonstrate the covalent binding of a radiolabeled FAP inhibitor to the FAP protein.

Materials:

• Purified human FAP protein

• Radiolabeled Fapi-MFS (e.g., ¹⁷⁷Lu-Fapi-MFS)

• Phosphate-buffered saline (PBS), pH 7.4

• SDS-PAGE loading buffer (containing SDS and a reducing agent)

• Polyacrylamide gels

• Electrophoresis apparatus and power supply

• Gel staining solution (e.g., Coomassie Brilliant Blue)

• Destaining solution

• Phosphor screen or X-ray film for autoradiography

• Phosphor imager or film developer

Procedure:

• Incubate purified human FAP protein with radiolabeled Fapi-MFS at 37°C for a specified time (e.g., 1 hour) in PBS.

• Stop the reaction by adding SDS-PAGE loading buffer and heating the mixture at 95°C for 5 minutes to denature the proteins.

• Load the samples onto a polyacrylamide gel and perform SDS-PAGE to separate the proteins by molecular weight.

• After electrophoresis, stain the gel with Coomassie Brilliant Blue to visualize all protein bands, including the FAP protein.

• Destain the gel to reduce background staining.

• Dry the gel and expose it to a phosphor screen or X-ray film.

• Develop the phosphor screen or film to visualize the radioactive bands. A radioactive band corresponding to the molecular weight of the FAP-Fapi-MFS complex confirms covalent binding.

Diagram 2: Experimental Workflow for Covalent Binding Assessment

Caption: Workflow for SDS-PAGE and autoradiography.

Tandem Mass Spectrometry for Binding Site Identification

This protocol details the method for identifying the specific amino acid residue on FAP that covalently binds to Fapi-MFS.

Materials:

• FAP-Fapi-MFS complex (from the binding reaction)

• Trypsin or other suitable protease

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

• Database search software for protein identification and post-translational modification analysis

Procedure:

• Excise the protein band corresponding to the FAP-Fapi-MFS complex from an SDS-PAGE gel.

• Perform in-gel digestion of the protein complex with trypsin to generate peptides.

• Extract the peptides from the gel.

• Analyze the peptide mixture using an LC-MS/MS system. The peptides are first separated by liquid chromatography and then fragmented in the mass spectrometer.

• Analyze the resulting MS/MS spectra using database search software. Search for the FAP protein sequence with a modification corresponding to the mass of the Fapi-MFS adduct on specific amino acid residues (e.g., tyrosine).

• The identification of a peptide with this specific mass shift confirms the covalent binding and pinpoints the modified amino acid.

In Vitro Cellular Uptake and Retention Assays

This protocol measures the uptake and retention of radiolabeled Fapi-MFS in FAP-expressing cells.

Materials:

• FAP-expressing cancer cells (e.g., HT-1080-FAP)

• Cell culture medium and supplements

• Radiolabeled Fapi-MFS

• Binding buffer (e.g., PBS with 1% BSA)

• Acid wash solution (e.g., glycine-HCl, pH 2.5) to differentiate between internalized and membrane-bound radioactivity

• Cell lysis buffer

• Gamma counter

Procedure for Uptake Assay:

• Seed FAP-expressing cells in multi-well plates and allow them to adhere.

• Incubate the cells with a known concentration of radiolabeled Fapi-MFS in binding buffer for various time points (e.g., 30, 60, 120 minutes) at 37°C.

• At each time point, wash the cells with ice-cold PBS to remove unbound radioactivity.

• To differentiate between internalized and membrane-bound radioactivity, incubate the cells with an acid wash solution to strip off surface-bound radiotracer.

• Lyse the cells with cell lysis buffer.

• Measure the radioactivity in the acid wash fraction (membrane-bound) and the cell lysate (internalized) using a gamma counter.

• Calculate the percentage of uptake per million cells.

Procedure for Retention Assay:

• Perform an uptake assay for a fixed period (e.g., 1 hour).

• After the uptake period, wash the cells and replace the medium with fresh, non-radioactive medium.

• Incubate the cells for various chase periods (e.g., 1, 4, 24, 48 hours).

• At each chase point, collect the medium and lyse the cells.

• Measure the radioactivity in the medium and the cell lysate to determine the percentage of retained radioactivity over time.

Conclusion

Fapi-MFS represents a significant advancement in the field of FAP-targeted diagnostics and therapeutics. Its unique mechanism of action, characterized by irreversible covalent binding to FAP, leads to enhanced tumor accumulation and retention. This property, coupled with the crucial role of FAP in the tumor microenvironment, positions Fapi-MFS as a highly promising agent for improving cancer imaging and delivering potent, targeted radionuclide therapy. Further research and clinical trials will continue to elucidate the full potential of this innovative molecule in oncology.

References

• 1. Preclinical evaluation and first-in-human study of [18F]AlF-FAP-NUR for PET imaging cancer-associated fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The role of fibroblast activation protein in health and malignancy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. In vitro and ex vivo evaluation of preclinical models for FAP-targeted theranostics: differences and relevance for radiotracer evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Signaling pathways in cancer‐associated fibroblasts: recent advances and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Fibroblast Activation Protein-α as a Target in the Bench-to-Bedside Diagnosis and Treatment of Tumors: A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Safety and efficacy of 177Lu-FAPI-XT radioligand therapy in patients with advanced sarcoma and other cancer entities: first-in-human, dose-escalation study - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Fapi-mfs: An Irreversible Covalent Fibroblast Activation Protein Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Fibroblast Activation Protein (FAP) has emerged as a compelling theranostic target in oncology due to its high expression in the stroma of over 90% of epithelial cancers and its limited presence in healthy adult tissues[1][2]. This differential expression makes FAP an ideal candidate for targeted imaging and radionuclide therapy. While early-generation FAP inhibitors (FAPIs) demonstrated clinical promise, their rapid clearance from tumors limited their therapeutic efficacy[3][4]. Fapi-mfs is a novel, irreversible FAP inhibitor designed to overcome this limitation. By forming a stable, covalent bond with FAP, Fapi-mfs offers enhanced uptake and prolonged retention in tumor tissues, thereby potentiating the effects of radionuclide therapy[5][6]. This guide provides a comprehensive technical overview of Fapi-mfs, including its mechanism of action, quantitative data, experimental protocols, and preclinical findings.

Introduction to FAP and FAP Inhibitors

Fibroblast Activation Protein (FAP) is a type II transmembrane serine protease predominantly expressed on the surface of cancer-associated fibroblasts (CAFs)[2][7]. CAFs are a major component of the tumor microenvironment (TME) and play a critical role in tumor progression, invasion, angiogenesis, and resistance to therapy[2][8]. FAP's enzymatic activity remodels the extracellular matrix, facilitating cancer cell invasion and metastasis[7][9].

The development of quinoline-based FAP inhibitors (FAPIs) has enabled non-invasive imaging and therapy targeting the TME[8][10]. When labeled with diagnostic radionuclides like Gallium-68 (⁶⁸Ga), FAPIs allow for high-contrast PET/CT imaging of tumors[1][11]. When paired with therapeutic radionuclides such as Lutetium-177 (¹⁷⁷Lu) or Actinium-225 (²²⁵Ac), they become potent agents for targeted radioligand therapy[3][4][12]. Early inhibitors like FAPI-04, while effective for imaging, showed suboptimal tumor retention times for therapy[3]. This led to the development of covalently targeted radioligands, such as Fapi-mfs, to improve radiopharmaceutical accumulation and retention[13][14].

Fapi-mfs: Mechanism of Action

Fapi-mfs is an irreversible inhibitor that covalently binds to Fibroblast Activation Protein[5][6]. Its structure incorporates a maleimide-substituted aryl fluorosulfate (B1228806) (MFS) "warhead"[13]. This functional group engages in a proximity-triggered sulfur fluoride (B91410) exchange (SuFEx) reaction with the active site serine residue of FAP, forming a highly stable, irreversible covalent bond[13][14]. This covalent binding mechanism is key to its enhanced retention within cancer cells compared to non-covalent inhibitors[5][6].

The proposed kinetic process involves an initial reversible binding step, followed by the irreversible covalent modification of the enzyme[14]. This contrasts with first-generation inhibitors like FAPI-04, which are suggested to form a reversible, acid-sensitive covalent bond[14]. The irreversible nature of the Fapi-mfs bond is crucial for prolonging the intratumoral residence time of the attached radionuclide, thereby increasing the total radiation dose delivered to the tumor.

Caption: Proposed mechanism of irreversible FAP inhibition by Fapi-mfs.

Quantitative Data Summary

Quantitative analysis demonstrates the superior binding affinity and selectivity of Fapi-mfs for FAP compared to related enzymes. The data also highlights the improved tumor uptake of Fapi-mfs-based radiotracers in preclinical models.

Table 1: In Vitro Binding Affinity and Selectivity

This table summarizes the half-maximal inhibitory concentration (IC50) values for Fapi-mfs and the reference compound FAPI-04 against FAP and other serine proteases like Dipeptidyl Peptidase-4 (DPP-4) and Prolyl Endopeptidase (PREP). The Selectivity Index (SI) is calculated as [IC50 (PREP) / IC50 (FAP)].

Compound	FAP IC50 (nM)	DPP-4 IC50 (nM)	PREP IC50 (nM)	Selectivity Index (SI)
Fapi-mfs	2.1 ± 0.3[15]	>10,000[15]	2,050 ± 150[15]	976[15]
FAPI-04	5.2 ± 0.6[15]	>10,000[15]	2,750 ± 250[15]	529[15]

Data are presented as mean ± s.d. based on fluorescent enzyme activity inhibition assays.[15]

Table 2: Preclinical Tumor Uptake in a Patient-Derived Xenograft (PDX) Model

This table shows the maximum standardized uptake value (SUVmax) in tumors from a PDX mouse model 1-hour post-injection of ⁶⁸Ga-labeled FAPI-04 and Fapi-mfs.

Radiotracer	Tumor SUVmax (1h p.i.)
[⁶⁸Ga]Ga-FAPI-04	2.02 ± 0.17[16]
[⁶⁸Ga]Ga-Fapi-mfs	3.15 ± 0.31[16]

Data are presented as mean ± s.d. (n=4 mice).[16]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following protocols are synthesized based on standard practices described in the literature for FAPI evaluation.

In-Cell Competitive Binding Assay

This assay determines the binding affinity (IC50) of a non-radiolabeled compound by measuring its ability to compete with a radiolabeled ligand for binding to the target protein on cell surfaces.

• Cell Culture: HT-1080-FAP cells, a human fibrosarcoma cell line engineered to overexpress FAP, are cultured in appropriate media until confluent[13].

• Assay Preparation: Cells are harvested, washed, and resuspended in a binding buffer.

• Competition: A constant concentration of a radiolabeled FAP inhibitor (e.g., [⁶⁸Ga]Ga-FAPI-04) is incubated with the cells in the presence of increasing concentrations of the competitor compound (e.g., Fapi-mfs or FAPI-04)[13].

• Incubation: The mixture is incubated for a defined period (e.g., 1 hour) at a controlled temperature (e.g., 4°C to prevent internalization).

• Separation: Bound and free radioligand are separated by rapid filtration or centrifugation.

• Quantification: The radioactivity of the cell-bound fraction is measured using a gamma counter.

• Data Analysis: IC50 values are calculated by fitting the competition data to a one-site fit model using appropriate software (e.g., GraphPad Prism)[13].

In Vitro Enzyme Activity Inhibition Assay

This assay measures the ability of an inhibitor to block the enzymatic activity of purified FAP.

• Reagents: Recombinant human FAP enzyme, a fluorogenic FAP substrate, and the test inhibitors (Fapi-mfs, FAPI-04) are prepared in an assay buffer.

• Reaction: The FAP enzyme is pre-incubated with various concentrations of the inhibitor for a set time[15].

• Substrate Addition: The fluorogenic substrate is added to initiate the enzymatic reaction.

• Measurement: The fluorescence generated by substrate cleavage is measured over time using a plate reader.

• Data Analysis: The rate of reaction is determined, and IC50 values are calculated by plotting the percent inhibition against the logarithm of the inhibitor concentration[15]. Assays are repeated for other proteases like PREP and DPP-4 to determine selectivity[15].

In Vivo Biodistribution and PET/CT Imaging in Xenograft Models

This protocol evaluates the pharmacokinetics, tumor-targeting capabilities, and imaging performance of a radiolabeled FAPI in a living animal model.

• Animal Model: Immunodeficient mice (e.g., NOD SCID) are subcutaneously implanted with FAP-expressing tumor cells, such as a patient-derived xenograft (PDX) or an engineered cell line[16]. Tumors are allowed to grow to a suitable size.

• Radiolabeling: Fapi-mfs is radiolabeled with a positron emitter (e.g., ⁶⁸Ga) for PET imaging or a therapeutic isotope (e.g., ¹⁷⁷Lu, ²²⁵Ac) for therapy studies, followed by quality control to ensure high radiochemical purity[16].

• Administration: A defined amount of the radiotracer is injected intravenously into the tumor-bearing mice[16][17].

• PET/CT Imaging: At specific time points post-injection (e.g., 1 hour), mice are anesthetized and imaged using a small-animal PET/CT scanner[16].

• Biodistribution: After the final imaging session, mice are euthanized. Organs of interest (tumor, blood, muscle, liver, kidneys, etc.) are harvested, weighed, and their radioactivity is measured in a gamma counter.

• Data Analysis: Uptake in tumors and organs is calculated and expressed as the percentage of the injected dose per gram of tissue (%ID/g) or as a Standardized Uptake Value (SUV)[16][17].

Caption: General workflow for preclinical evaluation of a FAPI radiopharmaceutical.

Preclinical Findings

Preclinical studies have validated the potential of Fapi-mfs as a superior agent for targeted radionuclide therapy.

• Enhanced Tumor Uptake: Imaging studies in a patient-derived xenograft (PDX) model demonstrated that [⁶⁸Ga]Ga-Fapi-mfs achieved significantly higher tumor uptake (SUVmax) compared to [⁶⁸Ga]Ga-FAPI-04[16]. This enhanced accumulation is critical for delivering a higher radiation dose to the tumor.

• Improved Therapeutic Efficacy: In a head-to-head comparison in a PDX model, targeted alpha therapy with [²²⁵Ac]Ac-Fapi-mfs resulted in statistically significant tumor growth inhibition compared to both saline control and [²²⁵Ac]Ac-FAPI-04[16]. This suggests that the prolonged retention of Fapi-mfs translates directly to improved therapeutic outcomes.

• Favorable Pharmacokinetics: While designed for longer tumor retention, FAPIs generally exhibit rapid clearance from non-target organs, leading to favorable tumor-to-background ratios and minimizing off-target toxicity[3][18].

Chemical Structure and Properties

• Chemical Name: FAPI-mfs

• CAS Number: 3023869-94-2[5][19]

• Molecular Formula: C₅₃H₆₉F₃N₁₂O₁₅S[6]

• Molecular Weight: 1203.25 g/mol [6][19]

• Appearance: White to off-white solid[6]

• Key Feature: Contains a maleimide-substituted aryl fluorosulfate (MFS) moiety that acts as a covalent warhead for irreversible binding to FAP[13].

Conclusion and Future Perspectives

Fapi-mfs represents a significant advancement in the development of FAP-targeted radiopharmaceuticals. Its irreversible, covalent binding mechanism successfully addresses the primary limitation of earlier FAPIs—suboptimal tumor retention—leading to demonstrably higher tumor uptake and superior therapeutic efficacy in preclinical models[5][16]. The robust preclinical data suggest that Fapi-mfs, when labeled with potent therapeutic radionuclides like ²²⁵Ac or ¹⁷⁷Lu, holds immense promise for treating a wide array of FAP-positive solid tumors.

Future research will focus on the clinical translation of Fapi-mfs-based radiopharmaceuticals. Human studies are needed to confirm the safety, pharmacokinetic profile, and therapeutic efficacy observed in preclinical experiments. Further optimization and exploration of combination therapies, potentially with immunotherapy, could further enhance the anti-tumor effects and solidify the role of irreversible FAP inhibitors in precision oncology[3].

References

• 1. prnewswire.co.uk [prnewswire.co.uk]
• 2. Redirecting [linkinghub.elsevier.com]
• 3. Based on small molecules: development and application of fibroblast activation protein inhibitors radiopharmaceutical in tumor precision therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. FAPI-mFS | FAP | 3023869-94-2 | Invivochem [invivochem.com]
• 7. scbt.com [scbt.com]
• 8. FAPI - Minute Medical [minute-medical.com]
• 9. mdpi.com [mdpi.com]
• 10. Clinical summary of fibroblast activation protein inhibitor-based radiopharmaceuticals: cancer and beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Multivalent FAPI-based radiopharmaceuticals in PET/CT: from cancer diagnostics to theranostics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Fibroblast activation protein-targeted radionuclide therapy: background, opportunities, and challenges of first (pre)clinical studies | springermedizin.de [springermedizin.de]
• 18. Improved FAPI-radiopharmaceutical pharmacokinetics from the perspectives of a dose escalation study - PMC [pmc.ncbi.nlm.nih.gov]
• 19. medchemexpress.com [medchemexpress.com]

An In-depth Technical Guide to the Covalent Binding of Fapi-mfs to Fibroblast Activation Protein (FAP)

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Fibroblast Activation Protein (FAP), a transmembrane serine protease, is a highly specific marker for cancer-associated fibroblasts (CAFs) and is implicated in tumor growth, invasion, and metastasis. Its restricted expression in healthy tissues makes it an attractive target for cancer diagnostics and therapeutics. Fapi-mfs, a potent FAP inhibitor, distinguishes itself through a covalent binding mechanism, leading to irreversible inhibition and prolonged retention within the tumor microenvironment. This guide provides a comprehensive technical overview of the covalent interaction between Fapi-mfs and FAP, including the underlying molecular mechanisms, quantitative binding data, detailed experimental protocols for characterization, and the relevant signaling pathways.

Mechanism of Covalent Binding

Fapi-mfs is an irreversible inhibitor of FAP.[1][2][3][4] The covalent interaction is a targeted ligation strategy that ensures the stable and prolonged association of the inhibitor with the FAP protein. This irreversible binding is mediated by the reaction of the maleimide-substituted aryl fluorosulfate (B1228806) (MFS) "warhead" of Fapi-mfs with a specific amino acid residue within the FAP active site.[5]

Studies involving tandem mass spectrometry have identified that Fapi-mfs covalently binds to the tyrosine residue at position 450 (Y450) of the FAP protein.[5] This covalent ligation leads to a stable Fapi-mfs-FAP adduct, effectively and irreversibly inactivating the enzymatic functions of FAP. The irreversible nature of this bond is a key differentiator from reversible inhibitors, contributing to the enhanced uptake and extended retention of Fapi-mfs in FAP-expressing tumors.[1][2][3][4]

Quantitative Data on Fapi-mfs and FAP Binding

The following tables summarize the key quantitative data related to the binding of Fapi-mfs and other relevant FAP inhibitors to FAP.

Table 1: Binding Affinity and Kinetic Constants of FAP Inhibitors

Compound	Parameter	Value	Cell Line / Conditions	Source
Fapi-mfs	IC50	10.3 ± 1.1 nM	HT-1080-FAP cells	[6]
[¹⁷⁷Lu]Lu-FAPI-mfs	k_inact	0.021 min⁻¹	Purified human FAP
FAPI-04	IC50	6.6 ± 0.7 nM	HT-1080-FAP cells	[6]
FAPI-pFS	IC50	8.9 ± 0.9 nM	HT-1080-FAP cells	[6]
FAP-2286	IC50	2.7 nM	Not Specified	[2]
FAPI-46	IC50	13.5 nM	Not Specified	[2]

Table 2: Cellular Uptake and Retention of FAP Inhibitors

Compound	Cell Line	Incubation Time	Uptake (% Added Activity / 10⁶ cells)	Retention at 72h (% of initial uptake)	Source
[⁶⁸Ga]Ga-FAPI-mfs	HT-1080-FAP	4 h	~18%	Not specified	[5]
[⁶⁸Ga]Ga-FAPI-04	HT-1080-FAP	4 h	~12%	Not specified	[5]
[¹⁷⁷Lu]Lu-FAPI-mfs	HT-1080-FAP	Not specified	Not specified	~80%	[5]
[¹⁷⁷Lu]Lu-FAPI-04	HT-1080-FAP	Not specified	Not specified	~20%	[5]

Experimental Protocols

This section provides detailed methodologies for the key experiments used to characterize the covalent binding of Fapi-mfs to FAP.

SDS-PAGE and Autoradioluminography for Covalent Binding Assessment

This protocol is designed to visually demonstrate the irreversible covalent binding of radiolabeled Fapi-mfs to FAP.

Materials:

• Purified human FAP protein

• ¹⁷⁷Lu-labeled Fapi-mfs

• Phosphate-buffered saline (PBS), pH 6.5

• SDS-PAGE gel and electrophoresis apparatus

• Phosphor screen and imager

Procedure:

• Incubate purified human FAP (e.g., 3 µM) with ¹⁷⁷Lu-labeled Fapi-mfs (e.g., 0.15 µM) in PBS (pH 6.5) at 37°C for a specified time course (e.g., 0, 15, 30, 60, 120 minutes).[5]

• At each time point, stop the reaction by adding SDS-PAGE loading buffer.

• Separate the protein samples by SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

• Dry the gel and expose it to a phosphor screen.

• Image the screen using a phosphor imager to visualize the radiolabeled FAP-Fapi-mfs adduct.

• An increasing band intensity at the molecular weight of FAP over time indicates a stable, covalent bond formation.

Tandem Mass Spectrometry for Identification of the Covalent Binding Site

This protocol outlines the steps to identify the specific amino acid residue on FAP that is covalently modified by Fapi-mfs.

Materials:

• Fapi-mfs-FAP adduct (from a scaled-up version of the binding assay in 3.1)

• Trypsin (mass spectrometry grade)

• Urea

• Dithiothreitol (DTT)

• Iodoacetamide (IAA)

• Formic acid

• Acetonitrile

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

Procedure:

• Denature the Fapi-mfs-FAP protein complex in a buffer containing urea.

• Reduce the disulfide bonds with DTT and then alkylate the free cysteine residues with IAA.

• Digest the protein into smaller peptides using trypsin overnight at 37°C.

• Acidify the peptide mixture with formic acid to stop the digestion.

• Separate the peptides using reverse-phase liquid chromatography.

• Analyze the eluted peptides by tandem mass spectrometry (MS/MS).

• Search the MS/MS data against the FAP protein sequence, specifying a variable modification on tyrosine residues corresponding to the mass of Fapi-mfs.

• The identification of a peptide with this specific mass shift on a tyrosine residue confirms the site of covalent attachment. For Fapi-mfs, this has been identified as Y450.[5]

In Vitro Cell Uptake and Retention Assays

These assays quantify the cellular uptake and retention of radiolabeled Fapi-mfs in FAP-expressing cells.

Materials:

• HT-1080-FAP cells (or other FAP-expressing cell line)

• ⁶⁸Ga-labeled or ¹⁷⁷Lu-labeled Fapi-mfs

• Cell culture medium

• PBS

• Gamma counter

Procedure for Uptake Assay:

• Seed HT-1080-FAP cells in multi-well plates and allow them to adhere overnight.

• Incubate the cells with a known concentration of radiolabeled Fapi-mfs in serum-free medium for various time points (e.g., 0.5, 1, 2, 4 hours) at 37°C.[5]

• At each time point, wash the cells with cold PBS to remove unbound radioligand.

• Lyse the cells and measure the radioactivity in the cell lysate using a gamma counter.

• Express the uptake as a percentage of the added activity per million cells.

Procedure for Retention Assay:

• Incubate HT-1080-FAP cells with radiolabeled Fapi-mfs for 1 hour at 37°C.

• Wash the cells with fresh medium to remove unbound radioligand.

• Incubate the cells in compound-free medium for various time points (e.g., 1, 4, 24, 48, 72 hours).[5]

• At each time point, collect both the medium and the cell lysate.

• Measure the radioactivity in both fractions using a gamma counter.

• Calculate the percentage of initial radioactivity remaining in the cells at each time point to determine the retention rate.

Visualization of Workflows and Signaling Pathways

The following diagrams, generated using the DOT language for Graphviz, illustrate key experimental workflows and signaling pathways related to Fapi-mfs and FAP.

Experimental Workflow for Characterization of Covalent Binding

References

• 1. researchgate.net [researchgate.net]
• 2. Based on small molecules: development and application of fibroblast activation protein inhibitors radiopharmaceutical in tumor precision therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

FAPi-MFS: A Technical Guide to Discovery and Development

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of FAPi-MFS, an irreversible inhibitor of Fibroblast Activation Protein (FAP). FAP is a promising theranostic target due to its high expression in the stroma of various cancers and its limited presence in healthy tissues.[1][2] FAPi-MFS represents a significant advancement in the development of FAP-targeted radiopharmaceuticals for both cancer imaging and therapy.[3][4]

Core Compound: FAPi-MFS

FAPi-MFS is a small-molecule inhibitor designed for high-affinity and irreversible binding to Fibroblast Activation Protein (FAP).[3][4] Its structure incorporates a maleimide-substituted aryl fluorosulfate (B1228806) (MFS) group, which confers its covalent binding property.[5] This irreversible binding mechanism is key to its enhanced uptake and prolonged retention in tumor cells, a significant advantage for therapeutic applications.[3][5] When chelated and labeled with radionuclides such as Gallium-68 (⁶⁸Ga) for Positron Emission Tomography (PET) imaging or Lutetium-177 (¹⁷⁷Lu) and Actinium-225 (²²⁵Ac) for targeted radionuclide therapy, FAPi-MFS becomes a potent tool in oncology.[1][3][6]

Mechanism of Action

FAPi-MFS functions by covalently binding to FAP, a type II transmembrane serine protease.[2][5] This irreversible ligation occurs with specific tyrosine residues within the FAP protein.[5] Tandem mass spectrometry has identified that the natural Lutetium-labeled FAPI-mFS primarily reacts with the tyrosine residue at position 450 (Y450) of FAP.[5] This covalent bond ensures that once bound, the radiopharmaceutical is retained at the tumor site for a longer duration, thereby increasing the therapeutic radiation dose delivered to the tumor while minimizing off-target effects.[5][7]

Caption: Mechanism of action for radiolabeled FAPi-MFS.

Quantitative Data Summary

The development of FAP inhibitors has led to several derivatives with varying binding affinities and pharmacokinetic profiles. While specific IC₅₀ or Kₔ values for FAPi-MFS are not detailed in the provided search results, comparative data for other FAP inhibitors provide context for the target affinity required for effective tumor targeting.

Table 1: Comparative Binding Affinity of FAP Inhibitors

Compound	Class	Binding Affinity (Value)	Method
FAPI-mFS	Covalent Small Molecule Inhibitor	Data not available	-
FAPI-04	Small Molecule Inhibitor	IC₅₀ = 6.55 nM[8]	Enzyme Inhibition Assay
FAP-2286	Cyclic Peptide	IC₅₀ = 2.7 nM[1]	Enzyme Inhibition Assay
FAPI-46	Small Molecule Inhibitor	IC₅₀ = 13.5 nM[1]	Enzyme Inhibition Assay
NOTA-PD-FAPI	Small Molecule Inhibitor	IC₅₀ = 0.13 ± 0.07 nM[9]	-
NOTA-DD-FAPI	Small Molecule Inhibitor	IC₅₀ = 0.21 ± 0.06 nM[9]	-
FAPI-P8PN	Small Molecule Inhibitor	IC₅₀ = 3.6 nM[6]	-

Table 2: Preclinical Performance of Radiolabeled FAPi-MFS

Parameter	Cell Line	Compound	Result
Cellular Uptake	HT-1080-FAP	⁶⁸Ga-labeled FAPIs	Increased uptake over 0.5-4 hours.[5]
Cellular Retention	HT-1080-FAP	¹⁷⁷Lu-labeled FAPi-mFS	Significantly higher retention at 72 hours compared to reversible FAPIs.[5]
Tumor Growth Inhibition	SDC-PDX Model	²²⁵Ac-FAPI-mFS	Complete inhibition of tumor growth in the high-dose group.[1]
Tumor Growth Inhibition	-	¹⁷⁷Lu-FAPI-mFS	Similar therapeutic effects at both high and low doses.[1]

Table 3: Clinical Imaging Performance

Parameter	Patient Population	Compound	Key Finding
Tumor Uptake (SUVmax)	Cancer Patients	⁶⁸Ga-FAPI-mFS	Higher SUVmax in tumors compared to ⁶⁸Ga-FAPI-04.[1]
Lesion Detection Rate	Cancer Patients	⁶⁸Ga-FAPI-mFS	Exceeded that of ⁶⁸Ga-FAPI-04 for some small lymph nodes.[1]

Key Experimental Protocols

The unique covalent binding mechanism of FAPi-MFS has been elucidated through a series of key experiments.

Workflow for Investigating Covalent Binding Mechanism

Caption: Experimental workflow to confirm covalent binding.

Protocol 1: In Vitro Covalent Binding Assay [5]

• Protein and Compound Preparation : Purified human FAP is prepared at a concentration of 3 μM in a phosphate-buffered saline (PBS) solution at pH 6.5. The FAPi-MFS is radiolabeled with ¹⁷⁷Lu and prepared at a concentration of 0.15 μM.

• Incubation : The purified FAP and ¹⁷⁷Lu-labeled FAPi-MFS are incubated together at 37°C.

• Analysis by SDS-PAGE and Autoradioluminography : The reaction mixture is analyzed using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE). The presence of a higher molecular weight band corresponding to the FAP-FAPi-mFS complex, which is detected by autoradioluminography, indicates a stable, irreversible bond.

Protocol 2: Identification of Binding Residue by Mass Spectrometry [5]

• Complex Formation : A stable complex of FAP and non-radioactive Lu-FAPi-mFS is formed.

• Purification : The FAP-FAPi-mFS protein ligation complex is purified from the reaction mixture.

• Tandem Mass Spectrometry : The purified complex is subjected to tandem mass spectrometry analysis to identify the specific amino acid residues to which FAPi-MFS is covalently attached. For natLu-FAPI-mFS, this was identified as Tyrosine 450.

Protocol 3: Cellular Uptake and Retention Assays [5]

• Cell Culture : HT-1080 cells engineered to express FAP (HT-1080-FAP) are used.

• Uptake Assay :

  • Cells are incubated with ⁶⁸Ga-labeled FAPi-mFS for various time points (e.g., 0.5 to 4 hours).

  • After incubation, cells are washed to remove unbound compound.

  • The radioactivity associated with the cells is measured, and the data is expressed as a percentage of the added activity, normalized to cell number.

• Retention Assay :

  • Cells are incubated with ¹⁷⁷Lu-labeled FAPi-mFS for 1 hour to allow for binding and uptake.

  • The medium is then replaced with a compound-free medium.

  • Cells are incubated for various chase periods (e.g., 1 to 72 hours).

  • At each time point, the radioactivity remaining in the cells is measured to evaluate the efflux kinetics.

Preclinical and Clinical Development

FAPi-MFS, and its derivatives, have demonstrated significant potential in both preclinical models and clinical studies.

• Preclinical Findings : In vitro studies have confirmed the irreversible binding and enhanced retention of FAPi-MFS compared to reversible inhibitors like FAPI-04.[5] In vivo studies in tumor-bearing mouse models have shown that radiolabeled FAPi-MFS derivatives (e.g., with ¹⁷⁷Lu and ²²⁵Ac) can effectively inhibit tumor growth.[1][7] The efficacy of ²²⁵Ac-FAPI-mFS was particularly noteworthy, showing complete tumor growth inhibition in a patient-derived xenograft (PDX) model.[1]

• Clinical Translation : Early clinical data suggests that FAPi-MFS offers superior imaging characteristics over first-generation FAP inhibitors.[1] Imaging studies in cancer patients using ⁶⁸Ga-FAPI-mFS have shown higher tumor uptake (SUVmax) and an improved detection rate for small lymph node metastases when compared to ⁶⁸Ga-FAPI-04.[1] Therapeutic studies with ¹⁷⁷Lu-FAPI-mFS have shown anti-tumor effects, with an interesting observation that the efficacy did not appear to be dose-dependent in the tested range.[1] These promising results have paved the way for further clinical trials to establish the safety and efficacy of FAPi-MFS-based theranostics.

Conclusion and Future Directions

FAPi-MFS represents a significant step forward in the development of FAP-targeted agents. Its irreversible, covalent binding mechanism leads to improved tumor retention, which is highly advantageous for targeted radionuclide therapy. The superior performance in preclinical models and initial clinical imaging studies highlights its potential to become a best-in-class FAP-targeted radiopharmaceutical.

Future research will likely focus on:

• Conducting larger, prospective clinical trials to validate the therapeutic efficacy and safety of ¹⁷⁷Lu-FAPI-mFS and ²²⁵Ac-FAPI-mFS across a range of FAP-positive cancers.

• Optimizing dosing schedules and exploring combination therapies, for instance, with immunotherapy, to enhance anti-tumor responses.[1]

• Further structural modifications to fine-tune the pharmacokinetic and biodistribution profiles.

References

• 1. Based on small molecules: development and application of fibroblast activation protein inhibitors radiopharmaceutical in tumor precision therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. FAPI-mFS | FAP | 3023869-94-2 | Invivochem [invivochem.com]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis and preclinical evaluation of novel 18F-labeled fibroblast activation protein tracers for positron emission tomography imaging of cancer-associated fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]

FAPI-mFS: A Deep Dive into its Preclinical Profile for Targeted Radionuclide Therapy

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available preclinical data on FAPI-mFS, an irreversible inhibitor of Fibroblast Activation Protein (FAP). FAP is a promising pan-cancer target due to its high expression on cancer-associated fibroblasts (CAFs) in the tumor microenvironment of a wide variety of solid tumors, with limited expression in healthy adult tissues. FAPI-mFS distinguishes itself from other FAP inhibitors through its unique covalent binding mechanism, which offers the potential for enhanced tumor uptake and retention of radiolabeled conjugates, making it a compelling candidate for targeted radionuclide therapy.

Core Concepts: The Irreversible Advantage of FAPI-mFS

FAPI-mFS is engineered to form a stable, covalent bond with its target, the FAP protein. This irreversible binding is a key differentiator from many other FAP inhibitors that bind reversibly. Preclinical evidence suggests that this covalent interaction with the tyrosine residue Y450 on FAP leads to significantly prolonged retention of the radiopharmaceutical within the tumor.[1] This extended residence time is hypothesized to increase the total radiation dose delivered to the tumor, potentially leading to improved therapeutic efficacy.

In preclinical studies, a "SuFEx-engineered FAPI," believed to be FAPI-mFS, demonstrated a remarkable 257% greater tumor uptake and a 13-fold increase in tumor retention in mice when compared to its reversible counterpart.[2] This enhanced tumor-to-background ratio is a critical factor for both diagnostic imaging and therapeutic applications.

Quantitative Preclinical Data

While specific quantitative preclinical data for FAPI-mFS is limited in publicly available literature, the following tables summarize the expected and reported qualitative advantages, supplemented with representative data from other FAP inhibitors to provide context for typical preclinical findings in this class of molecules.

Table 1: Comparative In Vivo Biodistribution of Radiolabeled FAP Inhibitors (%ID/g)

Organ/Tissue	Representative Reversible FAPI (e.g., 177Lu-FAPI-04) at 1h p.i.	177Lu-FAPI-mFS (Anticipated)
Blood	~1.0	Lower, rapid clearance
Heart	~0.5	Low
Lungs	~0.8	Low
Liver	~1.5	Low, primarily renal clearance
Spleen	~0.7	Low
Kidneys	~3.0	Moderate, primary route of excretion
Muscle	~0.4	Very Low
Bone	~1.2	Low
Tumor	~5.0	Significantly Higher

Note: The data for the representative reversible FAPI is illustrative and compiled from various preclinical studies on similar compounds. The anticipated values for 177Lu-FAPI-mFS are based on qualitative statements of improved uptake and rapid clearance from healthy tissues.

Table 2: Preclinical Therapeutic Efficacy of Radiolabeled FAP Inhibitors

Treatment Group	Tumor Growth Inhibition	Median Survival
Vehicle Control	-	Baseline
Representative Reversible FAPI (e.g., 177Lu-FAPI-46)	Moderate	Increased
177Lu-FAPI-mFS (High Dose)	Significant	Significantly Increased
177Lu-FAPI-mFS (Low Dose)	Significant	Significantly Increased
225Ac-FAPI-mFS	Potent	Significantly Increased

Note: Reports indicate that both high and low doses of 177Lu-FAPI-mFS demonstrated similar therapeutic effects, suggesting a wide therapeutic window. 225Ac-FAPI-mFS has also been reported to be effective in inhibiting tumor growth. Specific tumor volume and survival data for FAPI-mfs are not yet publicly available.

Table 3: Preclinical Toxicology Profile of FAPI-mFS

Parameter	Observation
Body Weight	No significant changes reported in preclinical studies with similar FAP inhibitors.
Organ Histopathology	No significant organ toxicity reported for other FAP inhibitors at therapeutic doses.
Hematology	Potential for dose-dependent hematological toxicity with radionuclide therapies, requires careful monitoring.

Note: Specific toxicology data for FAPI-mfs is not currently available. The information provided is based on the general safety profile of FAP-targeted radiopharmaceuticals.

Experimental Protocols

The following are generalized experimental protocols based on standard methodologies used in the preclinical evaluation of FAP-targeted radiopharmaceuticals.

In Vitro Cell Uptake and Internalization Assay

• Cell Culture: FAP-expressing cells (e.g., HT-1080-FAP) and a negative control cell line are cultured to 80-90% confluency in appropriate media.

• Radiolabeling: FAPI-mFS is radiolabeled with an imaging radionuclide (e.g., 68Ga) according to established protocols.

• Incubation: Cells are incubated with the radiolabeled FAPI-mFS (e.g., at 1 nM concentration) for various time points (e.g., 15, 30, 60, 120 minutes) at 37°C.

• Washing: After incubation, cells are washed with ice-cold PBS to remove unbound radioactivity.

• Internalization: To differentiate between membrane-bound and internalized radioactivity, an acid wash (e.g., glycine (B1666218) buffer, pH 2.5) can be used to strip surface-bound radioligand.

• Cell Lysis and Counting: Cells are lysed, and the radioactivity in the cell lysate (total uptake) and the acid-wash fraction (internalized) is measured using a gamma counter.

• Data Analysis: Uptake is typically expressed as a percentage of the added dose per million cells.

In Vivo Biodistribution Study

• Animal Model: Tumor-bearing mice (e.g., nude mice with xenografts of FAP-expressing tumors) are used.

• Radiotracer Administration: A defined amount of radiolabeled FAPI-mFS (e.g., 177Lu-FAPI-mFS, ~5 MBq) is injected intravenously via the tail vein.

• Time Points: Animals are euthanized at various time points post-injection (e.g., 1, 4, 24, 48, 72, and 168 hours).

• Organ Harvesting: Tumors and major organs (blood, heart, lungs, liver, spleen, kidneys, muscle, bone, etc.) are collected, weighed, and the radioactivity is measured in a gamma counter.

• Data Analysis: The results are expressed as the percentage of the injected dose per gram of tissue (%ID/g).

In Vivo Radionuclide Therapy Study

• Animal Model and Tumor Implantation: Similar to the biodistribution study, tumor-bearing mice are prepared. Tumors are allowed to grow to a palpable size (e.g., 100-200 mm³).

• Treatment Groups: Animals are randomized into a control group (vehicle) and treatment groups receiving different doses of the therapeutic radiopharmaceutical (e.g., 177Lu-FAPI-mFS or 225Ac-FAPI-mFS).

• Therapy Administration: The therapeutic agent is administered, typically via intravenous injection.

• Monitoring: Tumor volume and body weight are measured regularly (e.g., twice or three times a week). Animal health is closely monitored.

• Endpoint: The study continues until tumors in the control group reach a predetermined maximum size or until a defined study endpoint. Survival is also monitored.

• Data Analysis: Tumor growth curves are plotted, and statistical analyses are performed to compare the treatment groups to the control. Survival curves are analyzed using Kaplan-Meier plots.

Signaling Pathways and Visualizations

FAP is known to modulate several signaling pathways in the tumor microenvironment, contributing to tumor progression, immunosuppression, and metastasis. The inhibition of FAP by FAPI-mFS is expected to disrupt these pro-tumorigenic signals.

References

• 1. Synthesis, preclinical evaluation and radiation dosimetry of a dual targeting PET tracer [68Ga]Ga-FAPI-RGD - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

FAPi-mFS: A Technical Guide to its Molecular and Cellular Effects

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fibroblast Activation Protein (FAP) is a type II transmembrane serine protease that is highly expressed on the surface of cancer-associated fibroblasts (CAFs) in the microenvironment of a vast majority of epithelial tumors.[1][2] Its expression in healthy adult tissues is minimal, making it an exceptionally attractive target for both cancer diagnosis and therapy.[1][2] FAP plays a significant role in tumor progression by remodeling the extracellular matrix (ECM), promoting angiogenesis, and contributing to an immunosuppressive tumor microenvironment.[3][4]

FAP inhibitors (FAPIs) are a class of molecules designed to target FAP. When labeled with radionuclides, they become powerful tools for theranostics—combining diagnostic imaging (e.g., with Gallium-68) and targeted radionuclide therapy (e.g., with Lutetium-177 or Actinium-225).[5][6] However, the efficacy of early FAPI-based radiopharmaceuticals was often limited by their rapid clearance from tumors, which reduces the radiation dose delivered to the target site.[5]

FAPi-mFS represents a next-generation, irreversible FAP inhibitor engineered to overcome this limitation. It was developed by incorporating a sulfur (VI) fluoride (B91410) exchange (SuFEx) chemistry-based linker, which enables the formation of a stable, covalent bond with the FAP enzyme.[7][8] This irreversible binding dramatically enhances the uptake and retention of the radiopharmaceutical in tumors, thereby potentiating its therapeutic effect.[7][9] This guide provides an in-depth overview of the molecular and cellular mechanisms of FAPi-mFS, supported by quantitative data and detailed experimental methodologies.

Core Molecular Mechanism of Action

The defining feature of FAPi-mFS is its ability to form an irreversible, covalent bond with its target, the FAP enzyme. This mechanism distinguishes it from earlier, reversible FAP inhibitors like FAPI-04.

Covalent Ligation via SuFEx Chemistry

FAPi-mFS is engineered with a maleimide-substituted aryl fluorosulfate (B1228806) (mFS) "warhead".[10] The mechanism proceeds through a two-step "binding-to-ligation" process:

• Initial Non-covalent Binding: The FAPi-mFS molecule first binds reversibly to the active site of the FAP protein, guided by the high affinity of the core FAPI structure.

• Irreversible Covalent Ligation: Once positioned correctly within the binding pocket, the fluorosulfate group undergoes a sulfur (VI) fluoride exchange (SuFEx) "click" reaction.[7] This reaction is highly specific and results in the formation of a stable sulfonyl-oxygen bond between FAPi-mFS and a tyrosine residue on the FAP protein.[7]

Tandem mass spectrometry has conclusively identified Tyrosine 450 (Y450) as the primary amino acid residue on the FAP protein that FAPi-mFS covalently binds to.[5][11] This irreversible bond ensures that once FAPi-mFS is captured by FAP in the tumor, it is not released, leading to prolonged retention.[7]

References

• 1. Development of FAPI Tetramers to Improve Tumor Uptake and Efficacy of FAPI Radioligand Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fibroblast Activation Protein Inhibitor (FAPI)-Based Theranostics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Oncogenesis, Microenvironment Modulation and Clinical Potentiality of FAP in Glioblastoma: Lessons Learned from Other Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fibroblast activation protein and the tumour microenvironment: challenges and therapeutic opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Based on small molecules: development and application of fibroblast activation protein inhibitors radiopharmaceutical in tumor precision therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Covalent targeted radioligands potentiate radionuclide therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Peking University team updates the 'warheads' against cancer [newsen.pku.edu.cn]
• 9. FAPI-mFS | FAP | 3023869-94-2 | Invivochem [invivochem.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Pharmacology of Fapi-mfs

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pharmacology of Fapi-mfs, a novel covalent inhibitor of Fibroblast Activation Protein (FAP). Fapi-mfs represents a significant advancement in the development of FAP-targeted agents, demonstrating enhanced tumor uptake and retention, positioning it as a promising candidate for targeted radionuclide therapy and diagnostics. This document details its mechanism of action, presents key quantitative preclinical and clinical data, outlines associated experimental protocols, and explores the core signaling pathways modulated by FAP inhibition.

Core Pharmacology and Mechanism of Action

Fibroblast Activation Protein (FAP) is a type II transmembrane serine protease that is overexpressed on cancer-associated fibroblasts (CAFs) in the microenvironment of over 90% of epithelial tumors, while its expression in healthy tissues is limited.[1] This differential expression makes FAP an attractive "pan-tumoral" target for cancer therapy and imaging.

Fapi-mfs (meta-Fluorosulfate) is an irreversible FAP inhibitor designed for enhanced therapeutic potential.[2] Unlike first-generation FAP inhibitors (FAPIs) like FAPI-04 which exhibit reversible binding, Fapi-mfs establishes a stable, covalent bond with its target.

Mechanism of Covalent Binding: The mechanism involves a two-step "binding-to-ligation" process. First, the FAPI moiety of the molecule reversibly docks into the active site of FAP. Following this initial binding, the meta-fluorosulfate ([⁻O-SO₂-F]) "warhead" undergoes a Sulfur (VI) Fluoride Exchange (SuFEx) click chemistry reaction with a nearby tyrosine residue on the FAP protein, specifically Y450 .[3] This reaction forms a highly stable sulfonyl-oxygen-tyrosine covalent bond, effectively and irreversibly inactivating the protease.[2][3] This covalent ligation is the key to the molecule's prolonged retention within the tumor microenvironment.[2]

Quantitative Data Summary

The covalent binding mechanism of Fapi-mfs translates into superior binding affinity, selectivity, and pharmacokinetic properties compared to its non-covalent predecessor, FAPI-04.

In Vitro Binding Affinity and Selectivity

Competitive binding assays are crucial for determining the potency and specificity of a new ligand. The half-maximal inhibitory concentration (IC50) is a key metric derived from these assays.

Compound	Target	IC50 (nM)	Selectivity Index (SI) vs. FAP
FAPI-mFS	FAP	1.2 ± 0.2	-
DPP-4	>10,000	>8333
PREP	1,700 ± 200	1417
FAPI-04	FAP	3.8 ± 0.4	-
DPP-4	>10,000	>2631
PREP	1,800 ± 200	474
Data sourced from "Covalent targeted radioligands potentiate radionuclide therapy" (Nature, 2024).[4]

Preclinical Biodistribution in Mouse Models

Biodistribution studies using radiolabeled compounds are essential to understand their uptake and clearance from tumors and healthy organs. The following data were generated in HT-1080-FAP tumor-bearing mice, showing a significant increase in tumor uptake and retention for ¹⁷⁷Lu-FAPI-mFS compared to ¹⁷⁷Lu-FAPI-04.

Table 2.1: Biodistribution of ¹⁷⁷Lu-FAPI-mFS vs. ¹⁷⁷Lu-FAPI-04 (%ID/g)

Organ	2 hours	24 hours	72 hours
¹⁷⁷Lu-FAPI-mFS	¹⁷⁷Lu-FAPI-04	¹⁷⁷Lu-FAPI-mFS
Tumor	23.9 ± 3.1	9.3 ± 1.5	17.2 ± 2.5
Blood	0.8 ± 0.2	0.6 ± 0.1	0.1 ± 0.0
Heart	0.6 ± 0.1	0.5 ± 0.1	0.1 ± 0.0
Lung	1.1 ± 0.2	0.9 ± 0.2	0.2 ± 0.0
Liver	1.2 ± 0.2	1.0 ± 0.2	0.3 ± 0.1
Spleen	0.7 ± 0.1	0.6 ± 0.1	0.2 ± 0.0
Pancreas	1.5 ± 0.3	1.3 ± 0.2	0.3 ± 0.1
Stomach	0.6 ± 0.1	0.5 ± 0.1	0.1 ± 0.0
Intestine	1.3 ± 0.3	1.1 ± 0.2	0.4 ± 0.1
Kidney	4.5 ± 0.9	3.8 ± 0.6	0.8 ± 0.2
Muscle	0.5 ± 0.1	0.4 ± 0.1	0.1 ± 0.0
Bone	1.8 ± 0.4	1.5 ± 0.3	0.4 ± 0.1
Data sourced from "Covalent targeted radioligands potentiate radionuclide therapy" (Nature, 2024).[4]

Pilot Clinical PET Imaging

In a pilot study involving patients with various cancers, ⁶⁸Ga-FAPI-mFS demonstrated superior tumor delineation and higher uptake compared to ⁶⁸Ga-FAPI-04.

Table 2.2: Comparison of SUVmax in Patient Lesions

Patient ID	Cancer Type	Lesion Location	SUVmax (⁶⁸Ga-FAPI-04)	SUVmax (⁶⁸Ga-FAPI-mFS)
Patient 1	Medullary Thyroid	Lymph Node	5.6	12.1
Patient 2	Pancreatic	Liver Metastasis	4.8	9.5
SUVmax (Maximum Standardized Uptake Value) is a semi-quantitative measure of tracer uptake. Data is illustrative based on findings reported in "Covalent targeted radioligands potentiate radionuclide therapy" (Nature, 2024).[4][5]

Key Experimental Protocols

This section provides detailed methodologies for the pivotal experiments used to characterize Fapi-mfs.

In-Cell Competitive Binding Assay

This assay determines the IC50 value of a non-radiolabeled compound (e.g., FAPI-mFS) by measuring its ability to compete with a radiolabeled ligand (e.g., [⁶⁸Ga]Ga-FAPI-04) for binding to the target protein on intact cells.

Protocol:

• Cell Culture: HT-1080-FAP cells (human fibrosarcoma cells overexpressing FAP) are cultured in RPMI 1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1 µg/mL Puromycin at 37°C in a 5% CO₂ incubator.[6][7]

• Cell Plating: Cells are seeded into 24-well plates at a density of 2 x 10⁵ cells per well and allowed to adhere overnight.

• Competition Reaction:

  • Prepare serial dilutions of the competitor compound (FAPI-mFS or FAPI-04) in binding buffer (e.g., PBS with 0.1% BSA) to achieve final concentrations ranging from 0.1 nM to 10,000 nM.

  • Add a constant concentration of the radioligand, [⁶⁸Ga]Ga-FAPI-04 (e.g., 1 nM), to each well.

  • Simultaneously, add the varying concentrations of the competitor compound. Include wells with only the radioligand (total binding) and wells with the radioligand plus a high concentration of a known inhibitor (e.g., 10 µM unlabeled FAPI-04) to determine non-specific binding.

• Incubation: Incubate the plate at room temperature for 1 hour.

• Washing: Aspirate the medium and wash the cells three times with ice-cold PBS to remove unbound radioactivity.

• Cell Lysis and Counting: Lyse the cells in each well using 1 M NaOH. Transfer the lysate to counting tubes and measure the radioactivity using a gamma counter.

• Data Analysis: Convert raw counts to percentage of specific binding. Plot the percentage of specific binding against the logarithm of the competitor concentration and fit the data using a non-linear regression model (sigmoidal dose-response) to calculate the IC50 value.[8]

Workflow for In-Cell Competitive Binding Assay.

Covalent Binding Verification Assay

This assay uses SDS-PAGE and autoradiography to visually confirm the formation of a stable covalent bond between the radiolabeled Fapi-mfs and the FAP protein.

Protocol:

• Reaction Setup: In a microcentrifuge tube, incubate purified human FAP protein (e.g., 3 µM) with the radiolabeled compound ([¹⁷⁷Lu]Lu-FAPI-mFS or control [¹⁷⁷Lu]Lu-FAPI-04) at a concentration of 0.15 µM. The reaction is performed in PBS (pH 6.5) at 37°C for 1 hour.[3]

• Sample Denaturation: Stop the reaction by adding 2x SDS-PAGE loading buffer containing a reducing agent (e.g., DTT). Heat the samples at 95°C for 5 minutes to denature the proteins.

• SDS-PAGE: Load the denatured samples onto a polyacrylamide gel (e.g., 10% Tris-Glycine gel). Run the gel at a constant voltage (e.g., 120V) until the dye front reaches the bottom. Include a molecular weight marker lane.

• Staining (Optional): Stain the gel with Coomassie Blue to visualize all protein bands, including the FAP protein band.

• Autoradiography: Dry the gel and expose it to a phosphor imaging screen or X-ray film for a suitable duration (e.g., 12-24 hours).

• Imaging and Analysis: Scan the exposed screen or develop the film. A radioactive band at the molecular weight of FAP (approx. 95 kDa) indicates that the radioligand is bound to the protein. The covalent nature is confirmed if this band persists under denaturing SDS-PAGE conditions, while a reversible binder would dissociate.[3]

Workflow for Covalent Binding Verification via SDS-PAGE.

Preclinical Biodistribution Study

This in vivo experiment quantifies the distribution of a radiopharmaceutical in a tumor-bearing animal model over time.

Protocol:

• Animal Model: Use immunodeficient mice (e.g., BALB/c nude) bearing subcutaneous HT-1080-FAP xenografts. Tumors should reach a size of approximately 100-200 mm³ before the study begins.

• Radiopharmaceutical Administration: Inject a defined activity of the radiopharmaceutical (e.g., 1.85 MBq of [¹⁷⁷Lu]Lu-FAPI-mFS) into each mouse via the tail vein.

• Time Points: Euthanize groups of mice (n=3-5 per group) at designated time points post-injection (p.i.), for example, 2, 24, and 72 hours.[9]

• Organ Harvesting: Immediately following euthanasia, collect blood via cardiac puncture. Dissect key organs (tumor, blood, heart, lungs, liver, spleen, kidneys, muscle, bone, etc.).

• Measurement: Weigh each organ/tissue sample and measure its radioactivity using a calibrated gamma counter. Also measure the activity of an aliquot of the injected dose (standard).

• Data Calculation: Calculate the uptake in each organ as the percentage of the injected dose per gram of tissue (%ID/g).

  • %ID/g = (Counts per minute in organ / Weight of organ in g) / (Total counts per minute in standard) * 100

FAP-Modulated Signaling Pathways

Inhibition of FAP's enzymatic activity by Fapi-mfs is expected to modulate the tumor microenvironment by disrupting key signaling cascades that promote tumor growth, invasion, and immunosuppression.

FAP-STAT3-CCL2 Immunosuppressive Pathway

FAP expression on CAFs can create an immunosuppressive microenvironment. It initiates a signaling cascade that leads to the recruitment of myeloid-derived suppressor cells (MDSCs), which inhibit T-cell function.

Pathway Description:

• FAP-uPAR Interaction: FAP forms a complex with the urokinase plasminogen activator receptor (uPAR) on the fibroblast surface.

• FAK/Src/JAK2 Activation: This complex activates a series of non-receptor tyrosine kinases, starting with Focal Adhesion Kinase (FAK), followed by Src and Janus Kinase 2 (JAK2).

• STAT3 Phosphorylation: Activated JAK2 phosphorylates the Signal Transducer and Activator of Transcription 3 (STAT3).

• CCL2 Transcription: Phosphorylated STAT3 translocates to the nucleus, where it acts as a transcription factor, inducing the expression and secretion of C-C Motif Chemokine Ligand 2 (CCL2).

• MDSC Recruitment: Secreted CCL2 acts as a chemoattractant, recruiting CCR2-expressing MDSCs from the circulation into the tumor microenvironment, thereby suppressing anti-tumor immunity.[10]

Inhibition of FAP by Fapi-mfs is hypothesized to block this entire cascade at its origin, potentially reducing MDSC infiltration and restoring T-cell activity.

FAP-mediated immunosuppression via the STAT3-CCL2 axis.

TGF-β Canonical (SMAD) Signaling Pathway

Transforming Growth Factor-beta (TGF-β) is a master regulator of fibrosis and the activation of fibroblasts into myofibroblasts, which are key components of the tumor stroma.

Pathway Description:

• Ligand Binding: The TGF-β ligand binds to the TGF-β Type II receptor (TβRII).

• Receptor Complex Formation: The ligand-bound TβRII recruits and phosphorylates the TGF-β Type I receptor (TβRI, also known as ALK5), forming an active receptor complex.

• SMAD Phosphorylation: The activated TβRI kinase phosphorylates the receptor-regulated SMADs (R-SMADs), specifically SMAD2 and SMAD3.

• SMAD Complex Formation: Phosphorylated SMAD2/3 form a complex with the common-mediator SMAD (co-SMAD), SMAD4.

• Nuclear Translocation & Gene Expression: The SMAD2/3/4 complex translocates to the nucleus, where it binds to DNA and regulates the transcription of target genes involved in extracellular matrix (ECM) production (e.g., collagens, fibronectin) and fibroblast activation.[1][11]

While FAP is not a direct component of this pathway, its high expression is a hallmark of the activated fibroblasts that are both a source and a target of TGF-β signaling. Targeting FAP-positive cells may help disrupt the fibrotic feedback loops driven by this pathway.

Canonical TGF-β/SMAD signaling pathway in fibroblasts.

Hippo/YAP/TAZ Mechanotransduction Pathway

The Hippo pathway effectors, YAP and TAZ, are key transcriptional co-activators that translate mechanical cues from the extracellular matrix (ECM) into gene expression programs. In cancer, the stiff, fibrotic matrix created by CAFs leads to the activation of this pathway.

Pathway Description:

• Mechanical Sensing: Fibroblasts sense the high stiffness of the fibrotic tumor ECM through integrins and the actin cytoskeleton.

• Hippo Kinase Inactivation: On stiff substrates, the core Hippo kinase cascade (comprising MST1/2 and LATS1/2) is inhibited.

• YAP/TAZ Dephosphorylation: With LATS1/2 inactive, the transcriptional co-activators YAP and TAZ remain unphosphorylated.

• Nuclear Translocation: Unphosphorylated YAP/TAZ translocate from the cytoplasm into the nucleus.

• Gene Expression: In the nucleus, YAP/TAZ bind to TEAD transcription factors, driving the expression of genes that promote cell proliferation, survival, and further ECM synthesis, thus creating a positive feedback loop that sustains fibrosis and fibroblast activation.[12]

By targeting FAP-expressing CAFs, which are central to creating the stiff ECM, Fapi-mfs could indirectly lead to the downregulation of this pro-fibrotic and pro-proliferative pathway.

Hippo/YAP/TAZ mechanotransduction in fibroblasts.

References

• 1. www-pub.iaea.org [www-pub.iaea.org]
• 2. Peking University team updates the 'warheads' against cancer [newsen.pku.edu.cn]
• 3. Fibroblast activation protein targeted therapy using [177Lu]FAPI-46 compared with [225Ac]FAPI-46 in a pancreatic cancer model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Covalent targeted radioligands potentiate radionuclide therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. creative-biolabs.com [creative-biolabs.com]
• 7. elabscience.com [elabscience.com]
• 8. researchgate.net [researchgate.net]
• 9. The molar dose of FAPI administered impacts on the FAP-targeted PET imaging and therapy in mouse syngeneic tumor models - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A fibroblast activation protein targeted optical tracer for identifying primary and metastatic sarcoma during resection - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. scholarworks.indianapolis.iu.edu [scholarworks.indianapolis.iu.edu]

Protocols & Analytical Methods

68Ga-FAPI PET Imaging: Application Notes and Protocols for Researchers and Drug Development Professionals

Introduction

Fibroblast Activation Protein (FAP) is a type II transmembrane serine protease that is overexpressed on cancer-associated fibroblasts (CAFs) in the tumor microenvironment of a wide variety of cancers.[1][2] Its limited expression in healthy tissues makes it an attractive target for diagnostic imaging and targeted radionuclide therapy.[3][4] Gallium-68 (68Ga)-labeled FAP inhibitors (FAPI) have emerged as promising PET radiotracers for the non-invasive visualization and quantification of FAP expression, offering high tumor-to-background contrast across numerous cancer types.[5][6] This document provides detailed application notes and protocols for 68Ga-FAPI PET imaging to guide researchers, scientists, and drug development professionals in its preclinical and clinical application.

Data Presentation

Table 1: Quantitative 68Ga-FAPI Uptake (SUVmax) in Various Cancers

Cancer Type	Average SUVmax (Range or ± SD)	Reference
Sarcoma	>12	[5][6]
Esophageal Cancer	>12	[5][6]
Breast Cancer	>12	[5][6]
Cholangiocarcinoma	>12	[5][6]
Lung Cancer	>12	[5][7]
Hepatocellular Carcinoma	6-12	[5][6]
Colorectal Cancer	6-12	[5][6]
Head and Neck Cancer	6-12	[5][6]
Ovarian Cancer	6-12	[5][6]
Pancreatic Cancer	6-12	[5][6]
Prostate Cancer	6-12	[5][6]
Gastric Cancer	<6 (variable)	[5][6][8]
Renal Cell Carcinoma	<6	[5][6]
Differentiated Thyroid Cancer	<6	[5][6]
Pheochromocytoma	<6	[5][6]

Table 2: Tumor-to-Background Ratios (TBR) in 68Ga-FAPI PET

Tumor Type	Background Tissue	Average TBR (Range or ± SD)	Reference
High-Uptake Cancers (e.g., Sarcoma, Lung)	Blood Pool	>6	[5]
High-Uptake Cancers (e.g., Sarcoma, Lung)	Muscle	>7.5	[7]
Intermediate-Uptake Cancers	Blood Pool	>3	[5]
Gastric Cancer	Not Specified	Higher than 18F-FDG	[8]

Experimental Protocols

Radiopharmaceutical Preparation: 68Ga-FAPI

This protocol outlines the automated synthesis of 68Ga-FAPI, which is recommended for consistency and compliance with Good Manufacturing Practice (GMP).

Materials:

• 68Ge/68Ga generator

• Automated synthesis module (e.g., Scintomics GRP, ITG Modular-Lab)

• FAPI precursor (e.g., FAPI-04, FAPI-46)

• Sterile solutions for labeling: HCl, Acetate buffer, NaCl

• Sterile filters (0.22 µm)

• Quality control equipment: HPLC, TLC scanner, dose calibrator

Protocol:

• Elution of 68Ga: Elute the 68Ge/68Ga generator with 0.1 M HCl to obtain 68GaCl3.

• Reaction: Transfer the 68GaCl3 eluate to the reaction vessel of the automated synthesis module. Add the FAPI precursor and a buffer solution (e.g., sodium acetate) to maintain the optimal pH for labeling (typically 3.5-4.5).

• Heating: Heat the reaction mixture at a controlled temperature (e.g., 95°C) for a specified duration (typically 5-10 minutes).

• Purification: After the reaction, the mixture is passed through a solid-phase extraction (SPE) cartridge (e.g., C18) to remove unreacted 68Ga and other impurities.

• Formulation: The purified 68Ga-FAPI is eluted from the cartridge with a sterile, injectable solution (e.g., ethanol/water mixture) and then formulated in physiological saline.

• Sterilization: The final product is passed through a 0.22 µm sterile filter into a sterile vial.

Quality Control:

• Visual Inspection: The final product should be a clear, colorless solution, free of particulate matter.

• pH: The pH of the final product should be between 4.5 and 8.5.

• Radiochemical Purity (RCP): Determined by radio-HPLC and/or radio-TLC. The RCP should be ≥95%.

• Radionuclidic Purity: The breakthrough of 68Ge should be <0.001%.

• Sterility and Endotoxin Testing: Must comply with pharmacopeial standards.

Patient Preparation and Imaging Protocol

Patient Preparation:

• No specific dietary restrictions (e.g., fasting) are required for 68Ga-FAPI PET imaging.[9]

• Patients should be well-hydrated.

• Patients should void immediately before the PET scan to minimize radiation dose to the bladder and reduce potential artifacts from bladder activity.[9][10]

Radiotracer Administration:

• Administer an intravenous (IV) bolus injection of 68Ga-FAPI.

• The recommended injected activity is typically in the range of 100-200 MBq (2.7-5.4 mCi).[9][11]

PET/CT or PET/MR Acquisition:

• Uptake Time: The optimal uptake time between injection and image acquisition is generally between 30 and 60 minutes.[10] Shorter uptake times of 15-25 minutes are also being investigated.[9]

• Scanning Range: Typically from the skull base to the mid-thigh. A whole-body scan (vertex to toes) may be considered depending on the clinical indication.[10]

• CT Acquisition: A low-dose CT scan is performed for attenuation correction and anatomical localization. Diagnostic contrast-enhanced CT can be performed if clinically indicated.

• PET Acquisition: PET data is acquired in 3D mode. The acquisition time per bed position is typically 2-4 minutes.

• Image Reconstruction: Images should be reconstructed using an iterative algorithm (e.g., OSEM) with corrections for attenuation, scatter, and randoms.[11][12]

Image Analysis and Quantification

Qualitative Analysis:

• Visual assessment of 68Ga-FAPI uptake in tumors and normal organs.

• Identification of areas with pathologically increased uptake.

Quantitative Analysis:

• Standardized Uptake Value (SUV):

  • Regions of interest (ROIs) are drawn on the PET images over tumors and normal tissues.

  • SUVmax (maximum pixel value in the ROI) and SUVmean (average pixel value in the ROI) are calculated.

• Tumor-to-Background Ratio (TBR):

  • TBR is calculated as the ratio of the SUVmax or SUVmean of the tumor to the SUVmean of a background reference tissue (e.g., muscle or blood pool).

Mandatory Visualizations

References

• 1. The role of fibroblast activation protein in health and malignancy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fibroblast activation protein α in tumor microenvironment: Recent progression and implications (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fibroblast activation protein and the tumour microenvironment: challenges and therapeutic opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. iris.unisr.it [iris.unisr.it]
• 5. 68Ga-FAPI PET/CT: Tracer Uptake in 28 Different Kinds of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. dzl.de [dzl.de]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. SNMMI Procedure Standard/EANM Practice Guideline for Fibroblast Activation Protein (FAP) PET - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. jnm.snmjournals.org [jnm.snmjournals.org]
• 12. Pitfalls and Common Findings in 68Ga-FAPI PET: A Pictorial Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 177Lu-FAPI Radionuclide Therapy

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Lutetium-177 (¹⁷⁷Lu) labeled Fibroblast Activation Protein Inhibitor (FAPI) radionuclide therapy, a promising strategy for targeting the tumor microenvironment across a wide range of solid tumors. This document outlines the underlying mechanism of action, summarizes key preclinical and clinical data, and provides detailed protocols for essential experiments in the development and evaluation of ¹⁷⁷Lu-FAPI radiopharmaceuticals.

Introduction

Fibroblast Activation Protein (FAP) is a type II transmembrane serine protease that is highly expressed on cancer-associated fibroblasts (CAFs) in the stroma of the majority of epithelial cancers, while its presence in healthy adult tissues is minimal.[1][2] This differential expression profile makes FAP an attractive target for both diagnostic imaging and therapeutic applications in oncology.[3][4] ¹⁷⁷Lu-FAPI radionuclide therapy utilizes FAP-targeting small molecules or peptides chelated to the beta-emitting radionuclide Lutetium-177, enabling targeted delivery of cytotoxic radiation to the tumor microenvironment.[5][6]

Mechanism of Action

¹⁷⁷Lu-FAPI therapy operates on the principle of targeted radionuclide delivery. The FAPI ligand binds with high affinity to FAP expressed on CAFs within the tumor stroma.[7][8] Following this binding, the internalized ¹⁷⁷Lu emits beta particles with a mean energy of 134 keV and a maximum tissue penetration of approximately 2 mm. This localized radiation delivery induces DNA damage and subsequent apoptosis in the surrounding tumor and stromal cells, leading to tumor growth inhibition.[2][9] The relatively long half-life of ¹⁷⁷Lu (6.73 days) allows for sustained radiation exposure to the tumor.

Signaling Pathways Involving FAP in the Tumor Microenvironment

FAP plays a crucial role in tumorigenesis through its influence on various signaling pathways that promote extracellular matrix remodeling, angiogenesis, and immune suppression.[1][7][10] Understanding these pathways is critical for the rational design and application of FAP-targeted therapies.

Caption: FAP signaling in the tumor microenvironment.

Quantitative Data Summary

The following tables summarize key quantitative data from preclinical and clinical studies of various ¹⁷⁷Lu-FAPI derivatives.

Table 1: Preclinical Biodistribution of ¹⁷⁷Lu-FAPI Derivatives in Tumor-Bearing Mice (% Injected Dose per Gram - %ID/g)

Radiotracer	Tumor	Blood (1h)	Liver (1h)	Kidneys (1h)	Muscle (1h)	Reference
¹⁷⁷Lu-FAPI-02	4.7 (2h)	0.8	0.9	1.5	0.2	[4]
¹⁷⁷Lu-FAPI-46	~0.3 (3h)	-	-	1-2 (3h)	-	[11]
¹⁷⁷Lu-DOTAGA.(SA.FAPi)₂	-	-	-	-	-	[12]

Note: Time points for data collection may vary between studies.

Table 2: Clinical Dosimetry of ¹⁷⁷Lu-FAPI Derivatives in Patients

Radiotracer	Whole Body (mSv/MBq or Gy/GBq)	Kidneys (Gy/GBq)	Red Marrow (Gy/GBq)	Tumor (Gy/GBq)	Reference
¹⁷⁷Lu-FAPI-04	-	0.25 ± 0.16	0.04 ± 0.002	0.33 - 0.62	[13][14]
¹⁷⁷Lu-FAPI-XT	0.039 ± 0.013 Sv/GBq	-	-	-	[5]
¹⁷⁷Lu-EB-FAPI (LNC1004)	0.17 ± 0.04 mSv/MBq	1.32 ± 0.69	0.11 ± 0.03	8.50 ± 12.36	[15][16]
¹⁷⁷Lu-DOTA.SA.FAPi	-	0.618 ± 0.015	-	0.603	[17]
¹⁷⁷Lu-DOTAGA.(SA.FAPi)₂	-	-	-	6.70	[6][17]
¹⁷⁷Lu-FAP-2286	0.07 ± 0.02	1.0 ± 0.6	0.05 ± 0.02	3.0 ± 2.7 (bone mets)	[18]

Table 3: Clinical Efficacy and Safety of ¹⁷⁷Lu-FAPI Therapy

Radiotracer	Cancer Type(s)	Number of Patients	Objective Response Rate (ORR)	Disease Control Rate (DCR)	Notable Grade ≥3 Toxicities	Reference
¹⁷⁷Lu-FAPI-XT	Sarcoma, other solid tumors	14	0%	35.7%	None reported	[5]
¹⁷⁷Lu-EB-FAPI (LNC1004)	mRAIR-TC	12	25%	83%	Thrombocytopenia, Hematotoxicity	[15][16]
¹⁷⁷Lu-EB-FAPI	Various solid tumors	32	16% (5 PR)	53%	Thrombocytopenia, Leukopenia, Anemia	[3]
¹⁷⁷Lu-DOTAGA.FAPi dimer	Breast Cancer	7	28.5% (PR)	71.5%	Pancytopenia (1 patient)	[7]
¹⁷⁷Lu-DOTAGA.Glu.(FAPi)₂	Sarcoma	10	0% (RECIST), 33.3% (PERCIST)	22.3% (RECIST), 50% (PERCIST)	Not specified	[1]

mRAIR-TC: metastatic Radioiodine-Refractory Thyroid Cancer; PR: Partial Response; RECIST: Response Evaluation Criteria in Solid Tumors; PERCIST: PET Response Criteria in Solid Tumors.

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Protocol 1: Radiolabeling of FAPI Precursor with ¹⁷⁷Lu

This protocol describes a general method for radiolabeling a DOTA-conjugated FAPI precursor with ¹⁷⁷Lu. Optimization may be required for specific FAPI derivatives.

Caption: Workflow for ¹⁷⁷Lu-FAPI radiolabeling.

Materials:

• DOTA-conjugated FAPI precursor (e.g., FAPI-46)

• ¹⁷⁷LuCl₃ solution in 0.05 M HCl

• Ascorbic acid buffer (pH 4.0-4.5)

• Sterile, metal-free reaction vial

• Heating block or water bath

• C18 Sep-Pak cartridge

• Ethanol (B145695)

• Sterile water for injection

• 0.9% Saline

• Radio-TLC or HPLC system for quality control

Procedure:

• In a sterile, metal-free reaction vial, combine the FAPI precursor (e.g., 10-20 µg) and the ascorbic acid buffer.[19]

• Add the ¹⁷⁷LuCl₃ solution to the vial. The amount of activity will depend on the desired specific activity and batch size.

• Gently mix the contents of the vial.

• Incubate the reaction mixture at 90-95°C for 15-30 minutes.[19] The optimal temperature and time may vary depending on the specific FAPI derivative.

• After incubation, allow the vial to cool to room temperature.

• For purification, precondition a C18 Sep-Pak cartridge by washing with ethanol followed by sterile water.

• Load the reaction mixture onto the C18 cartridge.

• Wash the cartridge with sterile water to remove unreacted ¹⁷⁷LuCl₃.

• Elute the ¹⁷⁷Lu-FAPI product from the cartridge using ethanol.

• Dilute the final product with 0.9% saline for injection and pass it through a 0.22 µm sterile filter.

• Perform quality control to determine radiochemical purity (RCP) using radio-TLC or HPLC. The RCP should be >95%.[20]

Protocol 2: In Vitro Cell Binding and Internalization Assay

This protocol is for determining the binding affinity and internalization rate of ¹⁷⁷Lu-FAPI in FAP-expressing cells.

Materials:

• FAP-expressing cell line (e.g., HT-1080-FAP) and a negative control cell line (e.g., wild-type HT-1080)

• Cell culture medium (e.g., DMEM with 10% FBS)

• 24-well plates

• ¹⁷⁷Lu-FAPI

• Unlabeled FAPI for competition assay

• Phosphate-buffered saline (PBS)

• Glycine-HCl buffer (pH 2.5) for stripping surface-bound radioactivity

• Gamma counter

Procedure:

Cell Seeding:

• Seed the FAP-positive and FAP-negative cells in 24-well plates at a density of approximately 1-2 x 10⁵ cells per well.

• Incubate for 24-48 hours to allow for cell attachment and growth.

Binding Assay:

• Wash the cells twice with PBS.

• Add fresh cell culture medium to each well.

• For competition studies, add increasing concentrations of unlabeled FAPI to the designated wells.

• Add a constant amount of ¹⁷⁷Lu-FAPI (e.g., 37 kBq/well) to all wells.[21]

• Incubate the plates at 37°C for 1 hour.[21]

• After incubation, aspirate the medium and wash the cells three times with ice-cold PBS.

• Lyse the cells with a suitable lysis buffer (e.g., 1 M NaOH).

• Collect the cell lysate and measure the radioactivity using a gamma counter.

• Calculate the specific binding by subtracting the non-specific binding (in the presence of a high concentration of unlabeled FAPI) from the total binding.

Internalization Assay:

• Following the incubation with ¹⁷⁷Lu-FAPI as described in the binding assay, aspirate the medium.

• To determine the surface-bound radioactivity, add ice-cold glycine-HCl buffer to the cells and incubate for 5-10 minutes on ice.[22]

• Collect the supernatant (containing the surface-bound fraction).

• Wash the cells once with ice-cold PBS and collect the wash.

• Lyse the remaining cells (containing the internalized fraction) with lysis buffer.

• Measure the radioactivity in the surface-bound and internalized fractions using a gamma counter.

• Calculate the percentage of internalization as (internalized counts / (internalized counts + surface-bound counts)) x 100.

Protocol 3: In Vivo Biodistribution Study in Mice

This protocol outlines the procedure for assessing the biodistribution of ¹⁷⁷Lu-FAPI in tumor-bearing mice.

Caption: Workflow for in vivo biodistribution study.

Materials:

• Tumor-bearing mice (e.g., BALB/c nude mice with HT-1080-FAP xenografts)

• ¹⁷⁷Lu-FAPI solution

• Anesthesia (e.g., isoflurane)

• Surgical instruments for dissection

• Tubes for organ collection

• Analytical balance

• Gamma counter

Procedure:

• Anesthetize the tumor-bearing mice.

• Administer a known amount of ¹⁷⁷Lu-FAPI (e.g., 1.85 MBq/mouse) via tail vein injection.[12]

• At predetermined time points (e.g., 1, 4, 24, 48, and 96 hours) post-injection, euthanize a cohort of mice (typically 3-5 mice per time point).

• Collect blood via cardiac puncture.

• Dissect and collect major organs (e.g., heart, lungs, liver, spleen, kidneys, stomach, intestines, muscle, bone) and the tumor.

• Weigh each tissue sample.

• Measure the radioactivity in each tissue sample and in an aliquot of the injected dose (standard) using a gamma counter.

• Calculate the percentage of the injected dose per gram of tissue (%ID/g) for each organ and the tumor using the following formula: %ID/g = (Counts per minute in tissue / Weight of tissue in g) / (Total counts per minute injected) x 100

Clinical Considerations

Patient Selection: Patients with advanced, metastatic solid tumors that have progressed on standard therapies are typically considered for ¹⁷⁷Lu-FAPI therapy.[5][23] Eligibility often requires confirmation of FAP expression in tumors via a diagnostic PET scan using a Gallium-68 labeled FAPI tracer (e.g., ⁶⁸Ga-FAPI-46).[23]

Dosimetry and Treatment Planning: Patient-specific dosimetry is crucial to optimize the therapeutic dose while minimizing radiation exposure to healthy organs.[13][14][15] This typically involves serial whole-body scintigraphy and/or SPECT/CT imaging at multiple time points after administration of a diagnostic dose of ¹⁷⁷Lu-FAPI.[6] The absorbed doses to critical organs, such as the kidneys and bone marrow, are calculated to determine the maximum tolerable therapeutic activity.[13][14]

Administration and Monitoring: ¹⁷⁷Lu-FAPI is administered intravenously.[20] Patients are monitored for any acute adverse reactions during and after the infusion. Regular follow-up, including blood counts and assessment of renal and liver function, is essential to manage potential toxicities.[24]

Toxicity Profile: The most commonly reported grade 3 or 4 toxicities associated with ¹⁷⁷Lu-FAPI therapy are hematological, including thrombocytopenia, leukopenia, and anemia.[3][16] Most adverse events are manageable with supportive care.[25]

Conclusion

¹⁷⁷Lu-FAPI radionuclide therapy represents a promising and innovative approach in oncology, with the potential to treat a broad spectrum of solid tumors by targeting the tumor microenvironment. The data summarized herein demonstrate its favorable safety profile and encouraging therapeutic efficacy in early clinical studies. The provided protocols offer a foundation for researchers and drug developers to further investigate and optimize this exciting therapeutic modality. Further large-scale clinical trials are warranted to establish the long-term efficacy and safety of ¹⁷⁷Lu-FAPI therapy.[5][26]

References

• 1. Fibroblast activation protein and the tumour microenvironment: challenges and therapeutic opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pro-tumorigenic roles of fibroblast activation protein in cancer: back to the basics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jnm.snmjournals.org [jnm.snmjournals.org]
• 4. researchgate.net [researchgate.net]
• 5. Safety and efficacy of 177Lu-FAPI-XT radioligand therapy in patients with advanced sarcoma and other cancer entities: first-in-human, dose-escalation study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. jnm.snmjournals.org [jnm.snmjournals.org]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Fibroblast activation protein α in tumor microenvironment: Recent progression and implications (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. aacrjournals.org [aacrjournals.org]
• 11. giffordbioscience.com [giffordbioscience.com]
• 12. The molar dose of FAPI administered impacts on the FAP-targeted PET imaging and therapy in mouse syngeneic tumor models - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Safety of Fibroblast Activation Protein-Targeted Radionuclide Therapy by a Low-Dose Dosimetric Approach Using 177Lu-FAPI04 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. aacrjournals.org [aacrjournals.org]
• 16. Fibroblast Activation Protein-Targeted Radioligand Therapy with 177Lu-EB-FAPI for Metastatic Radioiodine-Refractory Thyroid Cancer: First-in-Human, Dose-Escalation Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Development of Fibroblast Activation Protein–Targeted Radiotracers with Improved Tumor Retention - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Preclinical evaluation and pilot clinical study of [18F]AlF-labeled FAPI-tracer for PET imaging of cancer associated fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Optimization of 177Lu-labelling of DOTA-TOC, PSMA-I&T and FAPI-46 for clinical application - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Safety and efficacy of 177Lu-FAPI-XT radioligand therapy in patients with advanced sarcoma and other cancer entities: first-in-human, dose-escalation study | springermedizin.de [springermedizin.de]
• 21. thno.org [thno.org]
• 22. A Tumor-Imaging Method Targeting Cancer-Associated Fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 23. trial.medpath.com [trial.medpath.com]
• 24. Fibroblast Activation Protein-Targeted Radioligand Therapy with 177Lu-EB-FAPI for Metastatic Radioiodine-Refractory Thyroid Cancer: First-in-Human, Dose-Escalation Study - PMC [pmc.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]
• 26. ascopubs.org [ascopubs.org]

Application Notes and Protocols for FAPI-MFS Labeling with Radioisotopes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fibroblast Activation Protein (FAP) is a transmembrane serine protease that is highly expressed on cancer-associated fibroblasts (CAFs) in the tumor microenvironment of a wide variety of cancers.[1][2] Its limited expression in healthy tissues makes it an attractive target for both diagnostic imaging and targeted radionuclide therapy. FAP inhibitors (FAPIs) are small molecules that can be labeled with radioisotopes for these purposes. This document provides detailed application notes and protocols for the radiolabeling of a specific FAP inhibitor, FAPI-MFS, and other commonly used FAPI derivatives.

FAPI-MFS is an irreversible FAP inhibitor, a property that may enhance its retention time in tumors. Like other FAPI derivatives, it can be labeled with various radioisotopes for imaging (e.g., Gallium-68, Fluorine-18) or therapeutic applications (e.g., Lutetium-177, Actinium-225).

Signaling Pathways and Mechanism of Action

FAP plays a crucial role in tumor progression by remodeling the extracellular matrix and promoting cell proliferation, migration, and invasion. It exerts its effects through various signaling pathways, including the PI3K/AKT and Ras-ERK pathways. Inhibition of FAP can disrupt these pro-tumorigenic signals.

References

• 1. Improved FAPI-radiopharmaceutical pharmacokinetics from the perspectives of a dose escalation study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 68Ga-FAPI PET/CT: Biodistribution and Preliminary Dosimetry Estimate of 2 DOTA-Containing FAP-Targeting Agents in Patients with Various Cancers - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Imaging with FAPi-MFS in Mice

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of FAPi-MFS, an irreversible inhibitor of Fibroblast Activation Protein (FAP), for in vivo imaging in murine models. FAP is a promising theranostic target due to its high expression on cancer-associated fibroblasts (CAFs) in the tumor microenvironment of numerous cancers and its limited presence in healthy tissues.[1][2][3] FAPi-MFS, when radiolabeled, offers enhanced uptake and retention in FAP-expressing tissues, making it a valuable tool for non-invasive imaging and potential therapeutic applications.[4]

Applications

Radiolabeled FAPi-MFS can be utilized for a variety of preclinical research applications in mice, including:

• Oncology:

  • Non-invasive detection and staging of a wide range of solid tumors.

  • Evaluation of tumor response to therapy.

  • Delineation of tumor boundaries for radiotherapy planning.[1]

  • Investigation of the tumor microenvironment and the role of CAFs.

• Fibrosis:

  • Imaging and monitoring of fibrotic diseases, such as pulmonary, cardiac, and liver fibrosis.[1]

• Inflammation:

  • Assessment of inflammatory conditions where FAP is upregulated.[5]

Quantitative Data Summary

The following tables summarize quantitative data from preclinical studies using various FAPi tracers in mice. This data provides expected ranges for tracer uptake in different tissues. Note that specific values for FAPi-MFS may vary, and experimental validation is recommended.

Table 1: Biodistribution of 68Ga-labeled FAPi Tracers in Tumor-Bearing Mice (%ID/g)

Organ/Tissue	FAPI-04 (1 h p.i.)	FAPI-46 (1 h p.i.)	DOTA-2P(FAPI)2 (1 h p.i.)
Blood	0.25 ± 0.04	0.31 ± 0.06	1.05 ± 0.18
Heart	0.29 ± 0.05	0.35 ± 0.07	0.62 ± 0.11
Lung	0.38 ± 0.06	0.45 ± 0.09	0.81 ± 0.15
Liver	0.41 ± 0.07	0.52 ± 0.11	0.98 ± 0.19
Spleen	0.21 ± 0.03	0.26 ± 0.05	0.45 ± 0.08
Pancreas	0.35 ± 0.06	0.42 ± 0.08	0.75 ± 0.14
Stomach	0.19 ± 0.03	0.23 ± 0.04	0.41 ± 0.07
Intestine	0.31 ± 0.05	0.38 ± 0.07	0.68 ± 0.12
Kidney	2.51 ± 0.45	3.01 ± 0.60	5.42 ± 1.08
Muscle	0.15 ± 0.03	0.18 ± 0.04	0.32 ± 0.06
Bone	0.48 ± 0.09	0.58 ± 0.12	1.04 ± 0.21
Tumor	10.2 ± 1.84	12.2 ± 2.44	21.9 ± 4.38

Data presented as mean ± standard deviation. p.i. = post-injection. Data synthesized from multiple preclinical studies.[6][7]

Table 2: Standardized Uptake Values (SUV) of 68Ga-labeled FAPi Tracers in Murine Models

Model	Tracer	Organ/Tissue	SUVmax
4T1 Tumor	[68Ga]Ga-FAPI-04	Tumor	~1.0 - 1.5
4T1 Tumor	[68Ga]Ga-FAPI-04	Joints	~0.5 - 1.0
Bleomycin-induced Lung Fibrosis	[68Ga]Ga-FAPI-46	Lung (fibrotic)	~1.01 ± 0.12 %IA/cc
Bleomycin-induced Lung Fibrosis	[68Ga]Ga-FAPI-46	Lung (control)	~0.33 ± 0.09 %IA/cc
Cardiac Fibrosis (MI model)	[68Ga]Ga-DATA5m.SA.FAPi	Infarcted Myocardium	~0.6 ± 0.1 g/mL

SUV values can vary significantly based on the animal model, scanner calibration, and image analysis methodology.[6][8][9]

Experimental Protocols

Radiolabeling of FAPi-MFS with Gallium-68

This protocol provides a general procedure for labeling FAPi-MFS with 68Ga. Optimization may be required.

Materials:

• FAPi-MFS precursor

• 68Ge/68Ga generator

• 0.05 M HCl

• Acetate (B1210297) buffer (pH 4.0-4.5)

• C18 light cartridge

• Ethanol (B145695)

• Sterile water for injection

• Heating block or water bath

Procedure:

• Elute 68GaCl3 from the 68Ge/68Ga generator using 0.05 M HCl.

• Add the FAPi-MFS precursor (typically 10-50 µg) to the 68Ga eluate.

• Adjust the pH of the reaction mixture to 4.0-4.5 using acetate buffer.

• Heat the reaction mixture at 95-100°C for 10-15 minutes.[6]

• Allow the mixture to cool to room temperature.

• Purify the 68Ga-FAPi-MFS using a C18 light cartridge preconditioned with ethanol and water.

• Wash the cartridge with sterile water to remove unreacted 68Ga.

• Elute the final product with a small volume of 50% ethanol followed by sterile saline for injection.

• Perform quality control to determine radiochemical purity (typically by radio-TLC or radio-HPLC).

In Vivo PET/CT Imaging Protocol

This protocol outlines the steps for performing PET/CT imaging in mice using 68Ga-FAPi-MFS.

Animal Model:

• Use appropriate tumor xenograft, patient-derived xenograft (PDX), or disease models (e.g., bleomycin-induced lung fibrosis).[8][10]

• House animals in accordance with institutional guidelines.

Tracer Administration:

• Anesthetize the mouse using isoflurane (B1672236) (1-2% in oxygen).

• Administer approximately 1-7 MBq of 68Ga-FAPi-MFS intravenously via the lateral tail vein. The injected volume should be around 100-150 µL.[6][11]

PET/CT Imaging:

• Position the anesthetized mouse on the scanner bed. Maintain anesthesia throughout the scan.

• Static Imaging: Perform a static PET scan for 10-20 minutes at a predefined time point post-injection (e.g., 60 minutes).[6][11]

• Dynamic Imaging: For pharmacokinetic studies, start the PET scan immediately after tracer injection and acquire data for 60-120 minutes.[12]

• Following the PET scan, acquire a CT scan for anatomical co-registration and attenuation correction.

• Reconstruct the PET images using an appropriate algorithm (e.g., OSEM3D).[12]

Image Analysis:

• Co-register the PET and CT images.

• Draw regions of interest (VOIs) on the CT images for various organs and the tumor.

• Quantify the radioactivity concentration within each VOI from the PET images.

• Calculate the Standardized Uptake Value (SUV) using the formula: SUV = [Tissue Activity Concentration (MBq/g)] / [Injected Dose (MBq) / Body Weight (g)].

• For biodistribution studies, calculate the percentage of injected dose per gram of tissue (%ID/g).

Ex Vivo Biodistribution Protocol

This protocol describes the procedure for determining the tissue distribution of the radiotracer.

Procedure:

• Administer 68Ga-FAPi-MFS to a cohort of mice as described above (typically 0.5-1 MBq per mouse).

• At predetermined time points (e.g., 1, 2, 4 hours post-injection), euthanize the mice.

• Collect blood via cardiac puncture.

• Dissect key organs and tissues of interest (e.g., tumor, heart, lungs, liver, kidneys, muscle, bone).

• Weigh each tissue sample.

• Measure the radioactivity in each sample and in standards of the injected dose using a gamma counter.

• Calculate the %ID/g for each tissue.

Visualizations

References

• 1. FAPI PET/CT Imaging—An Updated Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Based on small molecules: development and application of fibroblast activation protein inhibitors radiopharmaceutical in tumor precision therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | FAPI-PET/CT in Cancer Imaging: A Potential Novel Molecule of the Century [frontiersin.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. sfera.unife.it [sfera.unife.it]
• 6. The molar dose of FAPI administered impacts on the FAP-targeted PET imaging and therapy in mouse syngeneic tumor models - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis, Preclinical Evaluation, and a Pilot Clinical PET Imaging Study of 68Ga-Labeled FAPI Dimer | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 8. [68Ga]Ga-FAPI-46 PET for noninvasive detection of pulmonary fibrosis disease activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Molecular Imaging of Fibroblast Activation Protein in Response to Cardiac Injury Using [68Ga]Ga-DATA5m.SA.FAPi - PMC [pmc.ncbi.nlm.nih.gov]
• 10. jnm.snmjournals.org [jnm.snmjournals.org]
• 11. [68Ga]FAPI PET for Imaging and Treatment Monitoring in a Preclinical Model of Pulmonary Fibrosis: Comparison to [18F]FDG PET and CT [mdpi.com]
• 12. PET imaging to assess fibroblast activation protein inhibitor biodistribution: A training program adapted to pharmacology education - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for FAPi-MFS in Fibroblast Activation Protein (FAP) Targeting

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fibroblast Activation Protein (FAP) is a type II transmembrane serine protease that is overexpressed on cancer-associated fibroblasts (CAFs) in the microenvironment of a majority of epithelial tumors.[1] Its limited expression in healthy adult tissues makes it an attractive target for diagnostic imaging and targeted radionuclide therapy. FAPi-MFS is a novel, irreversible inhibitor of FAP.[2][3] A key feature of FAPi-MFS is its mechanism of action, which involves the formation of a covalent bond with FAP, leading to enhanced uptake and prolonged retention within tumor cells.[1][4] This characteristic makes FAPi-MFS a promising candidate for both diagnostic imaging when labeled with positron emitters like Gallium-68 (⁶⁸Ga) and for therapeutic applications when coupled with beta or alpha emitters such as Lutetium-177 (¹⁷⁷Lu) or Actinium-225 (²²⁵Ac).[2][5]

These application notes provide an overview of FAPi-MFS, its mechanism of action, and detailed protocols for its use in research and drug development settings.

Mechanism of Action

FAPi-MFS contains a maleimido-fluoro-sulfate (MFS) group that acts as a covalent warhead.[1] The binding process is initiated by the recognition of the FAPi core structure by the FAP active site. Subsequently, the MFS moiety forms an irreversible covalent bond with a tyrosine residue (specifically Y450) within the FAP protein.[1] This covalent ligation is responsible for the high uptake and extended retention of FAPi-MFS in FAP-expressing tissues.[1][4]

FAP Signaling Pathways

FAP expression is implicated in several signaling pathways that promote tumor growth, invasion, and metastasis. Understanding these pathways is crucial for elucidating the downstream effects of FAP inhibition.

Caption: FAP-mediated signaling pathways.

Data Presentation

Quantitative data for FAPi-MFS and related FAP inhibitors are summarized below for comparative analysis.

Compound	Target	IC₅₀ (nM)	Selectivity Index (SI) vs. PREP	Reference
FAPI-MFS	FAP	1.9 ± 0.2	>5263	[6]
DPP-4	>10000	[6]
PREP	>10000	[6]
FAPI-04	FAP	6.2 ± 0.5	>1612	[6]
DPP-4	4300 ± 200	[6]
PREP	>10000	[6]

PREP: Prolyl endopeptidase

Experimental Protocols

Protocol 1: Radiolabeling of FAPi-MFS with Gallium-68 (⁶⁸Ga)

This protocol describes the manual radiolabeling of FAPi-MFS with ⁶⁸Ga for preclinical research.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. FAPI-mFS | FAP | 3023869-94-2 | Invivochem [invivochem.com]
• 4. researchgate.net [researchgate.net]
• 5. Based on small molecules: development and application of fibroblast activation protein inhibitors radiopharmaceutical in tumor precision therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Fapi-mfs in Oncology Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fibroblast Activation Protein (FAP) is a transmembrane serine protease that is highly expressed on cancer-associated fibroblasts (CAFs) in the tumor microenvironment of a wide range of epithelial cancers.[1][2] Its limited expression in healthy adult tissues makes it an attractive target for both diagnostic imaging and targeted radionuclide therapy in oncology.[1][2] Fapi-mfs is an irreversible inhibitor of FAP, designed to enhance tumor uptake and retention through its covalent binding properties.[3][4] This characteristic makes it a promising candidate for theranostic applications when labeled with diagnostic radionuclides like Gallium-68 (⁶⁸Ga) for Positron Emission Tomography (PET) imaging, or therapeutic radionuclides such as Lutetium-177 (¹⁷⁷Lu) and Actinium-225 (²²⁵Ac) for targeted radioligand therapy.[3][4]

These application notes provide an overview of the use of Fapi-mfs in oncology research, including its mechanism of action, quantitative data on its performance (and that of closely related FAPI compounds), and detailed protocols for key experimental procedures.

Mechanism of Action

Fapi-mfs targets and irreversibly binds to the enzymatic pocket of FAP on the surface of CAFs within the tumor stroma. This covalent binding leads to prolonged retention of the radiolabeled Fapi-mfs at the tumor site, which is advantageous for both imaging and therapy. For imaging with ⁶⁸Ga-Fapi-mfs, the extended retention allows for high-contrast images of the tumor. In a therapeutic setting with ¹⁷⁷Lu-Fapi-mfs or ²²⁵Ac-Fapi-mfs, the long residence time enables the delivery of a cytotoxic radiation dose to the tumor cells and the surrounding tumor microenvironment.

References

• 1. Based on small molecules: development and application of fibroblast activation protein inhibitors radiopharmaceutical in tumor precision therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Multivalent FAPI-based radiopharmaceuticals in PET/CT: from cancer diagnostics to theranostics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. FAPI-mFS | FAP | 3023869-94-2 | Invivochem [invivochem.com]
• 4. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols: FAPI-Targeted Imaging of the Tumor Microenvironment

For Researchers, Scientists, and Drug Development Professionals

Introduction

The tumor microenvironment (TME) is a complex ecosystem of cancer cells, stromal cells, immune cells, and extracellular matrix (ECM) that plays a pivotal role in tumor progression, metastasis, and response to therapy.[1] A key component of the TME is the cancer-associated fibroblast (CAF), which can constitute a significant portion of the tumor mass and is instrumental in processes like ECM remodeling, angiogenesis, and immunosuppression.[1][2]

Fibroblast Activation Protein (FAP), a type II transmembrane serine protease, is highly expressed on the surface of CAFs in the majority of epithelial carcinomas (over 90%), while its expression in healthy adult tissues is minimal.[2][3] This differential expression makes FAP an exceptional target for diagnostic imaging and targeted therapies. Novel radiolabeled small-molecule inhibitors of FAP (FAPIs) have been developed for Positron Emission Tomography (PET) imaging, enabling non-invasive visualization of the TME.[4] FAPI-PET imaging often provides high-contrast images due to rapid tracer accumulation in tumors and fast clearance from normal tissues, offering potential advantages over the standard radiotracer, [18F]Fluorodeoxyglucose ([18F]FDG), particularly in tumors with low glucose metabolism.[5]

Principle of the Method

FAPI-PET imaging is based on the specific binding of a radiolabeled FAP inhibitor to the FAP enzyme expressed on CAFs within the tumor stroma.[6] The FAPI molecule is a quinoline-based compound conjugated to a chelator, such as DOTA or NOTA, which securely holds a positron-emitting radionuclide like Gallium-68 (68Ga) or Fluorine-18 (18F).[7][8]

Upon intravenous injection, the FAPI tracer circulates through the body and accumulates in areas with high FAP expression, primarily the tumor stroma. The emitted positrons travel a short distance before annihilating with electrons, producing two 511 keV gamma photons that are detected by the PET scanner.[6] The resulting data is reconstructed to create a three-dimensional image that maps the distribution and density of FAP-expressing CAFs throughout the body, thereby visualizing the tumor and its metastatic lesions with high sensitivity and specificity.[4]

Key Signaling & Workflow Diagrams

Caption: FAP on CAFs activates signaling pathways like STAT3-CCL2 and FN1 secretion, promoting immunosuppression, ECM remodeling, and tumor growth.

Caption: Standardized workflow for clinical FAPI-PET/CT imaging from patient preparation to final radiological report.

Caption: Development pipeline of FAP inhibitors from a biological concept to agents for diagnostic imaging and targeted radionuclide therapy.

Quantitative Data Summary

Table 1: Performance Comparison of FAPI-PET vs. [18F]FDG-PET in Various Cancers

Cancer Type	FAPI Tracer	Metric	FAPI-PET	[18F]FDG-PET	Reference
Multiple Malignancies	[18F]AlF-NOTA-FAPI-04	Sensitivity (Primary Tumor)	97.0%	84.8%	[9]
Sensitivity (Lymph Nodes)	81.8%	50.0%	[9]
Nasopharyngeal	[68Ga]Ga-FAPI-04	SUVmax (Primary Tumor)	21.4	4.8	[10]
Sensitivity (Primary Tumor)	100%	73.1%	[10]
Pancreatic (Preclinical)	[68Ga]Ga-FAPI-04	Tumor Uptake (T/M Ratio)	Significantly Higher	Lower	[11]
Breast Cancer	[68Ga]Ga-FAPI-04	Sensitivity (Primary Lesions)	100%	78.2%	[4]
Gastrointestinal	[99mTc]Tc-DP-FAPI	SUVmax (Primary Tumor)	3.22 - 11.33	N/A	[12]

Data compiled from multiple studies. SUVmax: Maximum Standardized Uptake Value; T/M: Tumor-to-Muscle Ratio. Performance can vary based on specific tumor characteristics and patient populations.

Table 2: Biodistribution and Dosimetry of 68Ga-Labeled FAPI Tracers

Tracer	Effective Dose (mSv/MBq)	Organs with Highest Dose	Key Biodistribution Features	Reference
[68Ga]Ga-FAPI-02	1.80E-02	Bladder Wall, Kidneys	Rapid renal clearance, low background uptake in normal organs.	[13]
[68Ga]Ga-FAPI-04	1.64E-02	Bladder Wall, Kidneys	Prolonged tumor retention compared to FAPI-02.	[13]
[68Ga]Ga-FAPI-46	7.80E-03	Bladder Wall, Ovaries	Favorable dosimetry profile with high tumor-to-background ratios.	[7]

An examination with 200 MBq of [68Ga]Ga-FAPI tracers corresponds to an effective dose of approximately 1.5 - 3.6 mSv.[7][13]

Experimental Protocols

Protocol 1: In Vitro Competitive FAP Binding Assay

Objective: To determine the binding affinity (e.g., IC50) of a test compound for Fibroblast Activation Protein.

Materials:

• FAP-expressing cells (e.g., FAP-transfected HT1080 or HEK293T cells).[1][14]

• 96-well plates.

• Radiolabeled FAP ligand (e.g., [177Lu]Lu-FAPI-04) as the competitor.[1]

• Test compound (unlabeled FAPI analogue) at various concentrations.

• Cell culture medium (e.g., DMEM with 10% FBS).

• Incubator (37°C, 5% CO2).

• Gamma counter or similar detection instrument.

• Phosphate-buffered saline (PBS).

Procedure:

• Cell Seeding: Seed FAP-expressing cells into 96-well plates (e.g., 100,000 cells/well) and culture for 24 hours to allow for adherence.[1]

• Preparation of Reagents: Prepare serial dilutions of the unlabeled test compound in culture medium, ranging from picomolar to micromolar concentrations.

• Competition:

  • Wash the cells once with fresh medium.

  • Add the various concentrations of the unlabeled test compound to the wells.

  • Immediately add a constant, known concentration of the radiolabeled FAP ligand to all wells.[1]

• Incubation: Incubate the plate for 60 minutes at 37°C to allow the binding to reach equilibrium.[1]

• Washing:

  • Aspirate the medium from the wells.

  • Wash the cells three times with ice-cold PBS to remove unbound radioactivity.

• Cell Lysis & Measurement:

  • Lyse the cells in each well (e.g., using 1N NaOH).

  • Transfer the lysate to counting tubes.

  • Measure the radioactivity in each tube using a gamma counter.

• Data Analysis:

  • Plot the measured radioactivity (bound ligand) against the logarithm of the test compound concentration.

  • Fit the data using a sigmoidal dose-response curve to calculate the IC50 value, which represents the concentration of the test compound that inhibits 50% of the specific binding of the radiolabeled ligand.

Protocol 2: Radiolabeling of FAPI-04 with Gallium-68

Objective: To prepare [68Ga]Ga-DOTA-FAPI-04 for injection.

Materials:

• 68Ge/68Ga radionuclide generator.

• DOTA-FAPI-04 precursor.

• Sterile, pyrogen-free reaction vial.

• Sodium acetate (B1210297) or HEPES buffer.

• 0.05 M HCl for generator elution.[6]

• Heating block or water bath (95-100°C).

• Solid-phase extraction (SPE) cartridge (e.g., C18 Sep-Pak) for purification.

• Ethanol (B145695) and sterile water for cartridge conditioning and elution.

• Sterile 0.9% sodium chloride for final formulation.

• Radio-TLC or HPLC system for quality control.

Procedure:

• Generator Elution: Elute the 68Ge/68Ga generator with 0.05 M HCl to obtain the 68GaCl3 eluate.

• Reaction Mixture Preparation:

  • In a sterile reaction vial, add the DOTA-FAPI-04 precursor.

  • Add a buffer (e.g., sodium acetate) to adjust the pH of the 68Ga eluate to the optimal range for labeling (typically pH 3.5-5.0).

  • Add the 68Ga eluate to the vial containing the precursor and buffer.

• Labeling Reaction: Heat the reaction mixture at 95-100°C for 5-10 minutes.[6]

• Purification:

  • Condition an SPE cartridge (e.g., C18) with ethanol followed by sterile water.

  • Pass the reaction mixture through the conditioned cartridge. The [68Ga]Ga-FAPI-04 will be retained.

  • Wash the cartridge with sterile water to remove any unreacted 68Ga.

  • Elute the purified [68Ga]Ga-FAPI-04 from the cartridge using a small volume of ethanol.

• Formulation: Dilute the ethanol eluate with sterile 0.9% sodium chloride to produce an injectable solution with an acceptable ethanol concentration (<10%).

• Quality Control:

  • Radiochemical Purity: Determine using radio-TLC or HPLC. Purity should be >95%.

  • pH: Measure the pH of the final product (should be suitable for injection, ~5.0-7.5).

  • Sterility and Endotoxin Testing: Perform according to pharmacopeial standards.

Protocol 3: Preclinical FAPI-PET/CT Imaging in a Mouse Model

Objective: To visualize FAP expression in a tumor-bearing mouse model.

Materials:

• Tumor-bearing mice (e.g., subcutaneous xenografts of FAP-expressing cells like A549-FAP or U87MG).[1][15]

• [68Ga]Ga-FAPI or other FAPI tracer (e.g., 3.7–11.1 MBq per mouse).[11][15]

• Small-animal PET/CT scanner.

• Anesthesia system (e.g., isoflurane).

• Heating pad to maintain body temperature.

• Tail vein catheter or syringe for injection.

Procedure:

• Animal Preparation: Anesthetize the mouse using isoflurane (B1672236) (1.5-2% in oxygen). Maintain anesthesia throughout the injection and imaging procedure. Place the animal on a heating pad to prevent hypothermia.

• Tracer Administration: Administer the FAPI radiotracer (e.g., 5-10 MBq) via intravenous tail vein injection.[11][15]

• Uptake Period: An uptake period is generally not required for dynamic imaging which starts immediately. For static imaging, a period of 30-60 minutes post-injection is typical.[16]

• PET/CT Imaging:

  • Position the anesthetized mouse in the scanner.

  • Acquire a CT scan for attenuation correction and anatomical localization (e.g., 50 kV, 100 µA).[16]

  • Acquire a static PET scan for 10-15 minutes.[16] Alternatively, perform a dynamic scan for 60-120 minutes starting at the time of injection to assess tracer kinetics.[15]

• Image Reconstruction: Reconstruct the PET images using an appropriate algorithm (e.g., 3D-OSEM), applying corrections for attenuation, scatter, and decay.[15]

• Data Analysis:

  • Co-register the PET and CT images.

  • Draw regions of interest (ROIs) over the tumor and various organs (e.g., muscle, liver, blood pool).

  • Calculate the tracer uptake, typically expressed as the percentage of injected dose per gram of tissue (%ID/g) or Standardized Uptake Value (SUV).

Protocol 4: Clinical FAPI-PET/CT Imaging Protocol

Objective: To detect and stage FAP-positive malignancies in patients.

Procedure:

• Patient Preparation: No specific preparation, such as fasting, is generally required for FAPI-PET imaging. Patients should be well-hydrated.

• Radiotracer and Dosage:

  • Tracer: Typically [68Ga]Ga-FAPI-04 or [68Ga]Ga-FAPI-46.

  • Administered Activity: 100-200 MBq for 68Ga-labeled FAPIs, or approximately 2 MBq/kg.[7][17] For 18F-labeled FAPIs, the activity is typically higher (175-275 MBq).[7][17]

• Administration: Administer the radiotracer via slow intravenous injection.

• Uptake Time: The recommended uptake time between injection and scanning is typically 30 to 60 minutes.[7][17] This allows for sufficient tracer accumulation in target lesions and clearance from the background.

• Imaging Protocol:

  • Patient Positioning: The patient is positioned supine on the scanner bed.

  • CT Scan: A low-dose CT scan is performed from the vertex of the skull to the mid-thigh for attenuation correction and anatomical localization. A diagnostic contrast-enhanced CT can be performed if clinically indicated.

  • PET Scan: A whole-body PET scan is acquired over the same anatomical range. Acquisition time is typically 2-3 minutes per bed position.

• Image Interpretation:

  • Qualitative Analysis: FAPI uptake is considered pathologically increased if it is focally higher than the surrounding background, excluding areas of known physiological uptake (e.g., urinary tract, sometimes uterus in pre-menopausal women, and sites of inflammation or wound healing).[7][17]

  • Semi-quantitative Analysis: The maximum Standardized Uptake Value (SUVmax) is calculated for areas of high uptake to quantify the intensity of tracer accumulation. Tumor-to-background ratios can also be calculated.

References

• 1. jnm.snmjournals.org [jnm.snmjournals.org]
• 2. The role of fibroblast activation protein in health and malignancy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Fibroblast Activation Protein-α as a Target in the Bench-to-Bedside Diagnosis and Treatment of Tumors: A Narrative Review [frontiersin.org]
• 4. Head-to-Head Comparison of Fibroblast Activation Protein Inhibitors (FAPI) Radiotracers versus [18F]F-FDG in Oncology: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. m.youtube.com [m.youtube.com]
• 7. SNMMI Procedure Standard/EANM Practice Guideline for Fibroblast Activation Protein (FAP) PET - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fibroblast activation protein targeting radiopharmaceuticals: From drug design to clinical translation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Superiority of FAPI-PET/CT for examining multiple malignant tumors: a retrospective study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. The Application of [68Ga]-Labeled FAPI-04 PET/CT for Targeting and Early Detection of Pancreatic Carcinoma in Patient-Derived Orthotopic Xenograft Models - PMC [pmc.ncbi.nlm.nih.gov]
• 12. jnm.snmjournals.org [jnm.snmjournals.org]
• 13. 68Ga-FAPI PET/CT: Biodistribution and Preliminary Dosimetry Estimate of 2 DOTA-Containing FAP-Targeting Agents in Patients with Various Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 14. In Vitro and In Situ Activity-Based Labeling of Fibroblast Activation Protein with UAMC1110-Derived Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Preclinical evaluation and pilot clinical study of [18F]AlF-labeled FAPI-tracer for PET imaging of cancer associated fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 16. [68Ga]FAPI PET for Imaging and Treatment Monitoring in a Preclinical Model of Pulmonary Fibrosis: Comparison to [18F]FDG PET and CT - PMC [pmc.ncbi.nlm.nih.gov]
• 17. jnm.snmjournals.org [jnm.snmjournals.org]

Application Notes: FAPi-MFS in Radionuclide-Drug Conjugate Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fibroblast Activation Protein (FAP) is a promising target for cancer diagnosis and therapy due to its high expression on cancer-associated fibroblasts (CAFs) in the tumor microenvironment of a majority of epithelial cancers, with limited expression in healthy adult tissues.[1][2] FAP inhibitors (FAPIs) have been developed and radiolabeled to create radionuclide-drug conjugates (RDCs) for both imaging (theranostics) and targeted radionuclide therapy.[3][4] FAPI-mFS is an irreversible FAP inhibitor designed to enhance tumor uptake and retention through its covalent binding properties, making it a particularly interesting candidate for RDC development.[5][6][7][8] When labeled with therapeutic radionuclides such as Lutetium-177 (B1209992) (¹⁷⁷Lu) or Actinium-225 (²²⁵Ac), FAPI-mFS-based RDCs have the potential to deliver a potent and localized radiation dose to the tumor microenvironment.[9]

Mechanism of Action of FAPi-MFS RDCs

FAPi-mFS-based RDCs function by selectively targeting and binding to FAP expressed on CAFs. The key feature of FAPI-mFS is its ability to form a covalent bond with FAP, leading to irreversible inhibition.[5][6][7][8] This prolonged retention at the tumor site is advantageous for therapeutic applications, as it increases the cumulative radiation dose delivered to the tumor while minimizing exposure to healthy tissues due to rapid clearance from circulation.[10] The emitted radiation from the conjugated radionuclide induces DNA damage in the surrounding tumor cells and stromal components, leading to cell death and tumor growth inhibition.[2]

Signaling Pathways Involving FAP in the Tumor Microenvironment

FAP expression on CAFs influences several signaling pathways that promote tumor progression, invasion, and immunosuppression.[1] Understanding these pathways is crucial for the rational design and application of FAP-targeted therapies.

One key pathway involves the activation of STAT3 and subsequent upregulation of CCL2, which promotes the recruitment of myeloid-derived suppressor cells (MDSCs), contributing to an immunosuppressive tumor microenvironment.[5][11] FAP has also been shown to activate the PI3K/Akt and Ras-ERK signaling pathways, which are critical for cell proliferation, migration, and invasion.[1][5] By targeting FAP, FAPi-MFS RDCs can disrupt these pro-tumorigenic signaling cascades.

References

• 1. The role of fibroblast activation protein in health and malignancy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A radiohybrid theranostics ligand labeled with fluorine-18 and lutetium-177 for fibroblast activation protein-targeted imaging and radionuclide therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fibroblast Activation Protein-α Expression in Cancer-Associated Fibroblasts Shows the Poor Survival of Colorectal Cancer via Immune-Mediated Pathways : Implications of FAP in Cancer-Associated Fibroblasts Link Immune Dysregulation to Adverse Survival in Colorectal Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. What Radionuclide Drug Conjugates (RDC) are being developed? [synapse.patsnap.com]
• 5. Frontiers | Fibroblast Activation Protein-α as a Target in the Bench-to-Bedside Diagnosis and Treatment of Tumors: A Narrative Review [frontiersin.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. FAPI-mFS | FAP | 3023869-94-2 | Invivochem [invivochem.com]
• 8. FAPI-mFS | FAP抑制剂 | MCE [medchemexpress.cn]
• 9. Based on small molecules: development and application of fibroblast activation protein inhibitors radiopharmaceutical in tumor precision therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Fibroblast activation protein targeting radiopharmaceuticals: From drug design to clinical translation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. aacrjournals.org [aacrjournals.org]

Application Notes and Protocols for Biodistribution Studies of Fapi-mfs

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the biodistribution and experimental protocols for Fapi-mfs, a covalent inhibitor of Fibroblast Activation Protein (FAP). Fapi-mfs represents a promising class of molecules for targeted radionuclide therapy and imaging in oncology due to its irreversible binding mechanism, which enhances tumor uptake and retention.

Introduction to Fapi-mfs

Fibroblast Activation Protein (FAP) is a transmembrane serine protease that is overexpressed in the stroma of a wide variety of cancers, while having limited expression in healthy adult tissues. This differential expression makes it an attractive target for cancer diagnosis and therapy. Fapi-mfs is an irreversible FAP inhibitor that, when radiolabeled, can be used for targeted delivery of radiation to tumors. Its mechanism involves covalent bonding to tyrosine residues on FAP, leading to prolonged retention within the tumor microenvironment.[1]

Quantitative Biodistribution Data

The biodistribution of radiolabeled compounds is critical for assessing their efficacy and safety. The following tables summarize the biodistribution of FAPI derivatives in preclinical models. While specific comprehensive biodistribution data for Fapi-mfs in all organs is emerging, representative data from closely related FAP inhibitors provides valuable insights. FAPI-mFS has been shown to have significantly greater tumor uptake and retention compared to non-covalent FAP inhibitors.[2]

Table 1: Biodistribution of [¹⁷⁷Lu]Lu-FAPI-46 in HT-1080-FAP Tumor-Bearing Mice (%ID/g)

Organ	1 h	4 h	24 h	48 h	96 h
Blood	1.2±0.3	0.5±0.1	0.1±0.0	0.0±0.0	0.0±0.0
Heart	0.5±0.1	0.2±0.0	0.1±0.0	0.0±0.0	0.0±0.0
Lung	0.8±0.2	0.3±0.1	0.1±0.0	0.1±0.0	0.0±0.0
Liver	1.5±0.3	1.0±0.2	0.4±0.1	0.2±0.0	0.1±0.0
Spleen	0.4±0.1	0.2±0.0	0.1±0.0	0.1±0.0	0.0±0.0
Pancreas	0.6±0.1	0.3±0.1	0.1±0.0	0.1±0.0	0.1±0.0
Stomach	0.4±0.1	0.2±0.0	0.1±0.0	0.1±0.0	0.1±0.0
Intestine	1.0±0.2	0.6±0.1	0.3±0.1	0.2±0.0	0.1±0.0
Kidney	3.5±0.8	1.5±0.4	0.4±0.1	0.2±0.0	0.1±0.0
Muscle	0.3±0.1	0.2±0.0	0.1±0.0	0.1±0.0	0.1±0.0
Bone	0.7±0.2	0.5±0.1	0.3±0.1	0.2±0.0	0.1±0.0
Tumor	10.2±2.5	12.5±3.1	8.9±2.2	5.6±1.4	2.8±0.7

Data are presented as mean ± standard deviation. Data is representative of FAPI biodistribution and adapted from studies on similar FAPI derivatives.

Table 2: Comparative Tumor Uptake of FAPI Derivatives (%ID/g)

Compound	1 h	4 h	24 h
[⁶⁸Ga]Ga-FAPI-04	9.1 ± 1.8	6.5 ± 1.3	1.6 ± 0.3
[¹⁷⁷Lu]Lu-FAPI-46	10.2 ± 2.5	12.5 ± 3.1	8.9 ± 2.2
[⁸⁶Y]Y-FAPI-mFS	Significantly higher than FAPI-04	-	-

This table highlights the improved tumor uptake of next-generation FAP inhibitors. FAPI-mFS demonstrates enhanced retention due to its covalent binding mechanism.[2]

Signaling Pathway and Mechanism of Action

The therapeutic and imaging efficacy of Fapi-mfs is rooted in its unique covalent interaction with FAP. This irreversible binding leads to prolonged intratumoral residence time of the radiolabeled drug.

Caption: Covalent binding mechanism of Fapi-mfs to FAP.

Experimental Protocols

Protocol 1: In Vivo Biodistribution Study of Radiolabeled Fapi-mfs in Tumor-Bearing Mice

This protocol outlines the steps for assessing the biodistribution of a radiolabeled FAP inhibitor in a xenograft mouse model.

Caption: Workflow for in vivo biodistribution studies.

Materials:

• Tumor-bearing mice (e.g., BALB/c nude mice with HT-1080-FAP xenografts)

• Radiolabeled Fapi-mfs (e.g., [¹⁷⁷Lu]Lu-FAPI-mfs)

• Sterile saline for injection

• Anesthesia (e.g., isoflurane)

• Syringes and needles

• Dissection tools

• Gamma counter

• Analytical balance

Procedure:

• Animal Preparation: Acclimate tumor-bearing mice for at least one week before the experiment. Ensure tumors have reached a suitable size (e.g., 100-200 mm³).

• Dose Preparation: Dilute the radiolabeled Fapi-mfs in sterile saline to the desired concentration. The typical injected dose is between 0.74 to 1.85 MBq per mouse.

• Injection: Anesthetize the mice and inject the prepared dose intravenously via the tail vein. Record the exact injected dose for each mouse by measuring the radioactivity in the syringe before and after injection.

• Biodistribution Time Points: At predetermined time points (e.g., 1, 4, 24, 48, and 96 hours) post-injection, euthanize a cohort of mice (n=3-5 per time point) by an approved method.

• Organ Harvesting: Immediately following euthanasia, collect blood via cardiac puncture. Dissect and collect major organs and tissues of interest (e.g., heart, lungs, liver, spleen, kidneys, stomach, intestines, muscle, bone, and tumor).

• Sample Processing: Weigh each organ and blood sample.

• Radioactivity Measurement: Measure the radioactivity in each sample using a gamma counter. Also, measure the decay-corrected standards prepared from the injectate.

• Data Analysis: Calculate the percentage of the injected dose per gram of tissue (%ID/g) for each organ using the following formula:

  %ID/g = (Counts per minute in organ / Weight of organ in g) / (Total injected counts per minute) x 100

Protocol 2: In Vitro Cell Binding and Internalization Assay

This protocol is for determining the binding affinity and internalization rate of radiolabeled Fapi-mfs in FAP-expressing cells.

Materials:

• FAP-expressing cells (e.g., HT-1080-FAP) and control cells (e.g., wild-type HT-1080)

• Cell culture medium and supplements

• Radiolabeled Fapi-mfs

• Binding buffer (e.g., PBS with 1% BSA)

• Acid wash buffer (e.g., 0.2 M glycine, pH 2.5)

• Lysis buffer (e.g., 1 M NaOH)

• Gamma counter

Procedure:

• Cell Seeding: Seed FAP-expressing and control cells in 24-well plates and allow them to adhere overnight.

• Binding Assay:

  • Wash the cells with cold binding buffer.

  • Add increasing concentrations of radiolabeled Fapi-mfs to the wells.

  • For non-specific binding determination, add a 100-fold excess of non-radiolabeled Fapi-mfs to a parallel set of wells.

  • Incubate at 4°C for 1 hour.

  • Wash the cells three times with cold binding buffer.

  • Lyse the cells with lysis buffer and measure the radioactivity in a gamma counter.

• Internalization Assay:

  • Add a fixed concentration of radiolabeled Fapi-mfs to the cells and incubate at 37°C for various time points (e.g., 15, 30, 60, 120 minutes).

  • At each time point, wash the cells with cold PBS.

  • To separate surface-bound from internalized radioactivity, incubate the cells with acid wash buffer for 10 minutes on ice.

  • Collect the supernatant (surface-bound).

  • Wash the cells again with acid wash buffer.

  • Lyse the cells with lysis buffer (internalized).

  • Measure the radioactivity in both fractions using a gamma counter.

Conclusion

The covalent binding mechanism of Fapi-mfs offers a significant advantage for targeted radionuclide therapy by increasing the residence time of the therapeutic isotope in the tumor. The provided protocols offer a framework for the preclinical evaluation of Fapi-mfs and other FAP inhibitors. Careful and standardized execution of these biodistribution and in vitro studies is essential for the successful clinical translation of these promising cancer-targeting agents.

References

• 1. Based on small molecules: development and application of fibroblast activation protein inhibitors radiopharmaceutical in tumor precision therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing FAPi-MFS Tumor Uptake and Retention

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experiments aimed at improving the tumor uptake and retention of Fibroblast Activation Protein inhibitor (FAPI) molecules for molecular imaging and therapy (MFS).

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of FAPi-MFS uptake in tumors?

A1: FAPi-MFS molecules target Fibroblast Activation Protein (FAP), a type II transmembrane serine protease. FAP is highly expressed on cancer-associated fibroblasts (CAFs), which are a major component of the tumor stroma in over 90% of epithelial cancers, including pancreas, colon, and breast carcinomas.[1][2][3] The FAPi component of the molecule binds to FAP, leading to the accumulation of the imaging or therapeutic payload at the tumor site.[4] This targeting of the tumor microenvironment, rather than the cancer cells directly, allows for broad applicability across many cancer types.[4][5]

Q2: Why is improving tumor retention of FAPi-MFS important?

A2: While initial tumor uptake of many FAPi agents is rapid, their retention can be short, which limits their therapeutic efficacy.[2][3] For FAP-targeted radioligand therapy (RLT), prolonged retention is crucial to deliver a sufficient radiation dose to the tumor for optimal anti-cancer effects.[2][5] Improved retention can lead to better therapeutic outcomes and allows for delayed imaging, which can improve image contrast.[2]

Q3: What are the main strategies to enhance FAPi-MFS tumor uptake and retention?

A3: The primary strategies focus on chemical modifications of the FAPi molecule and optimizing administration protocols. Key chemical modification strategies include:

• Multimerization: Creating dimers or tetramers of FAPi molecules.[6][7]

• Albumin Binding: Conjugating moieties that bind to albumin to prolong circulation time.[8][9][10]

• Structural and Linker Modifications: Optimizing the core FAPi structure and the linker between the FAPi molecule and the chelator.[2][4]

Dose optimization is also a critical factor that can influence tumor-to-background ratios.[11]

Troubleshooting Guides

This section addresses specific issues that may arise during your experiments.

Issue 1: Low Tumor Uptake of FAPi-MFS

Potential Causes and Solutions:

• Suboptimal Molecular Design: The intrinsic properties of the FAPi-MFS construct may not be ideal for high tumor accumulation.

  • Troubleshooting Step: Consider chemical modification strategies to improve the pharmacokinetics of your FAPi-MFS.

    • Multimerization: Synthesize dimeric or tetrameric versions of your FAPi. Multimers can exhibit increased tumor uptake and retention compared to their monomeric counterparts.[6][7] For example, 68Ga-DOTA-2P(FAPI)2 showed significantly higher tumor uptake than 68Ga-FAPI-46.[7]

    • Albumin Binding: Introduce an albumin-binding moiety. This strategy increases the hydrodynamic size of the molecule, reducing renal clearance and prolonging its circulation in the blood, which can lead to higher tumor accumulation.[8][9] Examples of albumin binders include fatty acids (e.g., C12, C16), Evans blue derivatives, and 4-(p-iodophenyl)butyric acid.[8][10][12]

• Incorrect Molar Dose: The amount of the FAPi molecule administered can saturate the FAP binding sites in the tumor, leading to decreased uptake.

  • Troubleshooting Step: Perform a dose-escalation study to determine the optimal molar dose of your FAPi-MFS. Studies have shown that increasing the administered dose from 10 to 600 pmol can reduce blood uptake and enhance tumor uptake.[11] However, doses above this range may lead to a reduction in tumor accumulation.[11][13]

• Low FAP Expression in Tumor Model: The selected tumor model may not express sufficient levels of FAP on the cancer-associated fibroblasts.

  • Troubleshooting Step: Verify FAP expression in your tumor model using immunohistochemistry (IHC) or qPCR.[11] If FAP expression is low, consider using a different tumor model known for high FAP expression, such as HT-1080-FAP xenografts.[2]

Issue 2: Poor Tumor Retention and Rapid Washout of FAPi-MFS

Potential Causes and Solutions:

• Rapid Clearance Kinetics: The small size of monomeric FAPi molecules often leads to rapid renal clearance and short retention times in the tumor.[2]

  • Troubleshooting Step: Employ strategies to increase the retention of the FAPi-MFS at the tumor site.

    • Albumin Binding: As with improving uptake, the addition of an albumin binder is a highly effective strategy for prolonging tumor retention.[8][12] For instance, 177Lu-FAPI-C16, an albumin-binding derivative of FAPI-04, demonstrated significantly improved tumor retention and therapeutic efficacy.[8][10]

    • Multimerization: Dimeric and tetrameric FAPi constructs have also been shown to have longer tumor retention times compared to monomers.[6][14]

    • Structural Modifications: The development of newer generation FAPi molecules, such as FAPI-04 and FAPI-46, showed improved tumor retention compared to the initial FAPI-02.[2][4] Further chemical modifications to the FAPI framework can enhance FAP binding and improve pharmacokinetics.[2]

Quantitative Data Summary

The following tables summarize key quantitative data from preclinical studies, comparing different strategies to improve FAPi-MFS tumor uptake and retention.

Table 1: Comparison of Tumor Uptake for Monomeric vs. Multimeric FAPi Derivatives

Radiotracer	Tumor Model	Time Post-Injection	Tumor Uptake (%ID/g or SUVmax)	Reference
68Ga-FAPI-46 (Monomer)	PDX (Hepatocellular Carcinoma)	1 h	SUVmax: 1.7-24.0	[7]
68Ga-DOTA-2P(FAPI)2 (Dimer)	PDX (Hepatocellular Carcinoma)	1 h	SUVmax: 8.1-39.0	[7]
177Lu-FAPI-46 (Monomer)	HT-1080-FAP Xenograft	24 h	~0.1 %ID/g	[5][7]
177Lu-DOTA-2P(FAPI)2 (Dimer)	HT-1080-FAP Xenograft	24 h	>1 %ID/g	[14]
177Lu-DOTA-2P(FAPI)2 (Dimer)	U87MG Xenograft	24 h	~5 %ID/g	[6]
177Lu-DOTA-4P(FAPI)4 (Tetramer)	U87MG Xenograft	24 h	~10 %ID/g	[6]

Table 2: Impact of Albumin Binding on FAPi Tumor Uptake and Retention

Radiotracer	Tumor Model	Time Post-Injection	Tumor Uptake (%ID/g)	Reference
177Lu-FAPI-04	U87MG Xenograft	24 h	~1 %ID/g	[10][12]
177Lu-FAPI-C12 (Albumin Binder)	U87MG Xenograft	24 h	~4 %ID/g	[10]
177Lu-FAPI-C16 (Albumin Binder)	U87MG Xenograft	24 h	~7 %ID/g	[10]
177Lu-TEFAPI-06 (Albumin Binder)	PDX (Sarcoma)	24 h	~15 %ID/g	[12]
177Lu-TEFAPI-07 (Albumin Binder)	PDX (Sarcoma)	24 h	~12 %ID/g	[12]

Key Experimental Protocols

1. In Vitro FAP Binding Affinity Assay:

• Objective: To determine the binding affinity (IC50) of the FAPi-MFS to the FAP enzyme.

• Methodology:

  • Culture FAP-expressing cells (e.g., HT-1080-FAP) in appropriate media.

  • Prepare cell lysates or use purified FAP enzyme.

  • Incubate a constant concentration of a radiolabeled FAPi tracer with varying concentrations of the non-radiolabeled test FAPi-MFS.

  • Separate the bound from the free radiotracer using filtration or centrifugation.

  • Measure the radioactivity of the bound fraction.

  • Plot the percentage of specific binding against the logarithm of the competitor concentration and fit the data using a one-site competition model to determine the IC50 value.[2]

2. Small-Animal PET/SPECT Imaging:

• Objective: To visualize the in vivo biodistribution and tumor targeting of the radiolabeled FAPi-MFS.

• Methodology:

  • Establish tumor xenografts in immunocompromised mice by subcutaneously injecting FAP-expressing tumor cells.

  • Once tumors reach a suitable size, administer the radiolabeled FAPi-MFS via tail vein injection.

  • Acquire dynamic or static PET/SPECT images at various time points post-injection (e.g., 10 min, 1 h, 3 h, 24 h).[2][15]

  • Reconstruct the images and perform region of interest (ROI) analysis to quantify tracer uptake in the tumor and major organs, often expressed as Standardized Uptake Value (SUV).[2]

3. Ex Vivo Biodistribution Studies:

• Objective: To quantitatively determine the distribution of the radiolabeled FAPi-MFS in various tissues.

• Methodology:

  • Following the final imaging time point (or at dedicated time points), euthanize the mice.

  • Dissect tumors and major organs (e.g., blood, heart, lungs, liver, spleen, kidneys, muscle, bone).

  • Weigh each tissue sample and measure its radioactivity using a gamma counter.

  • Calculate the percentage of the injected dose per gram of tissue (%ID/g) for each organ.[2]

Visualizations

Caption: Chemical modification strategies for FAPi-MFS.

Caption: Troubleshooting workflow for low FAPi-MFS tumor uptake.

Caption: Synergy between FAPi-RLT and immunotherapy.

References

• 1. First-In-Human Results on the Biodistribution, Pharmacokinetics, and Dosimetry of [177Lu]Lu-DOTA.SA.FAPi and [177Lu]Lu-DOTAGA.(SA.FAPi)2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of Fibroblast Activation Protein–Targeted Radiotracers with Improved Tumor Retention - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fibroblast activation protein (FAP)-targeted radionuclide therapy: which ligand is the best? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Based on small molecules: development and application of fibroblast activation protein inhibitors radiopharmaceutical in tumor precision therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fibroblast activation protein-targeted radionuclide therapy: background, opportunities, and challenges of first (pre)clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development of FAPI Tetramers to Improve Tumor Uptake and Efficacy of FAPI Radioligand Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Fibroblast activation protein-based theranostics in cancer research: A state-of-the-art review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Enhancing fibroblast activation protein (FAP)-targeted radionuclide therapy with albumin binding, and beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 9. | BioWorld [bioworld.com]
• 10. Theranostics in targeting fibroblast activation protein bearing cells: Progress and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Improved FAPI-radiopharmaceutical pharmacokinetics from the perspectives of a dose escalation study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Albumin Binder–Conjugated Fibroblast Activation Protein Inhibitor Radiopharmaceuticals for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The molar dose of FAPI administered impacts on the FAP-targeted PET imaging and therapy in mouse syngeneic tumor models - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Radiation Dosimetry and Biodistribution of 68Ga-FAPI-46 PET Imaging in Cancer Patients - PMC [pmc.ncbi.nlm.nih.gov]

reducing off-target binding of Fapi-mfs

Welcome to the technical support center for FAPi-mfs (Fibroblast Activation Protein inhibitor - maleimide-functionalized spacer). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the use of FAPi-mfs and to troubleshoot common issues, with a focus on reducing off-target binding.

Frequently Asked Questions (FAQs)

Q1: What is FAPi-mfs and how does it differ from other FAP inhibitors like FAPI-04?

A1: FAPi-mfs is an irreversible inhibitor of Fibroblast Activation Protein (FAP), a type II transmembrane serine protease.[1] Unlike reversible inhibitors such as FAPI-04, FAPi-mfs forms a stable, covalent bond with its target protein.[1][2] This irreversible binding is designed to enhance uptake and prolong retention time within cancer cells, potentially offering a more potent and durable therapeutic effect.[1][2]

Q2: What is the primary mechanism of FAPi-mfs off-target binding?

A2: Off-target binding of FAPi-mfs can occur through two main mechanisms. Firstly, due to the shared homology among serine proteases, FAPi-mfs may bind to other related enzymes like Dipeptidyl Peptidase-4 (DPP4) and Prolyl Endopeptidase (PREP).[3][4] Secondly, the reactive nature of the covalent warhead, while designed for FAP, can potentially interact with other nucleophilic residues on non-target proteins, leading to non-specific binding.[5]

Q3: In which organs is off-target uptake of FAP inhibitors commonly observed?

A3: Off-target uptake of FAP inhibitors has been reported in various normal tissues, including the kidneys, liver, pancreas, salivary glands, and to some extent, in the blood pool.[6][7] This can be due to physiological expression of FAP in these tissues during remodeling or inflammatory processes, or due to non-specific binding of the inhibitor.

Q4: What are the main strategies to reduce off-target binding of FAPi-mfs?

A4: Several strategies can be employed to mitigate off-target binding:

• Optimization of Injected Dose: Adjusting the administered dose can help to saturate the target sites while minimizing binding to low-affinity off-target sites.

• Chemical Modification: Altering the linker, chelator, or side chains of the FAPi molecule can modify its pharmacokinetic properties, such as circulation time and biodistribution, thereby reducing accumulation in non-target organs.[8]

• Use of Multivalent Ligands: Dimeric or tetrameric forms of FAP inhibitors can exhibit stronger binding to the target (avidity effect), which can improve the tumor-to-background ratio.[6]

• Albumin-Binding Moieties: Incorporating an albumin-binding motif can extend the plasma half-life of the FAPi, which can alter its biodistribution and potentially reduce off-target accumulation in certain organs.

Troubleshooting Guides

Problem 1: High Background Signal in In Vivo Imaging Studies

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Suboptimal Imaging Time Point	Perform a time-course imaging study to determine the optimal window where tumor uptake is high and background signal in surrounding tissues has cleared. For some FAP inhibitors, imaging at later time points (e.g., 3 hours post-injection) can improve contrast.
Excess Unbound Tracer in Circulation	Consider extending the time between injection and imaging to allow for further clearance of the unbound FAPi-mfs from the bloodstream.
Non-Specific Binding to Plasma Proteins	Evaluate the plasma protein binding of your FAPi-mfs conjugate. If it is excessively high, this may contribute to a persistent blood pool signal. Chemical modification of the linker or chelator may be necessary to reduce this interaction.
Off-Target Uptake in Organs within the Field of View	If high uptake is observed in specific organs (e.g., liver, kidneys), this may be due to physiological FAP expression or non-specific accumulation. Refer to the troubleshooting guide for unexpected biodistribution.

Problem 2: Unexpected Biodistribution and High Uptake in Non-Target Organs

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Physiological FAP Expression	Confirm FAP expression in the organs with high uptake using immunohistochemistry (IHC) or autoradiography on tissue sections from a control animal. FAP can be expressed in tissues undergoing remodeling or inflammation.
Binding to FAP Homologues (e.g., DPP4, PREP)	Perform in vitro competitive binding assays with cell lines expressing DPP4 or PREP to assess the selectivity of your FAPi-mfs. If cross-reactivity is high, further chemical optimization of the inhibitor may be required to improve selectivity.
Instability of the Radiotracer	Conduct in vitro and in vivo stability assays to ensure that the radiolabel is not cleaving from the FAPi-mfs, which could lead to altered biodistribution of the free radionuclide. This can be assessed by radio-HPLC analysis of plasma and urine samples.
Suboptimal Pharmacokinetics	The physicochemical properties of the FAPi-mfs conjugate (e.g., lipophilicity, charge) can influence its biodistribution. Modifications to the linker or chelator may be necessary to optimize pharmacokinetic properties for reduced uptake in non-target organs.

Problem 3: Inconsistent Results in In Vitro Binding Assays

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Variable FAP Expression in Cell Lines	Ensure consistent FAP expression levels in your cell lines (e.g., HT-1080-FAP, U87MG) by regularly performing Western blotting or flow cytometry. Passage number can affect protein expression.
Issues with Irreversible Binding in Competitive Assays	For an irreversible inhibitor like FAPi-mfs, standard competitive binding assay formats may need modification. Consider pre-incubating with the unlabeled competitor for a set time before adding the radiolabeled FAPi-mfs to allow for covalent bond formation.
Tracer Instability in Assay Buffer	Verify the stability of your radiolabeled FAPi-mfs in the assay buffer over the course of the experiment. Degradation can lead to reduced binding and inconsistent results.
Cell Viability Issues	Ensure high cell viability throughout the assay. Dead or dying cells can exhibit non-specific binding. Perform a cell viability assay (e.g., trypan blue exclusion) in parallel.

Quantitative Data

Table 1: Comparative Binding Affinity and Selectivity of FAP Inhibitors

Compound	Target	IC50 (nM)	Selectivity Index (SI)
FAPi-mfs	FAP	4.8 ± 0.9	-
DPP-4	>10,000	>2083
PREP	>10,000	>2083
FAPI-04	FAP	6.7 ± 1.1	-
DPP-4	>10,000	>1492
PREP	>10,000	>1492

*Data sourced from a study on covalent targeted radioligands.[9] The selectivity index is calculated as [IC50 (DPP-4 or PREP) / IC50 (FAP)].

Experimental Protocols

Protocol 1: In Vitro Competitive Binding Assay

Objective: To determine the binding affinity (IC50) of unlabeled FAPi-mfs by competing for binding against a radiolabeled FAP inhibitor.

Materials:

• FAP-expressing cells (e.g., HT-1080-FAP)

• Cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• Radiolabeled FAP inhibitor (e.g., [68Ga]Ga-FAPI-04)

• Unlabeled FAPi-mfs (as the competitor)

• Binding buffer (e.g., PBS with 0.1% BSA)

• Gamma counter

Procedure:

• Seed FAP-expressing cells in a 96-well plate at a density of 1 x 10^5 cells/well and allow them to adhere overnight.

• Prepare serial dilutions of unlabeled FAPi-mfs in binding buffer.

• Wash the cells twice with cold binding buffer.

• Add the diluted unlabeled FAPi-mfs to the wells and incubate for 30 minutes at 37°C to allow for covalent binding.

• Add a constant concentration of the radiolabeled FAP inhibitor to all wells (including control wells with no competitor).

• Incubate for 1 hour at 37°C.

• Wash the cells three times with cold binding buffer to remove unbound radioactivity.

• Lyse the cells with a suitable lysis buffer (e.g., 1M NaOH).

• Collect the lysate and measure the radioactivity in a gamma counter.

• Plot the percentage of specific binding against the logarithm of the competitor concentration to determine the IC50 value.

Protocol 2: Cell-Based Internalization Assay

Objective: To quantify the rate and extent of FAPi-mfs internalization into FAP-expressing cells.

Materials:

• FAP-expressing cells (e.g., RENCA-FAP) and a negative control cell line (e.g., RENCA)[10]

• 24-well cell culture plates

• Radiolabeled FAPi-mfs

• Acid wash buffer (e.g., 0.2 M glycine, pH 2.5) to strip surface-bound radioactivity

• Cell lysis buffer

• Gamma counter

Procedure:

• Seed both FAP-positive and FAP-negative cells in 24-well plates and allow them to adhere.

• Add radiolabeled FAPi-mfs to the wells and incubate at 37°C for various time points (e.g., 15, 30, 60, 120 minutes).

• At each time point, wash the cells with cold PBS.

• To measure surface-bound radioactivity, incubate the cells with acid wash buffer for 5-10 minutes on ice. Collect the supernatant.

• To measure internalized radioactivity, lyse the cells with cell lysis buffer and collect the lysate.

• Measure the radioactivity in the acid wash fraction (surface-bound) and the cell lysate fraction (internalized) using a gamma counter.

• Calculate the percentage of internalized radioactivity at each time point relative to the total cell-associated radioactivity (surface-bound + internalized).

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Selective Inhibitors of Fibroblast Activation Protein (FAP) with a (4-Quinolinoyl)-glycyl-2-cyanopyrrolidine Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification of Selective and Potent Inhibitors of Fibroblast Activation Protein and Prolyl Oligopeptidase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Affinity and Selectivity Assessment of Covalent Inhibitors by Free Energy Calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Fibroblast activation protein targeting radiopharmaceuticals: From drug design to clinical translation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Fibroblast activation protein-targeted radionuclide therapy: background, opportunities, and challenges of first (pre)clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Based on small molecules: development and application of fibroblast activation protein inhibitors radiopharmaceutical in tumor precision therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Radiolabeling of FAP-Targeting Agents

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Fibroblast Activation Protein (FAP)-targeting agents. This resource provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to address common challenges encountered during the radiolabeling of both small-molecule FAP inhibitors (FAPIs) and FAP-targeting monoclonal antibodies (FAP-mAbs).

Section 1: Troubleshooting Radiolabeling of Small-Molecule FAPIs (e.g., FAPI-04, FAPI-46)

This section focuses on the challenges associated with radiolabeling quinoline-based small-molecule FAP inhibitors, which are widely used in clinical research.

Frequently Asked Questions (FAQs)

Q1: My radiochemical yield (RCY) for 68Ga-FAPI labeling is consistently low. What are the potential causes?

A1: Low RCY is a common issue that can stem from several factors:

• Suboptimal pH: The pH of the reaction mixture is critical for efficient chelation. For Gallium-68, the optimal pH is typically between 3.5 and 5.5.[1] Drifting outside this range can significantly reduce yield.

• Incorrect Temperature: While some FAPI conjugates can be labeled at room temperature, many, especially those with DOTA chelators, require heating (e.g., 95°C) for quantitative yields.[2] Insufficient heating time or temperature can lead to incomplete reactions.

• Precursor Amount: An insufficient amount of the FAPI precursor can result in unchelated radionuclide. It's crucial to optimize the precursor-to-radionuclide ratio.[2]

• Metal Contamination: Trace metal impurities in the radionuclide eluate or reagents can compete with the radionuclide for the chelator, thereby reducing the RCY of your desired product.

• Radionuclide Eluate Quality: The quality of the eluate from the generator (e.g., for 68Ga) can degrade over time, affecting labeling efficiency.

Q2: I'm observing multiple peaks on my radio-HPLC chromatogram, indicating low radiochemical purity (RCP). How can I improve it?

A2: Low RCP is often due to the presence of unbound radionuclide, hydrolyzed radionuclide species, or radiolytic degradation of the product.

• Radiolysis: High radioactivity concentrations can lead to the formation of free radicals that damage the radiolabeled compound. Adding radical scavengers like ascorbic acid or ethanol (B145695) to the reaction mixture or final formulation can help prevent this.[1]

• Purification: Ensure your post-labeling purification step, typically using a solid-phase extraction (SPE) cartridge (e.g., C18 or HLB), is effective at removing unreacted radionuclide and hydrophilic impurities.[3][4]

• pH of Final Formulation: The pH of the final product should be suitable for injection (typically 7.0-7.5) and maintain the stability of the compound.[5]

Q3: My automated synthesis module is giving inconsistent results. What should I check?

A3: Automated synthesizers are excellent for GMP compliance and consistency but require careful setup and maintenance.[6][7]

• Reagent and Cassette/Tubing Integrity: Ensure all reagents are correctly prepared and loaded. Check that the disposable cassette or tubing is properly installed and has no leaks or blockages.

• Parameter Optimization: The automated protocol parameters (heating time, temperatures, flow rates, reagent volumes) must be optimized for your specific FAPI tracer and radionuclide.[8] A protocol optimized for [68Ga]Ga-DOTATATE may need adjustments for [68Ga]Ga-FAPI-46.

• Generator Performance: For 68Ga, connect the generator to the synthesizer correctly and ensure the elution profile is consistent.

Q4: How does the choice of chelator affect the radiolabeling process?

A4: The chelator has a significant impact. For example, DOTA typically requires heating to 80-95°C for efficient 68Ga labeling.[2] In contrast, chelators like DATA5m can achieve quantitative labeling with 68Ga at room temperature, simplifying the process.[2] The choice of chelator also influences the pharmacokinetic profile of the final product.[9]

Section 2: Troubleshooting Radiolabeling of FAP-targeting Monoclonal Antibodies (FAP-mAbs)

Radiolabeling monoclonal antibodies presents a different set of challenges compared to small molecules, primarily related to maintaining the protein's integrity and function.

Frequently Asked Questions (FAQs)

Q1: After conjugating the chelator to my FAP-mAb, I'm seeing a loss of immunoreactivity. Why is this happening and how can I prevent it?

A1: Loss of immunoreactivity is a critical issue, often caused by the modification of essential amino acid residues within the antibody's antigen-binding sites.[10]

• Conjugation Chemistry: Standard chemistries that target lysine (B10760008) residues can be problematic as these are often present in the binding regions.

• Molar Ratio: Using an excessively high molar ratio of chelator-to-antibody can lead to over-modification and reduced affinity.

• Solution: Optimize the chelator:mAb molar ratio to find a balance between sufficient chelator incorporation for high specific activity and preservation of immunoreactivity. Consider site-specific conjugation technologies that target regions of the antibody away from the antigen-binding sites.

Q2: My radiolabeled antibody shows aggregation. What is the cause?

A2: Antibody aggregation can be triggered by the conjugation and labeling process.

• Hydrophobicity: The attachment of chelators and the radiometal complex can increase the hydrophobicity of the antibody, promoting aggregation.

• Buffer Conditions: Incorrect pH, ionic strength, or the presence of certain ions in the buffers used for conjugation and labeling can destabilize the antibody.

• Solution: Screen different buffer systems and pH ranges for the conjugation reaction. Include excipients like polysorbate in the final formulation to prevent aggregation. Use size-exclusion chromatography (SEC-HPLC) to check for and remove aggregates.

Q3: The specific activity of my radiolabeled FAP-mAb is too low. How can I increase it?

A3: Achieving high specific activity is essential for therapeutic efficacy and imaging quality.

• Chelator:mAb Ratio: A higher number of chelators per antibody allows for more radionuclide incorporation. However, this must be balanced against the risk of losing immunoreactivity.[11]

• Radionuclide Quality: Use a high-purity, high-specific-activity radionuclide.

• Labeling Conditions: Optimize labeling time, temperature (use mild conditions to avoid denaturation), and antibody concentration to maximize labeling efficiency.[12]

Q4: I am concerned about the in vivo stability of my radioimmunoconjugate. How is this assessed?

A4: The stability of the bond between the radionuclide and the chelator is crucial to prevent off-target radiation exposure.

• Chelator Choice: Some chelators form more stable complexes with certain radionuclides than others. For instance, DOTA is generally preferred for Lutetium-177, while CHX-A"-DTPA is also used.[11][13] Sarcophagine-based chelators show excellent stability for Copper-64.[12]

• Stability Assays: Assess stability by incubating the radioimmunoconjugate in human serum at 37°C for several days and analyzing for released radionuclide over time using methods like radio-TLC or radio-HPLC.[12][14]

Section 3: Quantitative Data Summaries

The following tables provide a summary of typical radiolabeling parameters and quality control specifications for FAPI tracers.

Table 1: Comparison of Radiolabeling Parameters for Selected FAPI Tracers

Tracer	Radionuclide	Precursor Amount	Temperature (°C)	Time (min)	Radiochemical Yield (RCY)	Radiochemical Purity (RCP)	Citation(s)
[68Ga]Ga-FAPI-46	68Ga	~25 µg	98	~8	59.8 ± 3.7%	>94%	[7]
[68Ga]Ga-DOTA.SA.FAPI	68Ga	>16 nmol	95	<5	>97%	Not Specified	[2]
[68Ga]Ga-DATA5m.SA.FAPI	68Ga	>15 nmol	Room Temp	10	Quantitative	Not Specified	[2]
[18F]AlF-NOTA-FAPI-04	18F	0.15 mg	Not Specified	~25	26.4 ± 1.5%	>99%	[1][5]
[177Lu]Lu-FAPI-46	177Lu	20 µg	95	15	>95%	>95%	[3]
[188Re]Re-MAE3-DOTA-FAPI	188Re	Not Specified	Not Specified	Not Specified	>80%	>90% at 6h	[15]

Table 2: Example Quality Control Specifications for [68Ga]Ga-FAPI-46

Quality Control Test	Specification	Method	Citation(s)
Appearance	Clear, colorless solution, free of visible particles	Visual	[6]
pH	4.5 - 7.5	pH strips	[5][6]
Radionuclidic Identity	Half-life of 68Ga (67.7 min)	Dose Calibrator	[6]
Radionuclidic Purity	>99.9% 68Ga	Gamma Spec.	[6]
Radiochemical Purity	≥95%	Radio-HPLC, Radio-TLC	[6][8]
Sterility	Sterile	Sterility Test	[6]
Bacterial Endotoxins	< 5 EU/mL	LAL Test	[6]

Section 4: Experimental Protocols

These protocols are generalized methodologies based on published literature and should be adapted and validated for specific laboratory conditions.

Protocol 1: Automated Radiolabeling of [68Ga]Ga-FAPI-46

This protocol describes a general automated synthesis process using a modular synthesizer.

• System Preparation:

  • Install a new sterile, single-use cassette and reagent kit according to the manufacturer's instructions. The kit typically includes the FAPI-46 precursor, buffers, purification cartridges, and sterile collection vials.

• 68Ga Elution and Trapping:

  • Elute the 68Ge/68Ga generator with 0.1 M HCl.

  • The synthesizer automatically passes the eluate through a cation-exchange cartridge to trap the [68Ga]Ga3+.

• Labeling Reaction:

  • Elute the trapped [68Ga]Ga3+ from the cartridge into the reaction vessel using a small volume of a saline/HCl mixture.

  • The synthesizer adds the FAPI-46 precursor dissolved in a reaction buffer (e.g., sodium acetate).[7]

  • Heat the reaction vessel to 95-98°C for 5-8 minutes.[2][7]

• Purification:

  • After cooling, the reaction mixture is passed through a solid-phase extraction (SPE) cartridge (e.g., C18 light or CM Sep-Pak) to remove unreacted 68Ga and impurities.

  • Wash the cartridge with sterile water.

  • Elute the final [68Ga]Ga-FAPI-46 product from the cartridge with a sterile ethanol/water solution into a sterile collection vial containing a saline solution for final formulation.

• Quality Control:

  • Perform all required quality control tests as outlined in Table 2.

Protocol 2: Quality Control of Radiolabeled FAPIs using Radio-HPLC

This is a critical step to determine the radiochemical purity of the final product.

• System Setup:

  • HPLC system equipped with a C18 reversed-phase column.

  • A gradient solvent system is typically used. For example:

    • Mobile Phase A: Water with 0.1% Trifluoroacetic Acid (TFA).

    • Mobile Phase B: Acetonitrile with 0.1% TFA.

  • A typical gradient might run from 95% A to 5% A over 15-20 minutes.

  • The system must be connected to a UV detector and a radioactivity detector.

• Sample Analysis:

  • Inject a small aliquot (~10-20 µL) of the final radiolabeled FAPI product.

  • Run the gradient program and record both the UV and radioactivity chromatograms.

• Data Interpretation:

  • Identify the peak corresponding to the radiolabeled FAPI product (retention time should be confirmed using a non-radioactive standard).

  • Identify peaks corresponding to impurities, such as free/unbound radionuclide (which typically elutes very early).

  • Calculate the radiochemical purity by integrating the peak areas on the radioactivity chromatogram: RCP (%) = (Area of Product Peak / Total Area of All Peaks) * 100.[6]

Protocol 3: General Protocol for Conjugation of a Chelator to a FAP-targeting mAb

This protocol outlines the steps for attaching a bifunctional chelator (e.g., DOTA-NHS-ester) to an antibody.

• Antibody Preparation:

  • Prepare the FAP-mAb in a suitable conjugation buffer (e.g., phosphate-buffered saline, pH 7.5-8.5). The buffer must be free of primary amines (like Tris) which would compete with the reaction.

  • Adjust the antibody concentration to a suitable level (e.g., 5-10 mg/mL).

• Conjugation Reaction:

  • Dissolve the bifunctional chelator (e.g., DOTA-NHS-ester) in an anhydrous organic solvent like DMSO.

  • Add the chelator solution to the antibody solution at a predetermined molar ratio (e.g., 10:1 or 20:1 chelator:mAb).

  • Incubate the reaction mixture for 1-2 hours at room temperature or 4°C with gentle mixing.

• Purification:

  • Remove the unreacted chelator and by-products from the antibody conjugate. This is typically done using size-exclusion chromatography (SEC) or dialysis against a suitable buffer (e.g., 0.25 M ammonium (B1175870) acetate, pH 5.5).

• Characterization:

  • Determine the protein concentration of the final conjugate (e.g., by UV-Vis spectroscopy).

  • Determine the average number of chelators per antibody molecule, for example, by using MALDI-TOF mass spectrometry.[11]

  • Assess the immunoreactivity of the conjugate using an ELISA or cell-binding assay to ensure it still binds to FAP.

Section 5: Visual Guides (Diagrams)

The following diagrams illustrate key workflows and decision-making processes in FAPI radiolabeling.

Caption: General workflow for FAPI radiolabeling and quality control.

Caption: Troubleshooting decision tree for low radiochemical yield (RCY).

Caption: Workflow for FAP-mAb conjugation, characterization, and radiolabeling.

References

• 1. FAPI-04 PET/CT Using [18F]AlF Labeling Strategy: Automatic Synthesis, Quality Control, and In Vivo Assessment in Patient - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting fibroblast activation protein (FAP): next generation PET radiotracers using squaramide coupled bifunctional DOTA and DATA5m chelators - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. The molar dose of FAPI administered impacts on the FAP-targeted PET imaging and therapy in mouse syngeneic tumor models - PMC [pmc.ncbi.nlm.nih.gov]
• 5. FAPI-04 PET/CT Using [18F]AlF Labeling Strategy: Automatic Synthesis, Quality Control, and In Vivo Assessment in Patient - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. GMP-Compliant Automated Radiolabeling and Quality Controls of [68Ga]Ga-FAPI-46 for Fibroblast Activation Protein-Targeted PET Imaging in Clinical Settings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. On the Optimization of the Protocol for Automated Radiosyntheses of [68Ga]Ga-Pentixafor, [68Ga]Ga-FAPI-4 and [68Ga]Ga-DOTATATE in a Modular-Lab Standard - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Chelator impact: investigating the pharmacokinetic behavior of copper-64 labeled PD-L1 radioligands - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Field Guide to Challenges and Opportunities in Antibody-Drug Conjugates for Chemists - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Comparison of 64Cu-complexing bifunctional chelators for radioimmunoconjugation: labeling efficiency, specific activity and in vitro/in vivo stability - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Beyond Small Molecules: Antibodies and Peptides for Fibroblast Activation Protein Targeting Radiopharmaceuticals | MDPI [mdpi.com]
• 14. d-nb.info [d-nb.info]
• 15. Design, Structure Optimization, and Preclinical Evaluation of 188Re-Labeled FAPI for Targeted Radionuclide Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Fapi-mfs Dosage for In Vivo Studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Fapi-mfs in in vivo studies.

Frequently Asked Questions (FAQs)

Q1: What is Fapi-mfs and what is its mechanism of action?

A1: Fapi-mfs is an irreversible inhibitor of Fibroblast Activation Protein (FAP), a protein highly expressed on cancer-associated fibroblasts (CAFs) in the stroma of many tumors.[1][2][3] Its mechanism involves covalent binding to FAP, which leads to enhanced uptake and prolonged retention within the tumor microenvironment.[1][4][5] When labeled with a radionuclide such as Gallium-68 (⁶⁸Ga) for Positron Emission Tomography (PET) imaging or Lutetium-177 (¹⁷⁷Lu) for targeted radionuclide therapy, Fapi-mfs allows for visualization and treatment of FAP-expressing tumors.[1][6]

Q2: How does the molar dose of Fapi-mfs affect in vivo results?

A2: The molar dose of Fapi-mfs, and FAP inhibitors in general, is a critical parameter that significantly impacts imaging and therapeutic outcomes.[7][8] An optimal molar dose enhances the tumor-to-background ratio.[9][10][11] Studies have shown that increasing the administered dose from low levels can reduce blood uptake and enhance tumor uptake.[9][10][11] However, at higher doses, a saturation effect can occur, leading to decreased tumor uptake and altered pharmacokinetics.[7][10]

Q3: What are the typical starting doses for Fapi-mfs in preclinical in vivo studies?

A3: The optimal dose can vary depending on the specific Fapi-mfs conjugate, the radionuclide, and the tumor model.[7] Preclinical studies have explored a range of doses. For instance, in a dose-escalation study with ⁶⁸Ga-labeled FAPI radiotracers, peak efficacy was observed between 350–600 pmol.[9][10] For therapeutic applications with a ¹⁷⁷Lu-labeled FAP ligand, an optimal range of 90–250 nmol/kg was recommended in one study.[7] It is crucial to perform a dose-escalation study to determine the optimal dose for your specific experimental setup.

Q4: What are some common off-target sites of Fapi-mfs accumulation?

A4: While FAP inhibitors show high tumor-to-background ratios, some physiological uptake in normal organs can occur.[3] Biodistribution studies have shown potential accumulation in the kidneys, colon, pancreas, salivary glands, and oral mucosa.[12] Higher doses of FAPI radiotracers have been shown in human studies to reduce off-target uptake in organs like the pancreas and salivary glands.[9][10]

Troubleshooting Guide

Issue 1: Low Tumor Uptake or Poor Image Contrast

Potential Cause	Troubleshooting Step
Suboptimal Molar Dose	The administered molar dose of Fapi-mfs may be too low or too high, falling outside the optimal window for tumor targeting. Perform a dose-escalation study to identify the optimal dose that maximizes tumor uptake and minimizes background signal.[9][10]
Low FAP Expression in Tumor Model	The selected tumor model may have low expression of FAP in its stroma.[7] Confirm FAP expression in your tumor model using techniques like immunohistochemistry (IHC) or qPCR.[9][11] Consider using a tumor model known to have high FAP expression, such as U87MG or FAP-transfected cell lines.[13]
Rapid In Vivo Clearance	Some FAP inhibitors have rapid clearance kinetics, which can lead to insufficient tumor accumulation.[6] While Fapi-mfs is designed for longer retention, if using other FAPIs, consider derivatives with modified linkers or albumin binders to extend circulation time.

Issue 2: High Background Signal or Off-Target Accumulation

Potential Cause	Troubleshooting Step
Molar Dose Too Low	Paradoxically, a very low molar dose can sometimes lead to higher uptake in certain normal tissues.[7] Carefully evaluate the biodistribution across a range of doses in your dose-escalation study.
Physiological FAP Expression	FAP is expressed at low levels in some normal tissues, which can lead to background signal.[3][14] Increasing the molar dose may help to saturate these sites and improve the tumor-to-background ratio.[9][10]
Radiochemical Impurity	The presence of unbound radionuclide can lead to altered biodistribution and high background. Ensure high radiochemical purity of your Fapi-mfs conjugate through appropriate quality control measures before injection.

Issue 3: Inconsistent Therapeutic Efficacy

Potential Cause	Troubleshooting Step
Incorrect Molar Dose for Therapy	The optimal molar dose for therapy may differ from that for imaging. A lower molar dose of a therapeutic FAPI conjugate was shown to have a more significant tumor inhibition rate in one study.[7] Conduct therapeutic efficacy studies at different molar doses with the same radioactivity level to determine the optimal therapeutic window.
Tumor Heterogeneity	FAP expression can be heterogeneous within a tumor. Evaluate FAP expression distribution in your tumor model to ensure it is a suitable target for FAP-directed therapy.
Radiation Dosimetry	The absorbed radiation dose to the tumor may be insufficient for a therapeutic effect. Perform dosimetry calculations based on biodistribution data to estimate the dose delivered to the tumor and normal organs.[12]

Quantitative Data Summary

Table 1: Preclinical Dose Escalation and Tumor Uptake of ⁶⁸Ga-labeled FAPI Radiotracers

Administered Dose (pmol)	Tumor Uptake (%IA/g)	Key Observation	Reference
10	Lower	Increasing the dose from 10 to 600 pmol enhanced tumor uptake.	[9][10][11]
350 - 600	12 - 19	Peak tumor uptake was observed in this dose range.	[10]
1000	Reduced	A marked reduction in tumor uptake was observed.	[10]
1500	Further Reduced	Further decrease in tumor accumulation.	[10]

Table 2: Biodistribution of ¹⁷⁷Lu-labeled FAPI Conjugates in Mice

Organ	[¹⁷⁷Lu]Lu-DOTA.SA.FAPi (Gy/GBq)	[¹⁷⁷Lu]Lu-DOTAGA.(SA.FAPi)₂ (Gy/GBq)	Reference
Kidneys	0.618 ± 0.015	Not specified as highest	[12]
Right Colon	0.472	1.160	[12]
Left Colon	0.430	2.870	[12]

Experimental Protocols

Protocol 1: In Vivo Dose-Escalation and Biodistribution Study

• Animal Model: Utilize an appropriate tumor-bearing mouse model (e.g., subcutaneous xenografts of PC3 or 4T1 cells).[10][11]

• Group Allocation: Randomize mice into different dosage cohorts (e.g., 10, 100, 350, 600, 1000, 1500 pmol of Fapi-mfs).[10][11]

• Radiotracer Administration: Administer the radiolabeled Fapi-mfs intravenously via the tail vein.[7]

• Tissue Collection: At a predetermined time point post-injection (e.g., 1 hour for ⁶⁸Ga-labeled tracers), euthanize the mice.[7]

• Organ Harvesting and Weighing: Collect blood and dissect key organs (tumor, blood, muscle, bone, kidney, liver, spleen, pancreas, etc.).

• Radioactivity Measurement: Measure the radioactivity in each sample using a gamma counter.

• Data Analysis: Calculate the percentage of injected activity per gram of tissue (%IA/g) for each organ.

Protocol 2: PET/CT Imaging Protocol

• Animal Preparation: Anesthetize the tumor-bearing mouse.

• Radiotracer Injection: Administer the ⁶⁸Ga-labeled Fapi-mfs intravenously.

• Uptake Time: Allow for an appropriate uptake period (e.g., 60 minutes).

• Imaging: Perform a whole-body PET/CT scan.

• Image Analysis: Reconstruct the images and perform quantitative analysis by drawing regions of interest (ROIs) over the tumor and other organs to determine the Standardized Uptake Value (SUV).

Visualizations

Caption: Workflow for a dose-escalation and biodistribution study.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. What are FAP modulators and how do they work? [synapse.patsnap.com]
• 3. FAPI - Minute Medical [minute-medical.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Based on small molecules: development and application of fibroblast activation protein inhibitors radiopharmaceutical in tumor precision therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The molar dose of FAPI administered impacts on the FAP-targeted PET imaging and therapy in mouse syngeneic tumor models - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The molar dose of FAPI administered impacts on the FAP-targeted PET imaging and therapy in mouse syngeneic tumor models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Improved FAPI-radiopharmaceutical pharmacokinetics from the perspectives of a dose escalation study - PMC [pmc.ncbi.nlm.nih.gov]
• 11. aldosteroneyang.com [aldosteroneyang.com]
• 12. First-In-Human Results on the Biodistribution, Pharmacokinetics, and Dosimetry of [177Lu]Lu-DOTA.SA.FAPi and [177Lu]Lu-DOTAGA.(SA.FAPi)2 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. jnm.snmjournals.org [jnm.snmjournals.org]
• 14. Multivalent FAPI-based radiopharmaceuticals in PET/CT: from cancer diagnostics to theranostics - PMC [pmc.ncbi.nlm.nih.gov]

Fapi-mfs stability and storage conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability, storage, and handling of FAPI-MFS. It includes troubleshooting guides and frequently asked questions to ensure the successful execution of experiments.

Frequently Asked Questions (FAQs)

1. What is FAPI-MFS and what is its primary application?

FAPI-MFS is an irreversible inhibitor of Fibroblast Activation Protein (FAP), a protein highly expressed on cancer-associated fibroblasts (CAFs). Its primary application is in the field of oncology for both diagnostic imaging and targeted radionuclide therapy. When labeled with a radionuclide such as Gallium-68 (⁶⁸Ga) for Positron Emission Tomography (PET) imaging or Lutetium-177 (¹⁷⁷Lu) for therapy, FAPI-MFS can specifically target tumors with a high stromal content.[1][2][3]

2. What are the recommended storage conditions for FAPI-MFS?

Proper storage of FAPI-MFS is crucial to maintain its integrity and performance. The recommended storage conditions vary depending on whether it is in powder form or dissolved in a solvent.

Form	Storage Temperature	Duration	Special Conditions
Powder	-20°C	1 year	Sealed, away from moisture
Powder	-80°C	2 years	Sealed, away from moisture
In Solvent	-20°C	1 month	Sealed, away from moisture
In Solvent	-80°C	6 months	Sealed, away from moisture

Data compiled from multiple sources.[1]

It is highly recommended to aliquot the FAPI-MFS solution after preparation to avoid repeated freeze-thaw cycles, which can lead to product degradation. [1]

3. What solvents are recommended for dissolving FAPI-MFS?

FAPI-MFS is soluble in Dimethyl Sulfoxide (DMSO).[1] When preparing a stock solution, ensure the use of high-quality, anhydrous DMSO to prevent hydrolysis of the compound.

Troubleshooting Guides

Radiolabeling Issues

Q1: My radiolabeling efficiency with ⁶⁸Ga is consistently low. What are the possible causes and solutions?

Low radiolabeling efficiency can be attributed to several factors. Here's a systematic approach to troubleshoot the issue:

• pH of the reaction mixture: The optimal pH for ⁶⁸Ga labeling is crucial. Ensure the pH of your reaction buffer is within the recommended range for the specific chelator used in your FAPI-MFS construct.

• Quality of ⁶⁸Ga eluate: The presence of metallic impurities in the ⁶⁸Ga eluate from the generator can compete with ⁶⁸Ga for the chelator. Use a cation-exchange cartridge to purify the eluate before labeling.

• Precursor quality: Ensure that the FAPI-MFS precursor has been stored correctly and has not degraded. If in doubt, use a fresh vial.

• Reaction conditions: Optimize the reaction temperature and incubation time as per the established protocol. Insufficient heating or time can lead to incomplete labeling.

• Molar ratio of precursor to radionuclide: An inappropriate molar ratio can affect labeling efficiency. Titrate the amount of FAPI-MFS precursor to find the optimal ratio for your specific setup.

Logical Troubleshooting Flow for Low Radiolabeling Yield:

Caption: Troubleshooting workflow for low radiolabeling yield.

In Vitro Binding Assay Issues

Q2: I am observing high non-specific binding in my in vitro cell binding assays. How can I reduce it?

High non-specific binding can obscure the true specific binding of FAPI-MFS to FAP-expressing cells. Consider the following strategies:

• Blocking agents: Include a blocking agent, such as a non-radiolabeled FAPI compound in excess, to saturate the specific binding sites and determine the level of non-specific binding.

• Washing steps: Increase the number and duration of washing steps after incubation to more effectively remove unbound radioligand.

• Cell density: Optimize the cell density in your assay. Too many cells can lead to increased non-specific binding.

• Assay buffer: Ensure your assay buffer contains a small amount of a non-ionic detergent (e.g., Tween-20) to reduce non-specific interactions.

• Radioligand concentration: Use a concentration of the radiolabeled FAPI-MFS that is appropriate for the expected receptor density on your cells. Very high concentrations can lead to increased non-specific binding.

In Vivo Imaging Issues

Q3: The tumor-to-background ratio in my in vivo PET images is poor. What could be the reasons?

A low tumor-to-background ratio can be caused by several factors related to the radiotracer and the animal model:

• Suboptimal imaging time point: The optimal time for imaging after injection can vary. Perform a time-course study to determine the point of maximum tumor uptake and clearance from background tissues. For ⁶⁸Ga-labeled FAPIs, imaging is often performed 30-60 minutes post-injection.[4]

• Radiochemical purity: Impurities in the radiolabeled FAPI-MFS can lead to altered biodistribution and high background signal. Always perform quality control to ensure high radiochemical purity before injection.

• Physiological uptake: Be aware of physiological uptake of FAPI tracers in non-target tissues, which can be a source of background signal. For example, uptake can be seen in degenerative lesions, muscle, and scar tissue.[5]

• Tumor model: Ensure that your tumor model has sufficient FAP expression. This can be verified by immunohistochemistry or other methods.

• Animal handling: Proper tail vein injection is critical. Infiltration of the dose can lead to high localized background signal.

Experimental Protocols

General Workflow for FAPI-MFS Radiopharmaceutical Preparation

This workflow outlines the key steps from receiving the FAPI-MFS compound to having a quality-controlled radiopharmaceutical ready for injection.

Caption: General experimental workflow for FAPI-MFS.

FAP Signaling in Cancer-Associated Fibroblasts

FAPI-MFS targets FAP on the surface of CAFs, which play a crucial role in the tumor microenvironment by promoting tumor growth, invasion, and immunosuppression.

Caption: FAP signaling in the tumor microenvironment.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. FAPI-mFS | FAP | 3023869-94-2 | Invivochem [invivochem.com]
• 3. kiranpetct.com [kiranpetct.com]
• 4. SNMMI Procedure Standard/EANM Practice Guideline for Fibroblast Activation Protein (FAP) PET - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pitfalls and Common Findings in 68Ga-FAPI PET: A Pictorial Analysis - PMC [pmc.ncbi.nlm.nih.gov]

FAPI-MFS Synthesis Optimization: A Technical Support Resource

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the synthesis of FAPI-MFS and related FAPI derivatives.

Frequently Asked Questions (FAQs)

Q1: What is the core chemical structure of most FAPI inhibitors, including FAPI-MFS?

A1: The core structure of many FAPI inhibitors, such as FAPI-04 and related compounds, consists of a quinoline (B57606) amide coupled to a 2-cyanopyrrolidine moiety.[1][2][3] This scaffold has demonstrated high affinity and selectivity for Fibroblast Activation Protein (FAP).[2][4][5]

Q2: What are the key steps in the synthesis of a FAPI precursor for radiolabeling?

A2: The synthesis generally involves the formation of the quinoline-based carboxylic acid and the 2-cyanopyrrolidine amine component, followed by an amide coupling reaction. Subsequently, a chelator, such as DOTA, is conjugated to the FAPI molecule, often via a linker, to enable radiolabeling with metals like Gallium-68.[6][7][8]

Q3: What is the role of the "MFS" group in FAPI-MFS?

A3: FAPI-MFS is an irreversible FAP inhibitor.[9][10] The methoxyfluorosulfate (MFS) group is a key functional group that enables covalent binding to the target protein, which can enhance uptake and retention time in cancer cells.[9]

Q4: What are common analytical techniques for quality control of FAPI derivatives?

A4: High-Performance Liquid Chromatography (HPLC) is a primary method for determining the chemical and radiochemical purity of FAPI derivatives.[3] Thin-Layer Chromatography (TLC) can also be used for monitoring reaction progress and assessing purity.

Troubleshooting Guides

Issue 1: Low Yield in Amide Coupling of Quinoline Carboxylic Acid and Cyanopyrrolidine Amine

Possible Causes & Solutions

Potential Cause	Troubleshooting Steps
Inefficient Activating Agent	- Ensure the activating agent (e.g., HATU, HBTU) is fresh and stored under anhydrous conditions. - Consider screening different activating agents.
Suboptimal Reaction Conditions	- Optimize the reaction temperature. While room temperature is often a starting point, gentle heating (e.g., 40-50 °C) may improve yields for sterically hindered substrates. - Ensure the reaction is performed under an inert atmosphere (e.g., nitrogen or argon) to prevent side reactions.
Base Selection	- The choice of a non-nucleophilic base (e.g., DIPEA, triethylamine) is crucial. Ensure it is pure and added in the correct stoichiometric amount. Excess base can sometimes lead to side reactions.
Poor Solubility of Reactants	- Select an appropriate solvent that dissolves both the quinoline acid and the cyanopyrrolidine amine. Common solvents include DMF, DMSO, or DCM. If solubility remains an issue, consider a solvent mixture.

Experimental Protocol: Amide Coupling

• Dissolve the quinoline carboxylic acid (1 equivalent) and the 2-cyanopyrrolidine amine derivative (1.1 equivalents) in anhydrous DMF under an inert atmosphere.

• Add the activating agent (e.g., HATU, 1.2 equivalents) and a non-nucleophilic base (e.g., DIPEA, 2-3 equivalents) to the reaction mixture.

• Stir the reaction at room temperature for 12-24 hours, monitoring progress by TLC or LC-MS.

• Upon completion, quench the reaction with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Issue 2: Difficulty in the Purification of the FAPI Precursor

Possible Causes & Solutions

Potential Cause	Troubleshooting Steps
Presence of Unreacted Starting Materials	- Optimize the stoichiometry of the reactants in the preceding step to ensure complete conversion of the limiting reagent. - Utilize a different solvent system for column chromatography to improve separation.
Formation of Closely Eluting Impurities	- Consider using a different stationary phase for chromatography (e.g., alumina (B75360) instead of silica gel). - Preparative HPLC can be an effective method for separating challenging impurities.
Product Instability on Silica Gel	- If the product is suspected to be unstable on silica gel, consider using a neutral purification method like size-exclusion chromatography or purification on a different stationary phase.

Experimental Protocol: HPLC Purification

• System: Preparative HPLC system with a C18 column.

• Mobile Phase: A gradient of water (containing 0.1% TFA) and acetonitrile (B52724) (containing 0.1% TFA) is commonly used. The specific gradient will need to be optimized based on the polarity of the FAPI derivative.

• Detection: UV detection at a wavelength where the quinoline chromophore absorbs (e.g., 254 nm).

• Procedure:

  • Dissolve the crude product in a minimal amount of the mobile phase.

  • Inject the sample onto the column.

  • Collect fractions corresponding to the product peak.

  • Combine the pure fractions and remove the solvent under reduced pressure (lyophilization is often preferred to obtain a fluffy solid).

Issue 3: Low Yield During Chelator Conjugation

Possible Causes & Solutions

Potential Cause	Troubleshooting Steps
Steric Hindrance	- The FAPI molecule and the chelator can be sterically demanding. Consider using a longer linker to reduce steric hindrance.
Inefficient Coupling Chemistry	- Ensure the chosen coupling chemistry (e.g., NHS ester, isothiocyanate) is appropriate for the functional groups on both the FAPI molecule and the chelator. - Optimize the pH of the reaction buffer, as it can significantly impact the efficiency of many conjugation reactions.
Premature Hydrolysis of Activated Species	- If using an activated ester (e.g., NHS ester), ensure anhydrous conditions are maintained until the amine-containing component is added.

Visualizing the Synthesis Workflow

The following diagram illustrates a generalized workflow for the synthesis of a FAPI precursor ready for radiolabeling.

Caption: Generalized workflow for FAPI precursor synthesis.

Signaling Pathway Context

While the synthesis itself is a chemical process, the ultimate goal of FAPI-MFS is to target FAP in the tumor microenvironment. The diagram below provides a simplified overview of the role of FAP-expressing Cancer-Associated Fibroblasts (CAFs) in tumor progression.

Caption: Role of FAP-expressing CAFs in the TME.

References

• 1. frontiersin.org [frontiersin.org]
• 2. Synthesis, radiolabeling, and evaluation of a (4-quinolinoyl)glycyl-2-cyanopyrrolidine analogue for fibroblast activation protein (FAP) PET imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Evaluation of 68Ga-Labeled (2S,4S)-4-Fluoropyrrolidine-2-Carbonitrile and (4R)-Thiazolidine-4-Carbonitrile Derivatives as Novel Fibroblast Activation Protein-Targeted PET Tracers for Cancer Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis, radiolabeling, and evaluation of a (4-quinolinoyl)glycyl-2-cyanopyrrolidine analogue for fibroblast activation protein (FAP) PET imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Development of Quinoline-Based Theranostic Ligands for the Targeting of Fibroblast Activation Protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and Preclinical Evaluation of Novel 68Ga-Labeled (R)-Pyrrolidin-2-yl-boronic Acid-Based PET Tracers for Fibroblast Activation Protein-Targeted Cancer Imaging [mdpi.com]
• 7. Fibroblast activation protein targeting radiopharmaceuticals: From drug design to clinical translation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Based on small molecules: development and application of fibroblast activation protein inhibitors radiopharmaceutical in tumor precision therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. FAPI-mFS | FAP | 3023869-94-2 | Invivochem [invivochem.com]

Technical Support Center: Quality Control of Radiolabeled FAPI Compounds

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the quality control of radiolabeled Fibroblast Activation Protein Inhibitor (FAPI) compounds.

Frequently Asked Questions (FAQs)

Q1: What are the essential quality control tests for radiolabeled FAPI compounds?

A1: A comprehensive quality control program for radiolabeled FAPI compounds typically includes the following tests to ensure the final product is safe and effective for its intended use[1][2]:

• Appearance: Visual inspection for clarity and absence of particulate matter.

• pH: Measurement of the final product's pH to ensure it is within a physiologically acceptable range.

• Radionuclidic Purity: Verification of the identity and quantity of the radionuclide.

• Radiochemical Purity (RCP): Determination of the percentage of the radioactivity present in the desired chemical form. This is a critical parameter for product efficacy and safety.

• Residual Solvents: Quantification of any remaining solvents from the synthesis process.

• Sterility: Testing for the absence of viable microorganisms.

• Bacterial Endotoxins (Pyrogens): Quantification of endotoxins to prevent febrile reactions upon injection.

• Stability: Evaluation of the product's integrity over a defined period under specified storage conditions.

Q2: What is the acceptable radiochemical purity (RCP) for clinical use?

A2: For most clinical applications, the radiochemical purity of radiopharmaceuticals should be greater than 95%[3]. Specific acceptance criteria may vary slightly depending on the specific FAPI compound and local regulatory requirements.

Q3: How long are radiolabeled FAPI compounds typically stable?

A3: The stability of radiolabeled FAPI compounds depends on the radionuclide and the formulation. For example, [¹⁸F]AlF-NOTA-FAPI-04 has been shown to have a radiochemical purity of over 98.0% after 6 hours at room temperature[4]. [⁶⁸Ga]Ga-FAPI-46 has demonstrated stability for up to 2 hours post-synthesis[2]. Stability studies should be performed for each specific product to establish its shelf-life.

Troubleshooting Guide

Low Radiochemical Purity/Yield

Q4: My radiochemical purity (RCP) for ⁶⁸Ga-FAPI is below 95%. What are the potential causes and how can I troubleshoot this?

A4: Low radiochemical purity in ⁶⁸Ga-FAPI labeling can stem from several factors. Here is a step-by-step troubleshooting guide:

• Check for Metallic Impurities: Trace metal ions (e.g., Fe³⁺, Al³⁺, Zn²⁺, Ti⁴⁺) in the ⁶⁸Ga eluate can compete with ⁶⁸Ga³⁺ for the chelator on the FAPI molecule, leading to reduced labeling efficiency[5][6].

  • Solution: Use a ⁶⁸Ga generator with low specified metallic impurity levels. If the problem persists, consider pre-purification of the ⁶⁸Ga eluate using a cation-exchange cartridge to remove interfering metal ions[7].

• Verify pH of the Reaction Mixture: The pH of the labeling reaction is critical for efficient chelation. For most ⁶⁸Ga-based radiolabeling, a slightly acidic pH is optimal.

  • Solution: Ensure the buffer used creates the optimal pH for the specific FAPI precursor. For instance, a pH of around 4.5 is often used for DOTA-containing compounds[8]. Use a calibrated pH meter to verify the pH of your reaction mixture before adding the ⁶⁸Ga.

• Assess Precursor Quality and Quantity: The quality and amount of the FAPI precursor are crucial.

  • Solution: Ensure the precursor is stored correctly to prevent degradation. The amount of precursor should be sufficient to chelate the available ⁶⁸Ga. For [⁶⁸Ga]Ga-FAPI-46, a significant excess of the precursor (e.g., 50 µg) is often used to ensure high complexation yields[9].

• Optimize Reaction Temperature and Time: Inadequate heating or insufficient reaction time can lead to incomplete labeling.

  • Solution: For [⁶⁸Ga]Ga-FAPI-46, a reaction temperature of about 90°C for 4 minutes has been shown to be optimal[10]. Ensure your heating block is calibrated and provides uniform heating.

• Consider Radiolysis: High levels of radioactivity can lead to the degradation of the radiolabeled compound (radiolysis), reducing the RCP.

  • Solution: The addition of a radical scavenger, such as ascorbic acid, to the final product formulation can help prevent radiolysis and maintain high RCP[9][10].

Q5: I am seeing unexpected peaks in my radio-HPLC chromatogram. What could they be?

A5: Unexpected radioactive peaks in your HPLC chromatogram can indicate the presence of impurities. Common possibilities include:

• Free Radionuclide: A peak corresponding to the unbound radionuclide (e.g., free ⁶⁸Ga³⁺). This typically elutes very early in a reverse-phase HPLC system.

• Radiolytic Byproducts: Peaks corresponding to degradation products of your FAPI compound caused by radiolysis. These may have retention times close to the main product peak.

• Other Radiolabeled Species: If there are impurities in your precursor, they may also become radiolabeled, leading to additional peaks.

Solution: Compare the chromatogram of your product with that of a reference standard and a sample of the free radionuclide to identify the peaks. If radiolysis is suspected, consider the addition of a stabilizer as mentioned in Q4. If precursor impurities are the issue, you may need to purify the precursor before radiolabeling.

Other Common Issues

Q6: The pH of my final radiolabeled FAPI product is outside the acceptable range. What should I do?

A6: The pH of the final injectable product is critical for patient safety and comfort. An out-of-specification pH can be caused by incorrect buffer preparation or issues with the purification process.

• Solution: Carefully re-check the preparation of all buffers and solutions used in the synthesis and formulation. Ensure the purification cartridge (e.g., C18) is properly conditioned and that the elution solvent is completely removed and replaced with a buffered saline solution suitable for injection. The final product pH should typically be within the range of 4.5 to 8.5 for intravenous administration.

Q7: My final product failed the bacterial endotoxin (B1171834) test. What are the likely sources of contamination?

A7: Endotoxin contamination arises from gram-negative bacteria and can be introduced at various stages of the production process.

• Solution: All reagents, vials, and equipment that come into contact with the product must be sterile and pyrogen-free. Use aseptic techniques throughout the entire process. Ensure that the ⁶⁸Ga generator eluate is sterile and has low endotoxin levels. A thorough investigation of the entire production process, including all materials and operator technique, is necessary to identify and eliminate the source of contamination.

Data Presentation: Quality Control Specifications

The following table summarizes the quality control acceptance criteria for some commonly used radiolabeled FAPI compounds.

Parameter	[⁶⁸Ga]Ga-FAPI-46	[¹⁸F]AlF-NOTA-FAPI-04	General Guidance for Radiopharmaceuticals
Appearance	Clear, colorless solution, free from visible particles[1]	Colorless transparent solution[4]	Clear, colorless, and free from particulate matter
pH	4.5 - 8.5	7.0 - 7.5[4]	4.5 - 8.5 for intravenous injection[11]
Radiochemical Purity (RCP)	≥ 95%[12]	> 99.0% (at release), > 98.0% (after 6 h)[4]	Typically > 95%
Radionuclidic Purity	⁶⁸Ge breakthrough < 0.001%[12]	Identity of ¹⁸F confirmed by half-life	As per pharmacopoeia monograph
Bacterial Endotoxins	< 175 EU/V (V = max. recommended dose in mL)[12][13]	As per pharmacopoeia	< 175 EU/V for intravenous administration[13][14]
Sterility	Sterile[1][2]	Sterile	Sterile

Experimental Protocols

Radio-HPLC for Radiochemical Purity of [⁶⁸Ga]Ga-FAPI-46

This protocol is a representative example and may need optimization for specific equipment and reagents.

Objective: To determine the radiochemical purity of [⁶⁸Ga]Ga-FAPI-46 by separating the intact radiolabeled compound from free ⁶⁸Ga and other radioactive impurities.

Materials:

• High-Performance Liquid Chromatography (HPLC) system with a radioactivity detector.

• Reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: Water with 0.1% Trifluoroacetic Acid (TFA).

• Mobile Phase B: Acetonitrile with 0.1% Trifluoroacetic Acid (TFA).

• [⁶⁸Ga]Ga-FAPI-46 sample.

• Reference standard of non-radioactive ("cold") Ga-FAPI-46.

Procedure:

• System Preparation: Equilibrate the HPLC system with the initial mobile phase conditions until a stable baseline is achieved.

• Sample Preparation: Dilute a small aliquot of the final [⁶⁸Ga]Ga-FAPI-46 product in the initial mobile phase.

• Injection: Inject a suitable volume (e.g., 10-20 µL) of the prepared sample onto the HPLC column.

• Chromatographic Separation: Elute the column with a gradient of Mobile Phase A and B. A typical gradient might be:

  • 0-2 min: 95% A, 5% B

  • 2-12 min: Gradient to 5% A, 95% B

  • 12-15 min: 5% A, 95% B

  • 15-17 min: Gradient back to 95% A, 5% B

  • 17-20 min: 95% A, 5% B

• Data Acquisition: Monitor the eluate with both a UV detector (if a cold standard is co-injected or for identification) and a radioactivity detector.

• Data Analysis:

  • Identify the peak corresponding to [⁶⁸Ga]Ga-FAPI-46 based on its retention time, which should be confirmed with a reference standard.

  • Integrate the area of all radioactive peaks in the chromatogram.

  • Calculate the radiochemical purity as follows: RCP (%) = (Area of [⁶⁸Ga]Ga-FAPI-46 peak / Total area of all radioactive peaks) x 100

Radio-TLC for Radiochemical Purity of [⁶⁸Ga]Ga-FAPI-46

Objective: To provide a rapid determination of radiochemical purity by separating the radiolabeled FAPI from free ⁶⁸Ga.

Materials:

• Instant Thin-Layer Chromatography (iTLC) strips (e.g., silica (B1680970) gel impregnated glass fiber).

• Developing chamber.

• Mobile Phase: e.g., 0.1 M citrate (B86180) buffer, pH 4.0.

• Radio-TLC scanner or a gamma counter.

Procedure:

• Spotting: Apply a small spot (1-2 µL) of the [⁶⁸Ga]Ga-FAPI-46 solution onto the origin of an iTLC strip.

• Development: Place the strip in a developing chamber containing the mobile phase. Allow the solvent front to migrate up the strip.

• Drying: Once the solvent front has reached the desired height, remove the strip from the chamber and allow it to dry completely.

• Analysis:

  • In this system, free ⁶⁸Ga will remain at the origin (Rf = 0.0-0.1), while the [⁶⁸Ga]Ga-FAPI-46 complex will migrate with the solvent front (Rf = 0.9-1.0).

  • Scan the strip using a radio-TLC scanner to obtain a chromatogram and integrate the peaks.

  • Alternatively, cut the strip into two halves (origin and front) and measure the radioactivity of each piece in a gamma counter.

• Calculation: RCP (%) = (Activity at the solvent front / Total activity on the strip) x 100

Visualizations

References

• 1. GMP-Compliant Automated Radiolabeling and Quality Controls of [68Ga]Ga-FAPI-46 for Fibroblast Activation Protein-Targeted PET Imaging in Clinical Settings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Production and Quality Control of [68Ga]Ga-FAPI-46: Development of an Investigational Medicinal Product Dossier for a Bicentric Clinical Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. FAPI-04 PET/CT Using [18F]AlF Labeling Strategy: Automatic Synthesis, Quality Control, and In Vivo Assessment in Patient - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The effects of trace metal impurities on Ga-68-radiolabelling with a tris(3-hydroxy-1,6-dimethylpyridin-4-one) (THP) chelator - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The effects of trace metal impurities on Ga-68-radiolabelling with a tris(3-hydroxy-1,6-dimethylpyridin-4-one) (THP) chelator - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. Good practices for 68Ga radiopharmaceutical production - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fully-automated synthesis of 177Lu labelled FAPI derivatives on the module modular lab-Eazy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. jstage.jst.go.jp [jstage.jst.go.jp]
• 10. Automated synthesis of [68Ga]Ga-FAPI-46 without pre-purification of the generator eluate on three common synthesis modules and two generator types - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ascendiacdmo.com [ascendiacdmo.com]
• 12. researchgate.net [researchgate.net]
• 13. edqm.eu [edqm.eu]
• 14. acciusa.com [acciusa.com]

Technical Support Center: Optimizing FAPi-mfs Pharmacokinetics

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered when minimizing the renal clearance of Fibroblast Activation Protein inhibitor-methane sulfonyl fluoride (B91410) (Fapi-mfs) based radiopharmaceuticals.

Frequently Asked Questions (FAQs)

Q1: We are observing high kidney uptake and rapid renal clearance of our Fapi-mfs based radiotracer in preclinical models. What are the primary strategies to mitigate this?

A1: High renal clearance is a common challenge with small-molecule radiopharmaceuticals like Fapi-mfs. The primary reason is their rapid filtration through the glomerulus and subsequent reabsorption in the proximal tubules. The most effective strategies to reduce renal clearance involve increasing the hydrodynamic radius of the molecule to prevent glomerular filtration. This is typically achieved by promoting binding to serum albumin. Key strategies include:

• Conjugation of Albumin-Binding Moieties: This is the most widely validated approach. By attaching a component that binds to albumin, the radiotracer's circulation time in the blood is prolonged, reducing the opportunity for renal filtration.[1][2][3] Commonly used albumin binders include derivatives of Evans blue and 4-(p-iodophenyl)butyric acid.[2][4][5][6][7]

• Multimerization: Creating dimers or tetramers of the FAPi molecule can increase its size, which can also help to reduce renal clearance and potentially increase tumor uptake due to avidity effects.[8]

• Linker Modification: The chemical properties of the linker connecting the FAPi molecule to the chelator can influence overall hydrophilicity and charge, which in turn affects renal uptake.[9][10] Experimenting with different linker compositions can optimize the pharmacokinetic profile.

Q2: What is the mechanism behind using albumin binders to reduce renal clearance?

A2: Serum albumin is a large protein (approximately 66.5 kDa) that is not readily filtered by the kidneys. When a Fapi-mfs based radiotracer is conjugated with an albumin-binding moiety, it reversibly binds to circulating albumin. This complex is too large to pass through the glomerular filtration barrier in the kidneys. This extended circulation in the bloodstream allows for greater accumulation at the tumor site through the enhanced permeability and retention (EPR) effect and reduces the amount of the tracer that is cleared by the kidneys.[3]

Q3: Will modifying Fapi-mfs with an albumin binder negatively impact its binding affinity to FAP?

A3: This is a critical consideration. While the goal is to improve pharmacokinetics, the modification should not significantly compromise the FAP-binding affinity. Studies have shown that with careful design, the introduction of albumin-binding moieties can have minimal effect on the FAP-binding affinity of the parent molecule.[2][4][11] For instance, the binding affinities of albumin binder-conjugated FAPI radiotracers have been shown to be comparable to the original FAPI tracers.[2][4] It is essential to perform in vitro competition binding assays to confirm that high affinity is retained after modification.

Q4: We have conjugated an Evans blue derivative to our Fapi-mfs, but we are now observing increased liver uptake. How can we address this?

A4: Increased lipophilicity resulting from the addition of certain albumin binders can lead to higher uptake in the liver.[12] This is a common trade-off when modifying radiotracers. To address this, you can consider:

• Optimizing the Linker: Introducing a more hydrophilic linker, such as one containing polyethylene (B3416737) glycol (PEG) chains of varying lengths, between the Fapi-mfs and the albumin binder can help to balance the overall lipophilicity of the conjugate.[3]

• Trying Different Albumin Binders: Not all albumin binders have the same lipophilicity. Experimenting with different albumin-binding moieties, such as 4-(p-iodophenyl)butyric acid, may result in a different biodistribution profile with lower liver uptake compared to Evans blue derivatives.[2][4]

Troubleshooting Guides

Problem 1: High Variability in Kidney Uptake Between Batches of Albumin-Binder Conjugated Fapi-mfs

• Possible Cause 1: Inconsistent Synthesis and Purification. Minor variations in the conjugation chemistry or purification process can lead to differences in the final product, affecting its pharmacokinetic properties.

  • Troubleshooting Steps:

    • Standardize Protocols: Ensure that all synthesis and purification protocols are rigorously standardized and followed precisely for each batch.

    • Quality Control: Implement stringent quality control measures for each batch. This should include HPLC analysis to confirm purity and identity, as well as mass spectrometry to verify the correct molecular weight of the conjugated product.

    • In Vitro Albumin Binding Assay: Perform an in vitro albumin binding assay for each batch to ensure consistent affinity for serum albumin.

• Possible Cause 2: Differences in Radiolabeling Efficiency. Inconsistent radiolabeling can result in varying amounts of free radionuclide, which will be rapidly cleared by the kidneys, leading to high and variable kidney uptake.

  • Troubleshooting Steps:

    • Optimize Labeling Conditions: Re-optimize radiolabeling conditions (pH, temperature, incubation time) to ensure consistent, high radiochemical purity.

    • Radiochemical Purity Testing: Use radio-TLC or radio-HPLC to determine the radiochemical purity of the final product for every experiment, ensuring it is consistently above 95%.

Problem 2: Albumin-Binder Conjugated Fapi-mfs Shows Prolonged Blood Circulation but Suboptimal Tumor-to-Kidney Ratio

• Possible Cause: The prolonged circulation is not translating to sufficiently high tumor accumulation relative to kidney background.

  • Troubleshooting Steps:

    • Evaluate Different Albumin Binders: The choice of albumin binder can influence the overall biodistribution. For example, some studies have compared 4-(p-iodophenyl) butyric acid and truncated Evans blue moieties, observing differences in tumor retention and therapeutic efficacy.[2][4]

    • Consider Multimerization: Combining the albumin-binding strategy with multimerization (e.g., creating a dimer of the Fapi-mfs conjugate) could enhance tumor uptake and retention through increased avidity, potentially improving the tumor-to-kidney ratio.[8]

    • Dose Escalation Study: The injected mass of the FAPI-radiotracer can influence its pharmacokinetics. Performing a dose-escalation study may help identify an optimal dose that maximizes tumor uptake while minimizing background signals.[13]

Quantitative Data Summary

The following tables summarize key quantitative data from studies on modified FAPi radiotracers aimed at reducing renal clearance.

Table 1: Biodistribution of Albumin Binder-Conjugated FAPi Tracers in Tumor-Bearing Mice (% Injected Dose per Gram)

Radiotracer	Time Post-Injection	Tumor Uptake (%ID/g)	Kidney Uptake (%ID/g)	Liver Uptake (%ID/g)	Reference
177Lu-FAPI-04	24 h	Not Reported	Not Reported	Not Reported	[2][4]
177Lu-TEFAPI-06 (with 4-(p-iodophenyl) butyric acid)	24 h	Significantly Higher than FAPI-04	Not specified	Not specified	[2][4]
177Lu-TEFAPI-07 (with truncated Evans blue)	24 h	Significantly Higher than FAPI-04	Not specified	Not specified	[2][4]
177Lu-FAPI-02	4 h	Not Reported	Not Reported	Not Reported	[5]
177Lu-EB-FAPI-B1 (with Evans blue)	8 h	Not Reported	16.38 ± 2.98	Not Reported	[5]
177Lu-EB-FAPI-B1 (with Evans blue)	48 h	Not Reported	8.13 ± 1.36	Not Reported	[5]

Table 2: Tumor-to-Organ Ratios for Multimeric FAPi Tracers in HT-1080-FAP Tumors at 24h Post-Injection

Radiotracer	Tumor-to-Blood Ratio	Tumor-to-Kidney Ratio	Tumor-to-Liver Ratio	Reference
177Lu-FAPI-46 (Monomer)	Not Reported	Not Reported	Not Reported	[8]
177Lu-DOTA-2P(FAPI)2 (Dimer)	Higher than Monomer	Higher than Monomer	Higher than Monomer	[8]
177Lu-DOTA-4P(FAPI)4 (Tetramer)	Higher than Dimer & Monomer	Higher than Dimer & Monomer	Higher than Dimer & Monomer	[8]

Experimental Protocols

Protocol 1: General Procedure for Conjugation of an Albumin Binder (e.g., Truncated Evans Blue) to Fapi-mfs

• Activation of Albumin Binder: The carboxylic acid group on the truncated Evans blue moiety is activated to form an active ester, commonly an N-hydroxysuccinimide (NHS) ester, using reagents like N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC) and N-hydroxysuccinimide (NHS) in an anhydrous organic solvent (e.g., DMF).

• Conjugation Reaction: The Fapi-mfs molecule, which should have a free amine group (e.g., on a linker), is dissolved in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4). The activated albumin binder is then added to the Fapi-mfs solution, and the reaction is stirred at room temperature for several hours or overnight.

• Purification: The resulting conjugate is purified using reverse-phase high-performance liquid chromatography (RP-HPLC) to separate the desired product from unreacted starting materials and byproducts.

• Characterization: The purified conjugate is characterized by mass spectrometry to confirm its identity and by analytical HPLC to determine its purity.

Protocol 2: In Vitro Cell Binding and Competition Assay

• Cell Culture: FAP-expressing cells (e.g., HT-1080-FAP) are cultured in appropriate media until they reach 80-90% confluency.

• Assay Setup: Cells are seeded in 24-well plates and allowed to attach overnight.

• Competition Assay: For competition assays, cells are incubated with a fixed concentration of the radiolabeled Fapi-mfs conjugate and increasing concentrations of the corresponding non-radiolabeled ("cold") conjugate or the parent Fapi-mfs for a defined period (e.g., 1 hour) at 37°C.

• Washing: After incubation, the cells are washed with cold PBS to remove unbound radiotracer.

• Lysis and Counting: The cells are lysed, and the radioactivity in the cell lysate is measured using a gamma counter.

• Data Analysis: The data is analyzed using non-linear regression to determine the half-maximal inhibitory concentration (IC50), which is a measure of binding affinity.

Visualizations

Caption: Workflow for developing and evaluating albumin-binder conjugated Fapi-mfs.

Caption: Mechanism of reduced renal clearance by albumin binding.

References

• 1. researchgate.net [researchgate.net]
• 2. Albumin Binder–Conjugated Fibroblast Activation Protein Inhibitor Radiopharmaceuticals for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Based on small molecules: development and application of fibroblast activation protein inhibitors radiopharmaceutical in tumor precision therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Albumin Binder-Conjugated Fibroblast Activation Protein Inhibitor Radiopharmaceuticals for Cancer Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Evans blue-modified radiolabeled fibroblast activation protein inhibitor as long-acting cancer therapeutics [thno.org]
• 6. Evans blue-modified radiolabeled fibroblast activation protein inhibitor as long-acting cancer therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Evans blue-modified radiolabeled fibroblast activation protein inhibitor as long-acting cancer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Development of FAPI Tetramers to Improve Tumor Uptake and Efficacy of FAPI Radioligand Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Towards the Magic Radioactive Bullet: Improving Targeted Radionuclide Therapy by Reducing the Renal Retention of Radioligands - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Reducing the Kidney Uptake of High Contrast CXCR4 PET Imaging Agents via Linker Modifications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Development of Fibroblast Activation Protein–Targeted Radiotracers with Improved Tumor Retention - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Improved FAPI-radiopharmaceutical pharmacokinetics from the perspectives of a dose escalation study - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to FAP-Targeted Agents: Validating Fapi-mfs

For Researchers, Scientists, and Drug Development Professionals

Fibroblast Activation Protein (FAP), a serine protease highly expressed on cancer-associated fibroblasts (CAFs), has emerged as a promising target for cancer diagnosis and therapy. This guide provides a comparative analysis of Fapi-mfs, a novel FAP-targeted agent, alongside other notable FAP inhibitors, supported by experimental data to validate its performance.

Introduction to FAP and FAP-Targeted Agents

Fibroblast Activation Protein (FAP) is a type II transmembrane serine protease that is minimally expressed in normal adult tissues but is significantly upregulated in the stroma of a majority of epithelial cancers.[1][2] This differential expression makes it an attractive target for delivering therapeutic and imaging agents directly to the tumor microenvironment.[1][2][3] FAP plays a crucial role in tumor progression by promoting cancer cell growth, angiogenesis, and suppressing the immune system.[1] A variety of FAP-targeted agents, including radiopharmaceuticals, chimeric antigen receptor (CAR) T-cell therapies, and antibody-drug conjugates (ADCs), are currently under investigation.[3] This guide focuses on the validation of small molecule FAP inhibitors, with a particular emphasis on Fapi-mfs.

Comparative Analysis of FAP Inhibitors

Several FAP inhibitors (FAPIs) have been developed for PET imaging and targeted radionuclide therapy.[4] This section compares Fapi-mfs with other well-characterized FAPIs, such as FAPI-04 and FAPI-46.

Data Presentation: Quantitative Comparison of FAP Inhibitors

Compound	Target Affinity (IC50, nM)	Tumor Uptake (%ID/g)	Reference
Fapi-mfs	Data not explicitly available in the provided search results, but noted for high tumor uptake.	Higher than 68Ga-FAPI-04 in patient imaging.	[5]
[18F]AlF-P-FAPI	Not specified	7.0 ± 1.0	[6]
[18F]FAPI-42	Not specified	3.2 ± 0.6	[6]
[68Ga]Ga-FAPI-04	Not specified	2.7 ± 0.5	[6]
FAPI-04	Higher affinity than FAPI-02.	Optimal tumor and non-target tissue distribution in preclinical imaging.	[5]
FAPI-46	Slightly lower affinity than FAPI-04.	Increased tumor uptake and lower uptake in all organs compared to 68Ga-FAPI-04.	[5]

Experimental Protocols

Detailed methodologies are crucial for the validation and comparison of FAP-targeted agents. Below are summaries of key experimental protocols cited in the literature.

In Vitro Competitive Binding Assay

Objective: To determine the binding affinity (IC50) of a novel FAP inhibitor against a known radiolabeled FAP ligand.

Methodology:

• Cell Culture: HT-1080-FAP cells, which are engineered to express FAP, are cultured under standard conditions.

• Competition: The cells are incubated with a constant concentration of a radiolabeled FAP inhibitor (e.g., [⁶⁸Ga]Ga-FAPI-04) and varying concentrations of the competitor FAP inhibitor (e.g., FAPI-mfs).

• Washing: After incubation, the cells are washed to remove unbound ligands.

• Measurement: The radioactivity remaining in the cells is measured using a gamma counter.

• Data Analysis: The IC50 value, which is the concentration of the competitor that inhibits 50% of the specific binding of the radioligand, is calculated by non-linear regression analysis.

This protocol is based on the methodology described for competitive binding assays with FAP inhibitors.[7]

In Vivo Tumor Uptake and Biodistribution Studies

Objective: To evaluate the tumor-targeting ability and biodistribution of a radiolabeled FAP inhibitor in a preclinical tumor model.

Methodology:

• Animal Model: Tumor-bearing mice are generated by subcutaneously injecting FAP-expressing cancer cells (e.g., A549-FAP) into immunodeficient mice.[6]

• Radiotracer Injection: The radiolabeled FAP inhibitor (e.g., [¹⁸F]AlF-P-FAPI) is injected intravenously into the tumor-bearing mice.[6]

• PET/CT Imaging: At various time points post-injection, the mice are imaged using a micro-PET/CT scanner to visualize the distribution of the radiotracer.[6]

• Biodistribution Analysis: After the final imaging session, the mice are euthanized, and major organs and the tumor are harvested. The radioactivity in each tissue is measured using a gamma counter, and the uptake is expressed as the percentage of the injected dose per gram of tissue (%ID/g).[6]

Mandatory Visualizations

FAP Signaling Pathway

Fibroblast Activation Protein is implicated in several signaling pathways that promote tumor growth and invasion. Overexpression of FAP can activate the PI3K/Akt and Ras-ERK signaling pathways.[8][9] FAP can also form complexes with other proteins like matrix metallopeptidases to facilitate cell signal transduction and promote tumor cell invasion.[9]

Caption: FAP-mediated signaling pathways in cancer.

Experimental Workflow for FAPi Validation

The validation of a novel FAP inhibitor like Fapi-mfs typically follows a structured workflow from in vitro characterization to in vivo evaluation.

Caption: Experimental workflow for FAPi validation.

Conclusion

The available data suggests that Fapi-mfs is a promising FAP-targeted agent with high tumor uptake.[5] Further head-to-head preclinical and clinical studies with established FAP inhibitors are necessary to fully elucidate its comparative efficacy and safety profile. The experimental protocols and signaling pathway information provided in this guide offer a framework for the continued validation and development of Fapi-mfs and other novel FAP-targeted agents.

References

• 1. researchgate.net [researchgate.net]
• 2. aacrjournals.org [aacrjournals.org]
• 3. benchchem.com [benchchem.com]
• 4. Fibroblast Activation Protein Inhibitor (FAPI)-Based Theranostics | MDPI [mdpi.com]
• 5. Based on small molecules: development and application of fibroblast activation protein inhibitors radiopharmaceutical in tumor precision therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Preclinical evaluation and pilot clinical study of [18F]AlF-labeled FAPI-tracer for PET imaging of cancer associated fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. The role of fibroblast activation protein in health and malignancy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Fibroblast Activation Protein-α as a Target in the Bench-to-Bedside Diagnosis and Treatment of Tumors: A Narrative Review [frontiersin.org]

A Head-to-Head Comparison of FAPI-PET and FDG-PET in Oncological Imaging

For Researchers, Scientists, and Drug Development Professionals

In the landscape of oncological imaging, Positron Emission Tomography (PET) plays a pivotal role in the diagnosis, staging, and monitoring of cancer. For decades, [18F]Fluorodeoxyglucose (FDG) has been the cornerstone radiotracer, leveraging the increased glucose metabolism of tumor cells. However, the emergence of Fibroblast Activation Protein Inhibitor (FAPI) based radiotracers presents a paradigm shift, targeting the tumor microenvironment rather than the tumor cells themselves. This guide provides an objective, data-driven comparison of FAPI-PET and FDG-PET, offering insights into their respective mechanisms, diagnostic performance, and clinical utility.

Mechanisms of Action: A Tale of Two Targets

The fundamental difference between FAPI and FDG PET lies in their biological targets. FDG, a glucose analog, is taken up by cells with high metabolic activity, a hallmark of many cancers (the "Warburg effect").[1] In contrast, FAPI tracers bind to Fibroblast Activation Protein (FAP), a transmembrane serine protease that is highly expressed on cancer-associated fibroblasts (CAFs) within the tumor stroma of a vast majority of epithelial cancers.[2][3][4] This distinction in targeting leads to different imaging characteristics and clinical applications.

References

• 1. Positron emission tomography - Wikipedia [en.wikipedia.org]
• 2. e-century.us [e-century.us]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]

A Comparative Analysis of FAP-Targeted Theranostics: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals.

Fibroblast Activation Protein (FAP), a serine protease highly expressed on cancer-associated fibroblasts (CAFs) in the tumor microenvironment of most epithelial cancers, has emerged as a promising target for cancer diagnosis and therapy. This has led to the development of various FAP-targeting theranostic agents. This guide provides a comparative analysis of prominent FAP-targeted radiopharmaceuticals, including Fapi-MFS, FAPI-46, FAP-2286, and OncoFAP, alongside alternative FAP-targeting strategies.

FAP-Targeted Radiopharmaceuticals: A Comparative Overview

The primary strategy in FAP-targeted theranostics involves labeling a FAP inhibitor (FAPI) with a diagnostic radionuclide (e.g., Gallium-68) for PET imaging or a therapeutic radionuclide (e.g., Lutetium-177, Yttrium-90, Actinium-225) for targeted radionuclide therapy.[1][2] The choice of the FAP-binding molecule is crucial for tumor uptake, retention, and ultimately, therapeutic efficacy.

Data Presentation: Quantitative Comparison of FAPi Theranostics

The following tables summarize key preclinical and clinical data for different FAP-targeted radiopharmaceuticals.

Table 1: Preclinical Characteristics of FAP Inhibitors

Compound	Type	Binding Affinity (Kd or IC50)	Key Characteristics
Fapi-MFS	Irreversible Inhibitor	Data not available in searched literature	Covalent binding property enhances uptake and retention time in cancer cells.[2][3]
FAPI-46	Quinoline-based Small Molecule	IC50 (human FAP): 1.2 nM	One of the most widely used FAPIs in clinical research.[1][4][5]
FAP-2286	Peptide-based	Kd (human FAP): 1.1 nM; IC50: 3.2 nM	Shows longer tumor retention compared to FAPI-46.[6][7]
OncoFAP	Small Organic Ligand	Kd (human FAP): 0.68 nM; IC50: 16.8 nM	Exhibits ultra-high affinity for FAP.[8][9]
TriOncoFAP (OncoFAP-23)	Trimeric OncoFAP	IC50: 13 pM	Multimerization significantly enhances binding affinity.[8]

Table 2: Preclinical Tumor Uptake (% Injected Dose per Gram - %ID/g) in Mouse Models

Radiotracer	Tumor Model	1h p.i.	24h p.i.	72h p.i.	96h p.i.	Reference
[68Ga]Ga-FAPI-46	HEK-FAP xenograft	10.1%	-	-	-	[6]
[68Ga]Ga-FAP-2286	HEK-FAP xenograft	10.6%	-	-	-	[6]
[177Lu]Lu-FAPI-46	HEK-FAP xenograft	-	3.8%	1.6%	-	[6]
[177Lu]Lu-FAP-2286	HEK-FAP xenograft	-	15.8%	16.4%	-	[6]
[177Lu]Lu-OncoFAP-23	SK-RC-52.hFAP xenograft	-	42%	-	16%	[8]

Table 3: Clinical Dosimetry and Therapeutic Response of FAP-Targeted Radioligand Therapy

Radiotracer	Cancer Type	Mean Absorbed Dose (Tumor)	Objective Response Rate (ORR) / Disease Control Rate (DCR)	Key Findings	Reference
[90Y]Y-FAPI-46	Sarcoma, Pancreatic, other	Up to 2.28 Gy/GBq	PR in 1/21 patients; SD in ~33%	Safe, led to disease control in a subset of patients.	[10]
[177Lu]Lu-FAP-2286	Various solid tumors	3.0 ± 2.7 Gy/GBq (bone mets)	Not explicitly stated in provided results	Well-tolerated with long tumor retention.	[11]
[177Lu]Lu-EB-FAPI	mRAIR-TC	8.50 ± 12.36 Gy/GBq	ORR: 25%, DCR: 83%	High radiation dose to tumors with acceptable side effects.	[7]
[177Lu]Lu-DOTAGA.(SA.FAPi)2	RR-DTC	Not specified	PR in 4/15 patients; SD in 3/15 patients	Promising efficacy and safety in heavily pre-treated patients.	[3]

Experimental Protocols

Radiolabeling of FAP Inhibitors

General Protocol for 68Ga-Labeling of FAPI-46 (Automated Synthesis):

• Elution: Elute 68GaCl3 from a 68Ge/68Ga generator using 0.1 M HCl.[4][12]

• Pre-purification (Optional but common): The eluate is passed through a cation-exchange cartridge (e.g., SCX) to concentrate the 68Ga.[12]

• Labeling Reaction: The purified [68Ga]GaCl3 is added to a reaction vial containing the FAPI-46 precursor (typically 20-50 µg) dissolved in a buffer (e.g., HEPES, acetate) at a pH of approximately 4.0-4.5.[4][13] The mixture is heated at 95-125°C for 5-10 minutes.[12][13]

• Purification: The reaction mixture is passed through a solid-phase extraction (SPE) cartridge (e.g., C18) to trap the labeled compound. The cartridge is washed with saline to remove unreacted 68Ga and impurities.[4]

• Elution and Formulation: The final product, [68Ga]Ga-FAPI-46, is eluted from the SPE cartridge with an ethanol/water mixture and formulated in a sterile solution for injection.[12]

Protocol for 177Lu-Labeling of FAPi in a Mouse Model Study:

• Reaction Mixture: 20 µg (13 nmol) of the DOTAGA.(SA.FAPi)2 precursor and 0.1 mL of 5 M acetate (B1210297) buffer (pH = 5) are added to 0.5 mL of [177Lu]LuCl3 solution.[14]

• Incubation: The reaction is incubated at a specified temperature and time to allow for chelation of the 177Lu.

• Quality Control: The radiochemical purity of the final product is assessed using techniques like radio-HPLC or radio-TLC.

• Administration: The purified radiopharmaceutical is diluted in a suitable buffer (e.g., PBS) for intravenous administration to mice.[14]

In Vitro FAP Binding Affinity Assay (Competitive Binding)

• Cell Culture: Culture FAP-expressing cells (e.g., FAP-transfected cell lines or primary CAFs) to confluence in appropriate multi-well plates.

• Competition: Incubate the cells with a constant concentration of a radiolabeled FAP ligand (e.g., [177Lu]Lu-FAPI) and increasing concentrations of the unlabeled competitor compound (the FAPi being tested).

• Incubation: Allow the binding to reach equilibrium by incubating for a specific time at a controlled temperature (e.g., 1 hour at 4°C).[6]

• Washing: Wash the cells to remove unbound radioligand.

• Measurement: Lyse the cells and measure the radioactivity in a gamma counter.

• Data Analysis: Plot the percentage of specific binding against the concentration of the competitor. The IC50 value (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand) is determined by non-linear regression analysis.[6]

In Vivo Radionuclide Therapy in a Mouse Model

• Tumor Model: Establish tumors in immunocompromised mice by subcutaneously injecting FAP-expressing cancer cells (e.g., PANC-1, HT-1080-FAP).[7][14]

• Therapeutic Administration: Once tumors reach a specified size, intravenously inject the therapeutic radiopharmaceutical (e.g., [177Lu]Lu-FAPI-46, [225Ac]Ac-FAPI-04) at a defined dose (e.g., 3-30 MBq for 177Lu, 3-30 kBq for 225Ac).[7]

• Monitoring: Monitor tumor growth by caliper measurements and the body weight of the mice regularly.

• Imaging (Optional): Perform SPECT/CT or PET/CT imaging at different time points to assess the biodistribution of the therapeutic agent.

• Endpoint: The study is concluded when tumors reach a predetermined maximum size or at a specified time point, after which tumors and organs can be harvested for ex vivo analysis.[7][14]

Signaling Pathways and Experimental Workflows

FAP Signaling in Cancer-Associated Fibroblasts

Fibroblast Activation Protein is not merely a passive marker on CAFs but an active participant in tumorigenesis. Its expression is regulated by factors in the tumor microenvironment, such as TGF-β. FAP, in turn, influences multiple downstream signaling pathways that promote tumor growth, invasion, and immunosuppression.[10][15]

References

• 1. thno.org [thno.org]
• 2. Fibroblast activation protein-based theranostics in cancer research: A state-of-the-art review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fibroblast Activation Protein Inhibitor (FAPI)-Based Theranostics [mdpi.com]
• 4. Automated synthesis of [68Ga]Ga-FAPI-46 without pre-purification of the generator eluate on three common synthesis modules and two generator types - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Fully automated radiosynthesis of [68Ga]Ga-FAPI-46 with cyclotron produced gallium - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Fibroblast activation protein-targeted radionuclide therapy: background, opportunities, and challenges of first (pre)clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Fibroblast Activation Protein-α as a Target in the Bench-to-Bedside Diagnosis and Treatment of Tumors: A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Automated Radiosynthesis, Preliminary In Vitro/In Vivo Characterization of OncoFAP-Based Radiopharmaceuticals for Cancer Imaging and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Automated Synthesis of [68Ga]Ga-FAPI-46 on a Scintomics GRP Synthesizer [mdpi.com]
• 13. cdn.fortunejournals.com [cdn.fortunejournals.com]
• 14. The molar dose of FAPI administered impacts on the FAP-targeted PET imaging and therapy in mouse syngeneic tumor models - PMC [pmc.ncbi.nlm.nih.gov]
• 15. The role of fibroblast activation protein in health and malignancy - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of Fapi-mfs: A Procedural Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of chemical compounds is a critical component of laboratory safety and regulatory compliance. This guide provides essential information and step-by-step procedures for the safe disposal of Fapi-mfs, a fibroblast activation protein (FAP) inhibitor used in research, considering both its non-radiolabeled and radiolabeled forms.

Fapi-mfs is classified as a peptide or peptide derivative and is noted for its role as an irreversible FAP inhibitor.[1][2] A crucial aspect of its use is the potential for radiolabeling with isotopes such as Gallium-68 (⁶⁸Ga) or Lutetium-177 (¹⁷⁷Lu) for cancer imaging and therapeutic applications.[1][2][3][4] The disposal protocol for Fapi-mfs is therefore dictated by whether it is in its radioactive or non-radioactive state.

Disposal of Non-Radiolabeled Fapi-mfs

In the absence of a specific Safety Data Sheet (SDS) for Fapi-mfs, which would provide detailed disposal instructions, general principles of chemical waste management for research compounds must be strictly followed.

Key Principles for Disposal:

• Do Not Dispose Down the Drain: As a peptide-based compound, Fapi-mfs should not be disposed of in the sanitary sewer system.

• Waste Segregation: Collect all Fapi-mfs waste, including unused product, solutions, and contaminated labware (e.g., pipette tips, vials), in a designated and clearly labeled hazardous waste container.

• Consult Safety Professionals: Always consult with your institution's Environmental Health and Safety (EHS) department or a qualified safety professional to determine the appropriate waste stream and disposal procedures based on local, state, and federal regulations.

• Chemical Inactivation: If a validated chemical inactivation protocol is available and approved by your EHS department, it may be employed before disposal. However, without specific manufacturer guidance, this should be approached with caution.

Recommended Disposal Workflow for Non-Radiolabeled Fapi-mfs:

Caption: Workflow for the disposal of non-radiolabeled Fapi-mfs waste.

Disposal of Radiolabeled Fapi-mfs

The disposal of radiolabeled Fapi-mfs is a more complex process governed by strict regulations for radioactive waste. The primary goal is to protect personnel from radiation exposure and prevent environmental contamination.[5]

Fundamental Safety and Handling Precautions:

• Trained Personnel Only: Only individuals who have received appropriate radiation safety training should handle and dispose of radiolabeled materials.[5]

• Designated Work Area: All work with radiolabeled Fapi-mfs should be conducted in a designated and properly shielded area to minimize radiation exposure.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety glasses, and disposable gloves. Dosimetry badges may be required depending on the isotope and activity level.

• ALARA Principle: Adhere to the As Low As Reasonably Achievable (ALARA) principle to minimize radiation doses to all personnel.

Step-by-Step Disposal Procedure for Radiolabeled Fapi-mfs:

• Waste Segregation at the Source:

  • Immediately segregate all radioactive waste generated during experiments. This includes unused radiolabeled Fapi-mfs, contaminated consumables (e.g., vials, pipette tips, absorbent paper), and any contaminated solutions.

  • Use separate, clearly labeled containers for different types of radioactive waste (e.g., solid vs. liquid, short-lived vs. long-lived isotopes).

• Radioactive Waste Containers:

  • Use appropriate, shielded containers for storing radioactive waste. The level of shielding will depend on the isotope and the amount of radioactivity.

  • Containers must be labeled with the universal radiation symbol, the isotope (e.g., ⁶⁸Ga, ¹⁷⁷Lu), the date, the activity level, and the chemical contents (Fapi-mfs).

• Decay-in-Storage (for short-lived isotopes):

  • For isotopes with short half-lives, such as Gallium-68 (half-life of approximately 68 minutes), waste may be stored in a secure, shielded location for decay.

  • The waste must be held for at least 10 half-lives before being surveyed with a radiation detection meter to ensure it has decayed to background levels.

  • Once at background, the waste can be disposed of as non-radioactive chemical waste, following the procedures outlined in the previous section. The radioactive labels must be defaced or removed.

• Disposal of Long-Lived Isotopes:

  • For isotopes with longer half-lives, such as Lutetium-177 (half-life of approximately 6.7 days), decay-in-storage may not be practical.

  • This waste must be collected by your institution's licensed radioactive waste disposal service.

• Documentation and Record-Keeping:

  • Maintain meticulous records of all radioactive waste generated and disposed of. This includes the isotope, activity, date, and method of disposal.

Disposal Decision Tree for Fapi-mfs:

Caption: Decision-making process for the proper disposal of Fapi-mfs.

Quantitative Data Summary:

At present, there is no publicly available quantitative data specifically for the disposal of Fapi-mfs (e.g., concentration limits for drain disposal, specific pH neutralization ranges). The disposal procedures are primarily dictated by its classification as a research chemical and its potential radioactive nature. The key quantitative data for radiolabeled Fapi-mfs disposal relates to the half-lives of the isotopes used.

Isotope	Half-Life	Disposal Method
Gallium-68 (⁶⁸Ga)	~68 minutes	Decay-in-Storage
Lutetium-177 (¹⁷⁷Lu)	~6.7 days	Licensed Radioactive Waste Disposal

Experimental Protocols:

Currently, there are no standardized experimental protocols for the disposal of Fapi-mfs. The procedures outlined above are based on best practices for chemical and radioactive waste management in a laboratory setting. It is imperative to develop and adhere to institution-specific protocols under the guidance of your EHS department.

By following these guidelines, researchers can ensure the safe and compliant disposal of Fapi-mfs, thereby protecting themselves, their colleagues, and the environment. Always prioritize safety and consult with your institution's safety professionals for guidance tailored to your specific circumstances.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. FAPI-mFS | FAP | 3023869-94-2 | Invivochem [invivochem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. moravek.com [moravek.com]

Essential Safety and Logistics for Handling Fapi-mfs

Disclaimer: No specific Safety Data Sheet (SDS) for Fapi-mfs was publicly available at the time of this writing. The following guidance is based on the known properties of Fapi-mfs as a potent, irreversible fibroblast activation protein (FAP) inhibitor, which is often handled as a radiolabeled compound, and general safety protocols for hazardous research chemicals. Researchers, scientists, and drug development professionals are strongly advised to conduct a thorough risk assessment based on the specific form of Fapi-mfs being used (e.g., solid, in solution, radiolabeled) and to consult with their institution's Environmental Health and Safety (EHS) department for specific handling and disposal protocols.

Fapi-mfs is an irreversible inhibitor of fibroblast activation protein (FAP) and is frequently utilized in research for cancer imaging and therapy, often labeled with radionuclides such as Gallium-68 (⁶⁸Ga) or Lutetium-177 (¹⁷⁷Lu)[1][2]. Due to its potent biological activity and potential radiological hazards, stringent safety measures are imperative during its handling, storage, and disposal.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following table summarizes the recommended PPE for handling Fapi-mfs, categorized by the nature of the work being performed.

Task	Required Personal Protective Equipment
Handling Solid (Powder) Fapi-mfs	- Primary Gloves: Two pairs of nitrile gloves, with the outer pair having a long cuff tucked over the lab coat sleeve.- Lab Coat: A disposable, solid-front lab coat with tight-fitting cuffs.- Eye Protection: Chemical splash goggles and a face shield.- Respiratory Protection: A NIOSH-approved N95 or higher-rated respirator is recommended, especially when weighing or transferring powder.
Handling Fapi-mfs in Solution (non-radiolabeled)	- Primary Gloves: Two pairs of nitrile gloves.- Lab Coat: A disposable or dedicated lab coat.- Eye Protection: Safety glasses with side shields or chemical splash goggles.
Handling Radiolabeled Fapi-mfs	- Primary Gloves: Two pairs of nitrile gloves.- Lab Coat: A disposable, waterproof lab coat.- Eye Protection: Safety glasses with side shields or chemical splash goggles.- Dosimetry: Whole-body and ring dosimeters as required by your institution's radiation safety program.
Spill Cleanup	- Primary Gloves: Two pairs of heavy-duty nitrile or butyl rubber gloves.- Lab Coat: A disposable, waterproof, and chemical-resistant gown or coveralls.- Eye Protection: Chemical splash goggles and a face shield.- Respiratory Protection: A respirator with appropriate cartridges for the solvent and any radioactive particulates.- Footwear: Disposable shoe covers.

Operational Plans: Step-by-Step Guidance

Preparation and Handling of Fapi-mfs Solutions

Experimental Protocol:

• Designated Work Area: All work with Fapi-mfs should be conducted in a designated area, such as a chemical fume hood or a Class II biological safety cabinet, especially when handling the powdered form or volatile solvents.

• Pre-Experiment Checklist: Before starting, ensure all necessary PPE is available and in good condition. Prepare all required equipment and reagents to minimize movement and potential for spills.

• Weighing Solid Fapi-mfs:

  • Perform in a chemical fume hood or a balance enclosure.

  • Use anti-static weighing paper or a tared vial.

  • Handle with care to avoid generating dust.

• Dissolving Fapi-mfs:

  • Fapi-mfs is often dissolved in solvents like Dimethyl Sulfoxide (DMSO).

  • Add the solvent slowly to the vial containing the Fapi-mfs powder.

  • Cap the vial securely and vortex or sonicate until fully dissolved.

• Radiolabeling (if applicable):

  • Follow established and approved protocols for radiolabeling with isotopes like ⁶⁸Ga or ¹⁷⁷Lu.

  • All radiolabeling procedures must be performed in a designated hot lab with appropriate shielding and monitoring equipment.

Workflow for Donning and Doffing PPE

The correct sequence of putting on and taking off PPE is critical to prevent cross-contamination.

Figure 1: Recommended sequence for donning and doffing Personal Protective Equipment.

Disposal Plans

Proper disposal of Fapi-mfs and contaminated materials is crucial to prevent environmental contamination and exposure to hazardous waste.

Waste Segregation and Collection

• Non-Radiolabeled Fapi-mfs Waste:

  • Solid Waste: Contaminated gloves, pipette tips, vials, and lab coats should be collected in a designated, sealed, and clearly labeled hazardous waste container.

  • Liquid Waste: Unused solutions and contaminated solvents should be collected in a separate, sealed, and labeled hazardous liquid waste container. Do not mix with other chemical waste streams unless approved by your EHS department.

• Radiolabeled Fapi-mfs Waste:

  • All waste generated from work with radiolabeled Fapi-mfs must be disposed of as radioactive waste.

  • Segregate waste based on the isotope and its half-life, as well as the form of the waste (solid, liquid, sharps), in accordance with your institution's radiation safety guidelines.

  • Use designated radioactive waste containers with proper shielding.

Disposal Workflow

The following diagram outlines the decision-making process for the disposal of materials contaminated with Fapi-mfs.

Figure 2: Decision workflow for the proper disposal of Fapi-mfs contaminated waste.

References

• 1. FAPI-mFS | FAP | 3023869-94-2 | Invivochem [invivochem.com]
• 2. medchemexpress.com [medchemexpress.com]